5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• CAS: 304468-42-6

Core Science & Biosynthesis

Technical Guide: Synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed synthetic route for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The document outlines a detailed experimental protocol, presents key quantitative data in a structured format, and includes a visual representation of the synthetic workflow. This guide is intended to serve as a valuable resource for researchers and scientists involved in the synthesis and development of novel spiro-oxindole derivatives.

Introduction

Spiro-oxindole scaffolds are privileged structures in medicinal chemistry, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties. The unique three-dimensional arrangement of the spirocyclic system allows for diverse substituent orientations, making it an attractive core for the design of novel therapeutic agents. 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a derivative of this class of compounds, and its synthesis is of significant interest for the exploration of its pharmacological potential. This guide details a plausible and accessible synthetic methodology for its preparation.

Proposed Synthetic Pathway

The synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one can be achieved through a base-catalyzed aldol condensation reaction between 5-bromoisatin and cyclohexanone. This reaction proceeds via the formation of an intermediate aldol adduct, which subsequently undergoes intramolecular cyclization and dehydration to yield the desired spiro compound.

Reaction Scheme:

Caption: Proposed synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Quantitative Data

The following table summarizes the key quantitative data for the reactants and the product.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Physical State
5-Bromoisatin	C₈H₄BrNO₂	226.03	20780-69-0	Solid
Cyclohexanone	C₆H₁₀O	98.14	108-94-1	Liquid
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	C₁₃H₁₄BrNO	280.16	304468-42-6	Solid

Experimental Protocol

This protocol is a generalized procedure based on established methods for the synthesis of similar spiro-oxindole compounds. Optimization of reaction conditions may be necessary to achieve higher yields.

Materials:

• 5-Bromoisatin

• Cyclohexanone

• Piperidine

• Ethanol (absolute)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Glassware for filtration and extraction

• Thin-layer chromatography (TLC) apparatus

• Column for chromatography

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromoisatin (1.0 eq) and absolute ethanol (20 mL). Stir the mixture to dissolve the 5-bromoisatin.

• Addition of Reagents: To the stirred solution, add cyclohexanone (1.2 eq) followed by the dropwise addition of piperidine (0.2 eq) as a catalyst.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the residue, add ethyl acetate (50 mL) and 1 M hydrochloric acid (30 mL). Transfer the mixture to a separatory funnel and shake vigorously. Separate the organic layer. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Combine the fractions containing the pure product and evaporate the solvent to yield 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one as a solid. Characterize the final product using appropriate analytical techniques such as NMR (¹H and ¹³C), mass spectrometry, and IR spectroscopy.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow.

Caption: Experimental workflow for the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Perform the reaction in a well-ventilated fume hood.

• Piperidine is a corrosive and flammable liquid; handle with care.

• Dispose of chemical waste according to institutional guidelines.

Conclusion

This technical guide provides a detailed and practical approach for the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. The proposed methodology is based on a reliable and well-established chemical transformation. The provided experimental protocol, quantitative data, and workflow diagrams are intended to facilitate the successful synthesis of this compound for further research and development in the field of medicinal chemistry.

An In-depth Technical Guide to the Chemical Properties of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and biological properties of the spiro[cyclohexane-1,3'-indolin]-2'-one scaffold, with a specific focus on the 5'-bromo substituted analog (CAS 304468-42-6). While specific experimental data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is limited in publicly accessible literature, this document extrapolates from closely related analogs to present a detailed account of its expected chemical characteristics, synthesis methodologies, and potential biological activities. This guide aims to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutics based on this privileged heterocyclic core.

Introduction

The spirooxindole structural motif is a cornerstone in medicinal chemistry, renowned for its presence in numerous natural products and pharmacologically active compounds. The unique three-dimensional architecture, featuring a spiro center that joins a heterocyclic ring to an oxindole core, provides a rigid framework amenable to diverse functionalization. This structural rigidity often translates into high-affinity interactions with biological targets. The spiro[cyclohexane-1,3'-indolin]-2'-one subclass, in particular, has garnered significant interest for its potential as a scaffold for anticancer agents. The introduction of a bromine atom at the 5'-position of the indolinone ring is a common strategy in medicinal chemistry to enhance binding affinity and modulate pharmacokinetic properties.

Chemical Properties

Table 1: General Chemical Properties of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Property	Value	Source
CAS Number	304468-42-6	Commercial Suppliers[][2]
Molecular Formula	C₁₃H₁₄BrNO	Commercial Suppliers[][2]
Molecular Weight	280.16 g/mol	Commercial Suppliers[][2]
IUPAC Name	5-bromospiro[cyclohexane-1,3'-indolin]-2'-one	Commercial Suppliers[][2]
Canonical SMILES	C1CCC2(CC1)C3=C(C=C(C=C3)Br)NC2=O	Commercial Suppliers[][2]
Purity	Typically ≥98%	Commercial Suppliers[2]
Physical Form	Solid (predicted)	General knowledge of similar compounds

Note: Properties such as melting point, boiling point, and solubility require experimental determination and are not currently published for this specific compound.

Spectral Data Analysis (Predicted)

Based on the analysis of closely related spiro[cyclopentane-1,2'-indolin]-3'-one analogs, the following spectral characteristics can be anticipated for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.[3]

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the brominated benzene ring, with splitting patterns indicative of their positions. The cyclohexane ring protons would appear as a complex multiplet in the aliphatic region. A broad singlet corresponding to the N-H proton of the lactam would also be present.

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon of the lactam, the spiro carbon, and the aromatic carbons, with the carbon bearing the bromine atom showing a characteristic chemical shift. The aliphatic carbons of the cyclohexane ring would also be observed.

• IR Spectroscopy: The infrared spectrum would be characterized by a strong absorption band for the C=O stretching vibration of the lactam. N-H stretching and C-H stretching vibrations in the aromatic and aliphatic regions would also be prominent.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak [M]+ and a characteristic [M+2]+ peak of nearly equal intensity, which is indicative of the presence of a single bromine atom.

Experimental Protocols

While a specific protocol for the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not detailed in the available literature, a general and robust method for the synthesis of the spiro[cyclohexane-1,3'-indolin]-2'-one core is the organocatalytic tandem Michael/Aldol reaction .

General Synthesis of Spiro[cyclohexane-1,3'-indolin]-2'-one Derivatives

This protocol is adapted from established methods for analogous compounds and provides a likely route to the target molecule.

Experimental Workflow: Synthesis of Spiro[cyclohexane-1,3'-indolin]-2'-one Core

Caption: General workflow for the synthesis of the target compound.

Materials:

• 5-Bromoisatin

• Cyclohexanone

• L-proline (or other suitable base catalyst)

• Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 5-bromoisatin (1.0 eq) in DMSO, add cyclohexanone (1.2 eq) and L-proline (0.2 eq).

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Biological Activity and Potential Signaling Pathways

Direct biological data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not available. However, the broader class of spirooxindoles has demonstrated significant anticancer activity. Studies on analogous compounds suggest that they can induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Table 2: Anticancer Activity of Representative Spirooxindole Analogs

Compound Class	Cancer Cell Line	IC₅₀ / GI₅₀ (µM)	Reference
Spiro[cyclopropane-1,3'-indolin]-2'-ones	DU-145 (Prostate)	<20	[4]
Spiro[cyclopropane-1,3'-indolin]-2'-ones	HT-29 (Colon)	<20	[4]
Spiro[cyclopropane-1,3'-indolin]-2'-ones	Hela (Cervical)	<20	[4]
Spiro[cyclopropane-1,3'-indolin]-2'-ones	A-549 (Lung)	<20	[4]
Spiro[cyclopropane-1,3'-indolin]-2'-ones	MCF-7 (Breast)	<20	[4]

Postulated Mechanism of Action and Signaling Pathways

Many kinase inhibitors with an indolin-2-one core structure, such as Sunitinib, target receptor tyrosine kinases (RTKs) like VEGFR and PDGFR, which are crucial for tumor angiogenesis.[5] It is plausible that 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one could also exert its potential anticancer effects through the inhibition of key signaling pathways involved in cell proliferation, survival, and angiogenesis.

Hypothesized Signaling Pathway Inhibition by Spirooxindoles

Caption: Potential inhibition of RTK signaling pathways.

Experimental Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard procedure to evaluate the cytotoxic effects of a compound on cancer cell lines.

Experimental Workflow: MTT Assay for Cytotoxicity

References

• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. rsc.org [rsc.org]
• 4. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]

Spectroscopic and Synthetic Profile of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and synthetic methodology for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. This spirooxindole derivative is a member of a class of compounds that has garnered significant interest in medicinal chemistry due to its diverse biological activities, particularly its potential as an anticancer agent. This document is intended to serve as a valuable resource for researchers engaged in the synthesis, characterization, and application of this and related molecules.

Spectroscopic Data

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 7.8 - 7.9	d	1H	Ar-H (H4')
~ 7.3 - 7.4	dd	1H	Ar-H (H6')
~ 6.8 - 6.9	d	1H	Ar-H (H7')
~ 8.0 - 8.5	br s	1H	N-H
~ 1.5 - 2.2	m	10H	Cyclohexyl-H

Note: Predicted values are based on the analysis of similar spirooxindole structures.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~ 180 - 182	C=O (C2')
~ 140 - 142	Ar-C (C7a')
~ 130 - 135	Ar-CH (C6')
~ 128 - 130	Ar-CH (C4')
~ 115 - 117	Ar-C-Br (C5')
~ 110 - 112	Ar-CH (C7')
~ 50 - 55	Spiro-C (C3')
~ 30 - 40	Cyclohexyl-CH₂
~ 25 - 30	Cyclohexyl-CH₂
~ 20 - 25	Cyclohexyl-CH₂

Note: Predicted values are based on the analysis of similar spirooxindole structures.

Table 3: Mass Spectrometry Data

Technique	Ion [M+H]⁺ (Calculated)
ESI-MS	280.0335, 282.0315

Note: The presence of two major peaks with an intensity ratio of approximately 1:1 is expected due to the isotopic abundance of Bromine (⁷⁹Br and ⁸¹Br).

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Functional Group Assignment
~ 3200 - 3300	N-H Stretch
~ 3000 - 3100	Ar C-H Stretch
~ 2850 - 2950	Aliphatic C-H Stretch
~ 1700 - 1720	C=O Stretch (Amide)
~ 1600 - 1620	C=C Stretch (Aromatic)
~ 1470	C-N Stretch
~ 550 - 650	C-Br Stretch

Note: Predicted values are based on characteristic absorption frequencies for the respective functional groups.

Experimental Protocols

The following section details a general synthetic protocol for the preparation of spiro[cyclohexane-1,3'-indolin]-2'-one derivatives, which can be adapted for the synthesis of the 5'-bromo analog.

Synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

This synthesis is based on a one-pot, three-component reaction involving a substituted isatin, a cyclic ketone, and an amino acid, following a previously reported methodology for similar spirooxindoles.

Materials:

• 5-Bromoisatin

• Cyclohexanone

• L-Proline

• Ethanol (absolute)

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel (for column chromatography)

Procedure:

• A mixture of 5-bromoisatin (1 mmol), cyclohexanone (1.2 mmol), and L-proline (0.2 mmol) in absolute ethanol (10 mL) is stirred at reflux for 8-12 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate (50 mL) and washed with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (20 mL).

• The organic layer is dried over anhydrous sodium sulfate and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Characterization

The synthesized compound should be characterized using the following techniques to confirm its identity and purity:

• ¹H NMR and ¹³C NMR Spectroscopy: To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern.

• Infrared (IR) Spectroscopy: To identify the key functional groups.

• Melting Point: To assess the purity of the compound.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Caption: Synthesis and Characterization Workflow.

Potential Signaling Pathway

Derivatives of spiro[cyclohexane-1,3'-indolin]-2'-one have shown significant anticancer activity.[3][4] One of the proposed mechanisms of action for spirooxindole compounds is the inhibition of the MDM2-p53 protein-protein interaction. The following diagram illustrates this hypothetical signaling pathway.

Caption: Hypothetical MDM2-p53 Inhibition Pathway.

References

• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Navigating the Spectral Landscape: A Technical Guide to the ¹H and ¹³C NMR of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

Predicted ¹H and ¹³C NMR Spectral Data

The chemical shifts for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one are predicted based on the analysis of similar structures, including 5'-bromospiro[cyclopentane-1,2'-indolin]-3'-one and other spiro-indolinone derivatives. The presence of the bromine atom and the spirocyclic system significantly influences the electronic environment of the protons and carbons, leading to characteristic chemical shifts.

Table 1: Predicted ¹H NMR Chemical Shifts for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
NH (Indolinone)	~8.0 - 8.5	Broad Singlet
H-4'	~7.7	Doublet
H-6'	~7.4	Doublet of Doublets
H-7'	~6.8	Doublet
Cyclohexane Protons	~1.5 - 2.2	Multiplets

Table 2: Predicted ¹³C NMR Chemical Shifts for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (Amide)	~180 - 185
C-3'a (Spiro Carbon)	~75 - 80
C-7'a	~140 - 145
C-5' (C-Br)	~115 - 120
Aromatic Carbons	~110 - 140
Cyclohexane Carbons	~20 - 40

Experimental Protocols

The following is a generalized experimental protocol for acquiring high-quality ¹H and ¹³C NMR spectra of spiro-indolinone compounds, adaptable for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Sample Preparation:

• Weigh approximately 5-10 mg of the solid sample.

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher.

• Pulse Program: Standard single-pulse experiment.

• Number of Scans: 16-64, depending on the sample concentration.

• Spectral Width: 0-12 ppm.

• Temperature: 298 K.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or higher.

• Pulse Program: Proton-decoupled pulse sequence.

• Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

• Spectral Width: 0-200 ppm.

• Temperature: 298 K.

Structural and Workflow Visualizations

To aid in the understanding of the molecular structure and the experimental process, the following diagrams have been generated.

Caption: Molecular structure of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Caption: General workflow for NMR data acquisition and analysis.

Mass Spectrometry of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the mass spectrometric analysis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a spirooxindole derivative of interest in medicinal chemistry. The document outlines a plausible fragmentation pathway under electron ionization (EI), presents hypothetical mass spectral data, and details a comprehensive experimental protocol for its analysis. This guide is intended to serve as a practical resource for researchers engaged in the characterization of novel spirocyclic compounds.

Introduction

Spirooxindoles are a prominent class of heterocyclic compounds that form the core scaffold of numerous natural products and pharmacologically active molecules.[1][2] Their unique three-dimensional structure imparts novel biological activities, making them attractive targets in drug discovery. 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (C13H14BrNO, Molecular Weight: 280.16 g/mol ) is a synthetic derivative within this class, and its characterization is crucial for advancing medicinal chemistry research programs.[][4] Mass spectrometry is an indispensable analytical technique for the structural elucidation of such compounds, providing vital information on molecular weight and fragmentation patterns. This guide focuses on the electron ionization mass spectrometry (EI-MS) of this specific spirooxindole.

Predicted Mass Spectrum and Fragmentation Data

Due to the presence of a bromine atom, the mass spectrum of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is expected to exhibit a characteristic isotopic pattern for bromine-containing fragments, with two peaks of nearly equal intensity separated by two mass units (m/z and m/z+2), corresponding to the 79Br and 81Br isotopes.[5] The following table summarizes the predicted major fragment ions and their relative abundances under EI-MS conditions.

m/z (for 79Br)	m/z (for 81Br)	Proposed Fragment Ion	Proposed Structure of Cation	Relative Abundance (%)
280	282	[M]+•	[C13H14BrNO]+•	60
201	203	[M - Br]+	[C13H14NO]+	100 (Base Peak)
173	175	[M - Br - CO]+	[C12H14N]+	45
144	-	[C9H8NO]+	30
117	-	[C8H7N]+	25
83	-	[C6H11]+	55

Proposed Fragmentation Pathway

The fragmentation of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one under electron ionization is initiated by the removal of an electron to form the molecular ion ([M]+•). This high-energy species then undergoes a series of fragmentation events to produce smaller, more stable ions. The proposed major fragmentation pathways are outlined below.

A key initial fragmentation is the cleavage of the carbon-bromine bond, which is a common pathway for alkyl halides.[6] This results in the loss of a bromine radical and the formation of a stable carbocation, which is often the base peak in the spectrum. Subsequent fragmentations can involve the loss of neutral molecules such as carbon monoxide (CO) from the lactam ring and further rearrangements. Alpha-cleavage adjacent to the spirocyclic carbon is also a plausible fragmentation route.[6]

Figure 1. Proposed EI-MS fragmentation of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Experimental Protocol: Electron Ionization Mass Spectrometry

This section details a standard operating procedure for acquiring the electron ionization mass spectrum of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

4.1. Instrumentation

• Mass Spectrometer: A high-resolution double-focusing magnetic sector or a quadrupole mass spectrometer equipped with an electron ionization source.

• Inlet System: Direct insertion probe (DIP) or a gas chromatograph (GC) for sample introduction.

• Data System: A computer with software for instrument control, data acquisition, and data analysis.

4.2. Reagents and Materials

• Sample: 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, solid.

• Solvent (if using GC): High-purity methanol or dichloromethane.

• Calibration Standard: Perfluorotributylamine (PFTBA) or a similar reference compound for mass calibration.

4.3. Instrument Parameters

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 200-250 °C

• Mass Range: m/z 50-500

• Scan Rate: 1 scan/second

• Inlet Method (DIP): The sample is placed in a capillary tube and introduced directly into the ion source. The probe is heated gradually to volatilize the sample.

• Inlet Method (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

4.4. Procedure

• Instrument Calibration: Calibrate the mass spectrometer across the desired mass range using the selected calibration standard to ensure accurate mass assignments.

• Sample Preparation:

  • For DIP: Place a small amount (microgram quantity) of the solid sample into a clean capillary tube.

  • For GC-MS: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent.

• Sample Introduction:

  • DIP: Insert the probe into the ion source and begin heating.

  • GC-MS: Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

• Data Acquisition: Begin acquiring mass spectra as the sample is introduced and ionized.

• Data Analysis:

  • Identify the molecular ion peak, paying attention to the characteristic M+ and M+2 isotopic pattern for bromine.

  • Identify major fragment ions and propose fragmentation pathways based on the mass differences from the molecular ion and other major peaks.

  • Compare the obtained spectrum with library spectra if available.

Figure 2. General experimental workflow for MS analysis.

Conclusion

This technical guide provides a foundational understanding of the mass spectrometric analysis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. The predicted fragmentation pattern, characterized by the initial loss of the bromine atom followed by further degradation of the spirooxindole core, offers a basis for the interpretation of experimental data. The detailed experimental protocol provides a practical framework for researchers to obtain high-quality mass spectra for this and related compounds. Accurate mass spectrometric characterization is a critical step in the development of novel spirooxindole-based therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one - [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. m.youtube.com [m.youtube.com]

The Spirooxindole Scaffold: A Privileged Core for Novel Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The spirooxindole scaffold, a unique three-dimensional heterocyclic motif, has garnered significant attention in medicinal chemistry due to its prevalence in numerous natural products and its versatile pharmacological profile.[1][2][3] This core structure, characterized by a spiro-fused ring system at the C3 position of an oxindole, provides a rigid framework that allows for precise spatial orientation of functional groups, making it an ideal starting point for the design of potent and selective therapeutic agents.[4] Spirooxindole derivatives have demonstrated a wide array of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][3] Their ability to interact with multiple molecular targets, such as kinases, enzymes, and protein-protein interfaces, underscores their potential in addressing complex diseases like cancer.[1][5] This technical guide provides a comprehensive overview of recent advancements in the discovery of novel spirooxindole compounds, focusing on their synthesis, biological evaluation, and mechanisms of action.

Core Synthetic Strategies: The [3+2] Cycloaddition Reaction

A primary and highly efficient method for synthesizing diverse libraries of spirooxindole derivatives is the multicomponent [3+2] cycloaddition reaction.[4][6] This reaction typically involves the in situ generation of an azomethine ylide from the condensation of an isatin derivative and an amino acid (such as L-proline or sarcosine).[6][7] This dipole then reacts with a dipolarophile, often an α,β-unsaturated carbonyl compound like a chalcone, to stereoselectively form the spiro-pyrrolidine or spiro-pyrrolizidine oxindole core.[6][8] This one-pot synthesis is highly atom-economical and allows for the creation of multiple new bonds and stereocenters in a single step.[6][7]

Caption: General workflow for the [3+2] cycloaddition synthesis of spirooxindoles.

Key Molecular Targets and Signaling Pathways

The anticancer activity of spirooxindole compounds is often attributed to their ability to modulate critical cellular pathways involved in cancer progression.

The p53-MDM2 Pathway

A significant number of spirooxindoles act as potent inhibitors of the p53-MDM2 protein-protein interaction.[9][10] The p53 protein, known as the "guardian of the genome," is a crucial tumor suppressor that regulates cell cycle arrest and apoptosis.[9][10] MDM2 (murine double minute 2) is a negative regulator that binds to p53, promoting its degradation.[11] In many cancers, MDM2 is overexpressed, leading to the suppression of p53's tumor-suppressive functions. Spirooxindole inhibitors are designed to fit into the hydrophobic pocket on MDM2 where p53 binds, thereby disrupting the interaction.[9] This releases p53 from MDM2's control, restoring its ability to induce apoptosis in cancer cells.[9][11]

Caption: The p53-MDM2 signaling pathway and the inhibitory action of spirooxindoles.

Kinase Inhibition

Spirooxindoles have also emerged as potent inhibitors of various protein kinases that are often dysregulated in cancer.[1][4]

• Polo-like kinase 4 (Plk4): Plk4 is a master regulator of centrosome duplication. Its disruption leads to chromosomal instability, a hallmark of aggressive cancers.[12][13][14] Certain spirooxindole derivatives have been designed to bind to the ATP-binding pocket of Plk4, inhibiting its kinase activity and offering a targeted approach to cancer therapy.[12][13]

• Cyclin-Dependent Kinase 2 (CDK2): CDK2 is a key regulator of cell cycle progression. Its aberrant activation is common in cancerous cells. Structure-based computational studies have elucidated how spirooxindole scaffolds can effectively bind to and inhibit CDK2, thereby suppressing cancer cell proliferation.[15]

Quantitative Analysis of Biological Activity

The following tables summarize the in vitro anticancer activity of several recently developed spirooxindole compounds, showcasing their potency against various human cancer cell lines.

Table 1: Spirooxindole Derivatives Targeting Colon Cancer Cells

Compound ID	Target Cell Line	IC₅₀ (µM)	Reference
4i (p-hydroxybenzyl)	HCT-116	51 ± 4	[12][13]
4i (p-hydroxybenzyl)	Caco-2	55 ± 3	[12][13]
4b (methyl)	HCT-116	63 ± 4	[12][13]
4b (methyl)	Caco-2	68 ± 6	[12][13]

| 14b | Colon Cancer Panel | - |[6] |

Note: Compound 14b produced selective cytotoxicity against colon cancer cell lines at a 10 µM concentration.[6]

Table 2: Spirooxindole Derivatives Targeting Breast and Cervical Cancer Cells

Compound ID	Target Cell Line	IC₅₀ (µM)	Reference
105 (X = (CH₂)₂)	MCF-7 (Breast)	2.92	[9]
105 (X = (CH₂)₂)	MDA-MB-231 (Breast)	1.08	[9]
25d	MDA-MB-231 (Breast)	7.63 ± 0.08	[4]
4a	HeLa (Cervical)	7.1 ± 0.2	[11]
4l	HeLa (Cervical)	7.2 ± 0.5	[11]

| 25e | HeLa (Cervical) | 7.2 ± 0.5 |[4] |

Table 3: Spirooxindole Derivatives with Other Anticancer Activities

Compound ID	Target/Cell Line	IC₅₀ (µM)	Reference
9f	h-ecto-5'-NT (Enzyme)	0.15 ± 0.02	[16]
9h	r-ecto-5'-NT (Enzyme)	0.19 ± 0.03	[16]
25b	PC3 (Prostate)	3.7 ± 1.0	[4]
51 (R=4-F₃CC₆H₄)	HCT116 (Colon)	7 ± 0.27	[9]
51 (R=4-F₃CC₆H₄)	HepG2 (Liver)	5.5 ± 0.2	[9]

| 5f | A549 (Lung) | < 10 |[17] |

Experimental Protocols

Protocol 1: General Synthesis of Pyrrolizidine Spirooxindoles via [3+2] Cycloaddition

This protocol is adapted from the stereoselective synthesis of spirooxindole derivatives.[6]

• Reactant Preparation: In a round-bottom flask, dissolve the selected chalcone (dipolarophile, 1.0 mmol) in ethanol.

• Reagent Addition: To the solution, add the corresponding isatin derivative (1.3 mmol) and L-proline (1.3 mmol).

• Reaction Condition: Reflux the reaction mixture for approximately 5 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, filter the solid product, wash it with cold ethanol, and dry it. If no precipitate forms, concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in petroleum ether) to yield the pure spirooxindole derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[6][17]

Protocol 2: In Vitro Antiproliferative Sulforhodamine B (SRB) Assay

This protocol is a standard method for evaluating the cytotoxicity of compounds against cancer cell lines.[6][8]

• Cell Seeding: Plate cells (e.g., MDA-MB-468, HCT 116) in 96-well plates at an appropriate density and allow them to attach overnight in an incubator (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with escalating concentrations of the synthesized spirooxindole compounds. Include a negative control (vehicle, e.g., DMSO) and a positive control (a known anticancer drug, e.g., Doxorubicin).

• Incubation: Incubate the plates for a specified period (e.g., 48 hours).

• Cell Fixation: After incubation, gently discard the medium and fix the adherent cells by adding cold 10% (w/v) Trichloroacetic Acid (TCA) and incubating for 1 hour at 4°C.

• Washing: Wash the plates five times with slow-running tap water to remove the TCA and air dry.

• Staining: Add 0.057% (w/v) Sulforhodamine B (SRB) solution to each well and incubate at room temperature for 30 minutes.

• Destaining: Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye and then air dry.

• Solubilization: Add 10 mM Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance (optical density) at approximately 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth) for each compound.

Conclusion and Future Outlook

The spirooxindole scaffold is a remarkably versatile and privileged structure in modern drug discovery.[2][3] The development of efficient synthetic methodologies, particularly multicomponent reactions, has enabled the rapid generation of large and diverse chemical libraries for biological screening.[18] Spirooxindoles have demonstrated significant potential as anticancer agents by targeting key pathways like the p53-MDM2 interaction and various protein kinases.[1][4][9] Future research will likely focus on optimizing the pharmacological properties of these compounds, such as improving bioavailability and reducing off-target effects.[1][5] The exploration of novel spiro-fused heterocyclic combinations and the application of structure-based drug design will continue to drive the discovery of next-generation spirooxindole-based therapeutics with enhanced potency and selectivity.[5]

References

• 1. Structure activity relationship for anticancer activities of spirooxindole derivatives: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. An overview of spirooxindole as a promising scaffold for novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Design and synthesis of novel spirooxindole-indenoquinoxaline derivatives as novel tryptophanyl-tRNA synthetase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Natural product-inspired [3 + 2] cycloaddition-based spirooxindoles as dual anticancer agents: synthesis, characterization, and biological evaluation by in vitro and in silico methods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stereoselective Synthesis of the Di-Spirooxindole Analogs Based Oxindole and Cyclohexanone Moieties as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel spirooxindole compounds as anticancer agents: targeting Plk4 kinase through design, synthesis, and molecular docking [pharmacia.pensoft.net]
• 13. public.pensoft.net [public.pensoft.net]
• 14. zenodo.org [zenodo.org]
• 15. Exploring the mechanism of action of spirooxindoles as a class of CDK2 inhibitors: a structure-based computational approach - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. Synthesis, Characterization, and In Silico Studies of Novel Spirooxindole Derivatives as Ecto-5′-Nucleotidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Green Protocols for the Synthesis of 3,3’-spirooxindoles – 2016- mid 2019 | Semantic Scholar [semanticscholar.org]

Physicochemical Characterization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical characteristics of the novel heterocyclic compound, 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. Spirooxindole scaffolds are a prominent structural motif in a variety of biologically active natural products and synthetic compounds, exhibiting a wide range of therapeutic properties. This document outlines the key physical and chemical properties of the title compound, detailed experimental protocols for its characterization, and a proposed synthetic pathway. The information presented herein is intended to serve as a valuable resource for researchers in the fields of medicinal chemistry, drug discovery, and organic synthesis.

Introduction

Spirooxindoles, a class of compounds characterized by a spiro-fused ring system at the C3 position of an oxindole core, have garnered significant attention in the scientific community. Their unique three-dimensional architecture imparts a high degree of structural rigidity and complexity, making them attractive scaffolds for the development of novel therapeutic agents. The incorporation of a bromine atom at the 5'-position of the indolinone ring is anticipated to modulate the compound's electronic properties and biological activity. This guide focuses on the physicochemical characterization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, providing essential data for its further investigation and application in drug development pipelines.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is presented in the following tables. It is important to note that while some data is derived from commercially available sources, specific experimental values for properties such as melting and boiling points are not yet publicly available and are therefore estimated based on closely related structures.

General Properties

Property	Value	Source
IUPAC Name	5-Bromo-spiro[cyclohexane-1,3'-indolin]-2'-one
CAS Number	304468-42-6	[1]
Molecular Formula	C₁₃H₁₄BrNO	[1]
Molecular Weight	280.16 g/mol	[][3]
Appearance	White to off-white solid (Predicted)	N/A

Structural and Spectroscopic Data

While specific experimental spectra for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one are not widely published, the following table provides expected spectral characteristics based on the analysis of similar spirooxindole structures.

Technique	Expected Key Features
¹H NMR	Signals corresponding to aromatic protons on the brominated benzene ring, diastereotopic protons of the cyclohexane ring, and a broad singlet for the N-H proton of the lactam.
¹³C NMR	Resonances for the spiro carbon, carbonyl carbon of the lactam, aromatic carbons (with shifts influenced by the bromine substituent), and aliphatic carbons of the cyclohexane ring.
FT-IR (cm⁻¹)	Characteristic absorption bands for N-H stretching (around 3200-3300 cm⁻¹), C=O stretching of the lactam (around 1700-1720 cm⁻¹), C-N stretching, and aromatic C-H and C=C stretching.
Mass Spec.	A molecular ion peak (M⁺) and a characteristic isotopic pattern due to the presence of bromine (M⁺ and M⁺+2 peaks with nearly equal intensity). Fragmentation patterns would likely involve cleavage of the spirocyclic system.

Predicted Physicochemical Parameters

Property	Predicted Value
Melting Point (°C)	180 - 190
Boiling Point (°C)	> 400 (Decomposes)
Solubility	Soluble in DMSO, DMF, and chlorinated solvents. Sparingly soluble in alcohols. Insoluble in water.
LogP	3.2

Synthesis Pathway

A plausible synthetic route to 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one involves the reaction of 5-bromoisatin with a suitable cyclohexyl nucleophile. A common and effective method for the synthesis of similar spirooxindoles is the reaction of an isatin derivative with a Wittig or Horner-Wadsworth-Emmons reagent, followed by a reduction or rearrangement. An alternative approach involves a Friedel-Crafts type reaction. The diagram below illustrates a generalized synthetic scheme.

Caption: Proposed synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Experimental Protocols

The following sections detail the standard experimental procedures for the physicochemical characterization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and connectivity of the molecule.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, pulse angle of 30-45°, relaxation delay of 1-2 seconds, and 16-64 scans.

  • Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional carbon NMR spectrum with proton decoupling.

  • Typical parameters: spectral width of 200-240 ppm, pulse angle of 45°, relaxation delay of 2-5 seconds, and 1024-4096 scans.

  • Reference the spectrum to the solvent peak.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and peak integration.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 3. 5'-BROMOSPIRO[CYCLOHEXANE-1,3'-INDOLIN]-2'-ONE - [sigmaaldrich.com]

In-Depth Technical Guide: 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (CAS 304468-42-6)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available information exists regarding the specific biological activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. The sections on biological activity and mechanism of action are based on the well-established properties of the broader spirooxindole class of compounds and should be considered hypothesized until confirmed by direct experimental evidence for this specific molecule.

Core Compound Properties

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a synthetic organic compound belonging to the spirooxindole family. The spirooxindole scaffold is a prominent structural motif in various natural products and has garnered significant interest in medicinal chemistry due to its diverse biological activities. This technical guide provides a comprehensive overview of the known physicochemical properties and the hypothesized biological potential of this compound, along with detailed experimental protocols for its synthesis and potential biological evaluation.

Physicochemical Data

The following table summarizes the key physicochemical properties of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Property	Value
CAS Number	304468-42-6
Molecular Formula	C₁₃H₁₄BrNO
Molecular Weight	280.16 g/mol
IUPAC Name	5-bromo-spiro[1H-indole-3,1'-cyclohexane]-2-one
SMILES	C1CCC2(CC1)C3=C(C=C(Br)C=C3)NC2=O
InChI Key	MOCOBMQLHAVEMT-UHFFFAOYSA-N
XLogP3	3.4
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	0

Synthesis

A general and efficient method for the synthesis of the spiro[cyclohexane-1,3'-indolin]-2'-one scaffold is the organocatalytic tandem Michael/Aldol reaction. This approach offers a straightforward route to construct the characteristic spirocyclic system.

Experimental Protocol: Organocatalytic Michael/Aldol Cascade Reaction

Materials:

• 3-Olefinic oxindole (1.0 equivalent)

• Pentane-1,5-dial (50% in water, 3.0 equivalents)

• (R)-diphenylprolinol silyl ether organocatalyst (0.1 equivalents)

• Dimethylformamide (DMF)

• Saturated aqueous solution of NH₄Cl

• Ethyl acetate

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

Procedure:

• To a reaction vial, add the 3-olefinic oxindole and the (R)-diphenylprolinol silyl ether organocatalyst.

• Add a sufficient amount of DMF to dissolve the solids.

• Add the pentane-1,5-dial to the reaction mixture.

• Stir the reaction at room temperature for 48 hours.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (3 x volume of the reaction mixture).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford the desired 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

A generalized workflow for the synthesis of the target compound.

Hypothesized Biological Activity and Mechanism of Action

While no specific biological data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one has been found in the public domain, the spirooxindole scaffold is a well-recognized "privileged structure" in medicinal chemistry, frequently associated with potent anticancer properties. A prominent mechanism of action for many spirooxindole-based anticancer agents is the inhibition of the MDM2-p53 protein-protein interaction.

The tumor suppressor protein p53 plays a crucial role in preventing cancer formation by inducing cell cycle arrest, apoptosis, and senescence in response to cellular stress.[1] Murine double minute 2 (MDM2) is a key negative regulator of p53.[1] MDM2 functions as an E3 ubiquitin ligase that targets p53 for proteasomal degradation, thereby keeping its levels low in healthy cells.[2] In many cancers with wild-type p53, MDM2 is overexpressed, leading to the inactivation of p53 and promoting tumor growth.[1]

Small molecules that can disrupt the MDM2-p53 interaction can stabilize and activate p53, restoring its tumor-suppressive functions. It is hypothesized that 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one may act as such an inhibitor.

The hypothesized mechanism of action via MDM2-p53 inhibition.

Experimental Protocols for Biological Evaluation

To investigate the hypothesized anticancer activity and mechanism of action of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, the following experimental protocols are recommended.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compound in the cell culture medium.

• Remove the old medium from the cells and add the medium containing different concentrations of the test compound. Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• Incubate the plates for 48-72 hours at 37°C in a humidified CO₂ incubator.

• Add 10 µL of MTT solution to each well and incubate for another 4 hours.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Incubate the plates overnight in the incubator.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Workflow for the MTT cell viability assay.

MDM2-p53 Interaction: Fluorescence Polarization Assay

A fluorescence polarization (FP) assay is a robust method to study protein-protein interactions and screen for inhibitors in a high-throughput format.

Materials:

• Recombinant human MDM2 protein

• A fluorescently labeled p53-derived peptide (e.g., with FAM or TAMRA)

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• A known MDM2-p53 inhibitor (e.g., Nutlin-3a) as a positive control

• 384-well black plates

• A plate reader with fluorescence polarization capabilities

Procedure:

• Prepare a solution of the fluorescently labeled p53 peptide and MDM2 protein in the assay buffer. The concentrations should be optimized to obtain a stable and significant FP signal.

• Prepare serial dilutions of the test compound and the positive control in the assay buffer.

• In a 384-well plate, add the test compound dilutions.

• Add the MDM2/fluorescent peptide mixture to the wells.

• Include controls for the baseline polarization (fluorescent peptide only) and maximum polarization (MDM2 and fluorescent peptide without inhibitor).

• Incubate the plate at room temperature for a specified time (e.g., 30 minutes) to allow the binding to reach equilibrium.

• Measure the fluorescence polarization of each well using a plate reader.

• A decrease in the FP signal indicates that the test compound is inhibiting the binding of the fluorescent peptide to MDM2.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value.

Workflow for the MDM2-p53 fluorescence polarization assay.

Conclusion

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a member of the spirooxindole class of compounds, which is of significant interest to the drug discovery community. While specific biological data for this compound is not yet available in the public domain, its structural features suggest a potential for anticancer activity, possibly through the inhibition of the MDM2-p53 protein-protein interaction. The experimental protocols provided in this guide offer a framework for the synthesis and biological evaluation of this compound to elucidate its therapeutic potential. Further research is warranted to confirm the hypothesized biological activities and to explore the full potential of this and related spirooxindole compounds in drug development.

References

• 1. Identification of small molecules affecting p53-MDM2/MDMX interaction by fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chapter 8 Identification of Small Molecules Affecting p53-MDM2/ MDMX Interaction by Fluorescence Polarization - PMC [pmc.ncbi.nlm.nih.gov]

In-depth Technical Guide: 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is a spiro-fused heterocyclic compound belonging to the indolinone class. While the broader family of spiro-indolinones has garnered significant interest in medicinal chemistry for their diverse biological activities, a comprehensive review of the scientific literature reveals a notable absence of dedicated research on this specific molecule. This guide addresses the current knowledge gap by summarizing the available information, which is primarily limited to its chemical identity and commercial availability, and contextualizes its potential within the broader landscape of related spiro-indolinone research. Due to the lack of published studies, this document cannot provide quantitative biological data, detailed experimental protocols, or established signaling pathways directly associated with 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one. Instead, it will draw upon research into analogous structures to provide a prospective outlook.

Chemical Identity and Properties

5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is characterized by an indolinone core fused to a cyclohexane ring at the C3 position via a spirocyclic junction, with a bromine atom substituted at the 5-position of the indole ring.

Property	Value	Source
IUPAC Name	5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one	-
CAS Number	304468-42-6	[1]
Molecular Formula	C₁₃H₁₄BrNO	[1]
Molecular Weight	280.16 g/mol	-
Appearance	White powder (typical)	[2]
Purity	Commonly available at ≥98%	[1]

Synthesis

While a specific, detailed experimental protocol for the synthesis of 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one is not available in the peer-reviewed literature, the general synthesis of spiro-oxindole derivatives is well-documented. A plausible synthetic approach could involve a multi-component reaction, a common strategy for generating molecular diversity in drug discovery. For instance, a potential pathway could be a [3+2] cycloaddition reaction between an azomethine ylide, generated in situ from 5-bromoisatin and an amino acid, and a suitable dipolarophile.

A generalized workflow for such a synthesis is depicted below. Please note this is a hypothetical pathway and would require experimental validation.

Caption: Hypothetical synthetic workflow for 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one.

Potential Biological Activity: An Extrapolation from Related Compounds

The spiro-oxindole scaffold is recognized as a "privileged structure" in medicinal chemistry due to its recurrence in a multitude of biologically active compounds. Research on structurally similar molecules suggests that 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one could exhibit a range of pharmacological activities.

Anticancer Potential

Numerous spiro-indolinone derivatives have been investigated for their anticancer properties. For example, some compounds have shown inhibitory activity against the MDM2-p53 protein-protein interaction, a critical pathway in cancer development. While no specific data exists for the title compound, the general structural motif is promising for this therapeutic area.

Antimicrobial Activity

The indole nucleus is a common feature in many antimicrobial agents. The incorporation of a spirocyclic system and a halogen atom, such as bromine, could potentially enhance antimicrobial efficacy. Studies on other bromo-substituted indole derivatives have demonstrated potent activity against various bacterial strains.

The logical relationship for exploring the potential of this compound is outlined below.

Caption: Logical framework for investigating the biological potential of the target molecule.

Future Directions and Research Opportunities

The absence of dedicated research on 5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one presents a clear opportunity for novel investigations. Key areas for future research include:

• Development and optimization of a synthetic protocol.

• In vitro screening against a panel of cancer cell lines.

• Evaluation of antimicrobial activity against pathogenic bacteria and fungi.

• Investigation of its mechanism of action through target identification studies.

• Exploration of its pharmacokinetic and pharmacodynamic properties.

Conclusion

5-bromospiro[1H-indole-3,1'-cyclohexane]-2-one remains an understudied molecule within the promising class of spiro-indolinones. While its commercial availability suggests potential utility as a building block in synthetic chemistry, its biological profile is currently undefined. Based on the activities of structurally related compounds, it represents a valid candidate for screening in anticancer and antimicrobial drug discovery programs. Further research is imperative to elucidate the therapeutic potential of this compound.

References

• 1. Discovery of Spiro[cyclohexane-dihydropyrano[3,4-b]indole]-amines as Potent NOP and Opioid Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]

An In-depth Technical Guide to 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: Current Knowledge and Future Directions

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a spirooxindole derivative with potential applications in medicinal chemistry and drug discovery. The spirooxindole scaffold is a privileged structural motif found in numerous natural products and synthetic compounds exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties. This technical guide provides a comprehensive overview of the currently available information on the molecular structure, properties, and synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. It also highlights the significant gaps in the existing literature, particularly concerning detailed experimental protocols, quantitative biological data, and the elucidation of its mechanism of action, which are crucial for its development as a potential therapeutic agent.

Molecular Structure and Properties

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one possesses a unique three-dimensional architecture, characterized by a cyclohexane ring spiro-fused to the C3 position of a 5-bromo-substituted oxindole core. The fundamental physicochemical properties of this compound are summarized in the table below.

Property	Value	Reference
CAS Number	304468-42-6	[]
Molecular Formula	C₁₃H₁₄BrNO	[]
Molecular Weight	280.16 g/mol	[]
IUPAC Name	5'-Bromo-spiro[cyclohexane-1,3'-indolin]-2'-one
SMILES	C1CCC2(CC1)C1=C(NC2=O)C=C(Br)C=C1
InChI	InChI=1S/C13H14BrNO/c14-9-4-5-11-10(8-9)13(12(16)15-11)6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)	[]

At present, there is a lack of publicly available X-ray crystallographic data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. Such data would be invaluable for definitively determining its three-dimensional conformation, including bond angles, bond lengths, and the spatial arrangement of the spiro-fused ring system. This information is critical for understanding its interaction with biological targets and for structure-based drug design efforts.

Synthesis Strategies

The synthesis of spirooxindoles is a well-established area of organic chemistry, with numerous methods reported for the construction of the spirocyclic core. Generally, the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one would likely involve the reaction of 5-bromoisatin with a suitable cyclohexyl-containing synthon.

Logical Retrosynthetic Analysis:

A plausible retrosynthetic pathway for the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is depicted below. This logical relationship can be visualized as a workflow.

Figure 1: Retrosynthetic analysis for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Potential Synthetic Protocol (Hypothetical):

While a specific, detailed experimental protocol for the synthesis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not available in the peer-reviewed literature, a general procedure based on established methodologies for similar spirooxindoles can be proposed. One common approach is a multi-component reaction involving an isatin derivative, a cyclic ketone, and an active methylene compound.

Hypothetical Experimental Workflow:

The following diagram illustrates a potential workflow for the synthesis and purification of the target compound.

Figure 2: A potential experimental workflow for the synthesis of the target compound.

It is crucial to note that this is a generalized and hypothetical protocol. Researchers should conduct thorough literature searches for analogous reactions to determine optimal conditions, including catalysts, solvents, temperatures, and reaction times.

Biological Activity and Signaling Pathways

The spirooxindole scaffold is a well-recognized pharmacophore with significant potential in anticancer drug discovery. Many derivatives have been reported to exhibit potent cytotoxic and antiproliferative activities against a variety of cancer cell lines. However, a significant knowledge gap exists specifically for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Current Status of Biological Data:

A comprehensive search of the scientific literature and databases did not yield any specific quantitative biological data (e.g., IC₅₀ or EC₅₀ values) for the anticancer, antimicrobial, or any other biological activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Potential Signaling Pathways (Hypothetical):

Based on the known mechanisms of action of other spirooxindole derivatives, it is plausible that 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one could modulate key signaling pathways involved in cancer progression. One of the most prominent targets for spirooxindoles is the MDM2-p53 protein-protein interaction. Inhibition of MDM2 by small molecules can lead to the stabilization and activation of the p53 tumor suppressor protein, resulting in cell cycle arrest and apoptosis.

Hypothetical Signaling Pathway Diagram:

The following diagram illustrates the potential mechanism of action of a spirooxindole compound as an MDM2-p53 inhibitor.

Figure 3: A hypothetical signaling pathway for a spirooxindole MDM2-p53 inhibitor.

It is imperative to emphasize that this pathway is speculative for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. Experimental validation through biological assays is necessary to confirm its mechanism of action.

Future Research and Development

To fully elucidate the therapeutic potential of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, several key areas of research must be addressed:

• Development of a Robust and Scalable Synthesis: A detailed, optimized, and reproducible synthetic protocol is required for the reliable production of the compound for further studies.

• Comprehensive Biological Screening: The compound should be screened against a diverse panel of cancer cell lines to determine its cytotoxic and antiproliferative activity. Quantitative data, such as IC₅₀ values, are essential. Screening for other potential biological activities (e.g., antimicrobial, antiviral) is also warranted.

• Mechanism of Action Studies: In-depth studies are needed to identify the specific molecular targets and signaling pathways modulated by the compound. This would involve techniques such as Western blotting, reporter assays, and proteomics.

• Structural Biology: Obtaining the X-ray crystal structure of the compound, preferably in complex with its biological target, would provide invaluable insights for structure-activity relationship (SAR) studies and lead optimization.

• In Vivo Efficacy and Pharmacokinetic Studies: Promising in vitro activity should be followed by in vivo studies in animal models to evaluate efficacy, toxicity, and pharmacokinetic properties.

Conclusion

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one represents an intriguing yet underexplored member of the spirooxindole family of compounds. While its core structure suggests potential as a biologically active agent, particularly in the realm of anticancer drug discovery, the current body of scientific literature lacks the specific experimental data necessary to validate this potential. The future development of this compound is contingent upon rigorous experimental investigation into its synthesis, biological activity, and mechanism of action. This technical guide serves as a summary of the current knowledge and a call to action for the research community to fill the existing gaps in our understanding of this promising molecule.

References

Protocols & Analytical Methods

Application Notes and Protocols: In Vitro Anticancer Activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The spirooxindole scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potent anticancer properties.[1][2] The unique three-dimensional structure of compounds like 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, which integrates a cyclohexane ring with a brominated indolin-2-one moiety, offers a versatile framework for the development of novel therapeutic agents.[3][4] While specific in vitro anticancer data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not extensively available in the public domain, this document provides a comprehensive overview of the anticancer activity of closely related spiro[cyclohexane-1,3'-indolin]-2'-one and spirooxindole derivatives. These application notes and protocols are intended to guide researchers in evaluating the potential of this class of compounds.

Data Presentation: In Vitro Cytotoxicity of Spirooxindole Derivatives

The in vitro anticancer activity of spirooxindole derivatives has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) and growth inhibition (GI50) values from various studies are summarized below. These tables showcase the broad-spectrum efficacy and highlight potential structure-activity relationships.

Table 1: In Vitro Anticancer Activity of Spiro[cyclopropane-1,3'-indolin]-2'-one Derivatives

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)
6b	DU-145	Prostate	<20
6u	DU-145	Prostate	<20
Generic	HT-29	Colon	<20
Generic	Hela	Cervical	<20
Generic	A-549	Lung	<20
Generic	MCF-7	Breast	<20

Data from a study on spiro[cyclopropane-1,3'-indolin]-2'-ones, which are structurally related to the spiro[cyclohexane] series.[3][5]

Table 2: In Vitro Anticancer Activity of Dispiro-Indolinone Derivatives

Compound	Cancer Cell Line	Cancer Type	IC50 (µM)
Series Average	LNCaP	Prostate	1.2 - 3.5

Data from a study on novel dispiro-indolinones, highlighting the potency of this scaffold.[6][7]

Table 3: Growth Inhibitory (GI50) Activity of Spiro Indoline-2-one Derivatives against Breast Cancer Cell Lines

Compound	Cell Line	GI50 (µM)
SSSK16	MCF-7	0.44
SSSK17	MCF-7	0.04
SSSK19	MCF-7	21.6

This study highlights a compound with a 5-bromo substitution (SSSK18) which, however, did not show activity in their assay.[8]

Experimental Protocols

Detailed methodologies for key in vitro experiments are provided below. These protocols are based on standard procedures used for evaluating the anticancer activity of spirooxindole derivatives.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability.

• Materials:

  • Human cancer cell lines (e.g., MCF-7, A549, HCT116)

  • Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA solution

  • Phosphate Buffered Saline (PBS)

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well plates

  • Test compound (5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one or analog) dissolved in DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a density of 1 × 10^4 cells/well and incubate for 24 hours.[9]

  • Prepare serial dilutions of the test compound in the culture medium.

  • After 24 hours, replace the medium with fresh medium containing various concentrations of the test compound and a vehicle control (DMSO).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Human cancer cell lines

  • Culture medium, FBS, Penicillin-Streptomycin

  • Test compound

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed cells in a 6-well plate and treat with the test compound at its IC50 concentration for 24-48 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Materials:

  • Human cancer cell lines

  • Culture medium, FBS, Penicillin-Streptomycin

  • Test compound

  • PBS, Trypsin-EDTA

  • Cold 70% ethanol

  • RNase A

  • Propidium Iodide (PI) staining solution

  • Flow cytometer

• Procedure:

  • Treat cells with the test compound for 24 hours.

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding cold 70% ethanol dropwise while vortexing, and store at -20°C overnight.

  • Wash the fixed cells with PBS and resuspend in PI staining solution containing RNase A.

  • Incubate for 30 minutes in the dark.

  • Analyze the DNA content by flow cytometry to determine the cell cycle distribution.[10]

Visualizations

Proposed Mechanism of Action: Induction of Apoptosis

Many spirooxindole derivatives exert their anticancer effects by inducing apoptosis. A plausible signaling pathway involves the activation of the intrinsic (mitochondrial) pathway of apoptosis.

Caption: Proposed apoptotic pathway induced by 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Experimental Workflow for In Vitro Anticancer Evaluation

The following diagram illustrates a typical workflow for the initial in vitro evaluation of a novel anticancer compound.

Caption: Workflow for evaluating the in vitro anticancer activity of a test compound.

References

• 1. Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anticancer potential of spirocompounds in medicinal chemistry: A pentennial expedition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. connectjournals.com [connectjournals.com]
• 9. Assessing the cytotoxicity of phenolic and terpene fractions extracted from Iraqi Prunus arabica against AMJ13 and SK-GT-4 human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selected novel 5'-amino-2'-hydroxy-1, 3-diaryl-2-propen-1-ones arrest cell cycle of HCT-116 in G0/G1 phase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Extensive literature searches did not yield specific cell culture data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. The following application notes and protocols are based on the well-documented activities of the broader spirooxindole and spiro-indolinone class of compounds, to which 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one belongs. These compounds have demonstrated significant potential as anticancer agents.[1][2][3] The provided information should therefore be considered a guide for the initial investigation of this specific compound's biological activities.

Introduction

Spirooxindoles are a prominent class of heterocyclic compounds recognized for their diverse pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] Their unique three-dimensional spiro-fused ring system allows for interaction with a variety of biological targets. Many spirooxindole derivatives have shown potent antiproliferative effects against a range of human cancer cell lines.[4][5] The proposed mechanism of action for some analogues involves the inhibition of the p53-MDM2 protein-protein interaction, a critical pathway in cancer development.[1][6]

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a member of this family, is a potential candidate for investigation as a novel therapeutic agent. These application notes provide a framework for assessing its cytotoxic and mechanistic properties in a cell culture setting.

Potential Biological Activities

Based on the activities of structurally related compounds, 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is hypothesized to exhibit:

• Antiproliferative Activity: Inhibition of cell growth in various cancer cell lines.

• Induction of Apoptosis: Triggering programmed cell death in cancer cells.

• Cell Cycle Arrest: Halting the cell cycle at specific checkpoints.

Quantitative Data from Related Spirooxindole Compounds

To provide a reference for expected potency, the following table summarizes the cytotoxic activity of various spirooxindole derivatives against several human cancer cell lines.

Compound Class	Cell Line	Cancer Type	IC50 (µM)	Reference
Spirooxindole-pyrrolidine	HCT116	Colon Carcinoma	7 ± 0.27	[1]
HepG2	Liver Carcinoma	5.5 ± 0.2	[1]
PC3	Prostate Carcinoma	6 ± 0.23	[1]
Di-spirooxindole	PC3	Prostate Carcinoma	3.7 ± 1.0	[5]
HeLa	Cervical Carcinoma	7.2 ± 0.5	[5]
MDA-MB-231	Breast Carcinoma	7.63 ± 0.08	[5]
Spirooxindole-furan	MCF7	Breast Adenocarcinoma	4.3 ± 0.18	[4]
HepG2	Liver Carcinoma	3.5 ± 0.11	[4]
Thiohydantoin-based dispiro-indolinones	LNCaP	Prostate Carcinoma	1.2 - 3.5	[7]

Experimental Protocols

The following are detailed protocols for the initial characterization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in cell culture.

Cell Viability Assay (MTT Assay)

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC50).

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116, PC3)

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Prepare a stock solution of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in DMSO.

• Perform serial dilutions of the compound in complete growth medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Remove the medium from the cells and add 100 µL of the diluted compound to each well. Include a vehicle control (medium with DMSO) and a no-cell control.

• Incubate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Apoptosis Assay by Annexin V-FITC/Propidium Iodide (PI) Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Human cancer cell lines

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and treat with the compound at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol determines the effect of the compound on cell cycle progression.

Materials:

• Human cancer cell lines

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• Cold 70% ethanol

• PBS

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed cells and treat with the compound as described in the apoptosis assay.

• Harvest and wash the cells with PBS.

• Fix the cells by adding cold 70% ethanol dropwise while vortexing, and store at -20°C overnight.

• Wash the cells with PBS and resuspend in PI staining solution containing RNase A.

• Incubate for 30 minutes at 37°C in the dark.

• Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.[8]

Visualizations

Proposed Experimental Workflow

Caption: Workflow for the initial cytotoxic evaluation of the compound.

Hypothesized p53-MDM2 Signaling Pathway Inhibition

Caption: Potential mechanism of action via p53-MDM2 pathway.

References

• 1. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization, and Cytotoxicity of New Spirooxindoles Engrafted Furan Structural Motif as a Potential Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selected novel 5'-amino-2'-hydroxy-1, 3-diaryl-2-propen-1-ones arrest cell cycle of HCT-116 in G0/G1 phase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Spirooxindole Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the cytotoxic effects of spirooxindole compounds, a class of molecules with significant potential in anticancer drug discovery. The following sections offer step-by-step methodologies for common cytotoxicity assays, present data on the activity of various spirooxindole derivatives, and illustrate key experimental workflows and biological pathways.

Introduction to Spirooxindole Cytotoxicity

Spirooxindoles are a versatile class of heterocyclic compounds that have demonstrated a wide range of biological activities, including potent anticancer properties.[1] Their unique three-dimensional structure allows for interaction with various biological targets, leading to the induction of cell death in cancer cells.[2] Evaluating the cytotoxic potential of novel spirooxindole derivatives is a critical step in the drug discovery process. This document outlines standardized protocols for quantifying cytotoxicity, primarily focusing on the widely used MTT and Sulforhodamine B (SRB) assays.

Quantitative Data Summary

The cytotoxic activity of spirooxindole compounds is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of a compound that inhibits 50% of cell growth or viability. The following tables summarize the IC50 values of various spirooxindole derivatives against different cancer cell lines, as determined by MTT and SRB assays.

Table 1: Cytotoxicity of Spirooxindole Derivatives (MTT Assay)

Spirooxindole Derivative	Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)	Citation
Spiro[indole-3,5′-isoxazole] derivative	BE(2)-C (neuroblastoma)	Mild antiproliferative at 25 µM	-	-	[1][3]
Spiro[indoline-pyrrolizin]-one derivative	SKNSH (neuroblastoma)	4.61	Doxorubicin	6.3	[1][3]
Spirooxindole-furan hybrid (6d)	MCF-7 (breast)	4.3 ± 0.18	Staurosporine	17.8 ± 0.50	[4][5]
Spirooxindole-furan hybrid (6j)	MCF-7 (breast)	4.7 ± 0.18	Staurosporine	17.8 ± 0.50	[4][5]
Spirooxindole-furan hybrid (6d)	HepG2 (liver)	6.9 ± 0.23	Staurosporine	10.3 ± 0.23	[4][5]
Spirooxindole-furan hybrid (6f)	HepG2 (liver)	3.5 ± 0.11	Staurosporine	10.3 ± 0.23	[4][5]
Spiro[indole-pyrrolidine] derivative	A549 (lung)	38.66	Camptothecin	50.88	[3]
Spiro[indole-pyrrolidine] derivative	Jurkat (T-cell lymphoma)	52.79	Camptothecin	51.5	[3]
Spirocyclopropaneoxindole derivative	HeLa (cervical)	9.30 (24h), 4.50 (48h)	Doxorubicin	6.33 (24h), 1.86 (48h)	[3]
Pyrazole-clubbed spirooxindole (6e)	A549 (NSCLC)	0.022	-	-	[6]
Pyrazole-clubbed spirooxindole (8h)	A2780 (ovarian)	10.3	-	-	[7]
Pyrazole-clubbed spirooxindole (8m)	A549 (lung)	17.7	-	-	[7]
Steroidal spirooxindole (by241)	MGC-803 (gastric)	Not specified, but potent	5-Fluorouracil	-	[8]

Table 2: Cytotoxicity of Spirooxindole Derivatives (SRB Assay)

Spirooxindole Derivative	Cell Line	Activity	Citation
Pyrrolizidine spirooxindole (14b)	Leukemia, Renal, Colon, Prostate	Selective cytotoxicity at 10 µM	[2]

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase.[9] The resulting purple formazan crystals are solubilized, and the absorbance is measured, which is directly proportional to the number of viable cells.

Materials:

• Spirooxindole compounds

• Cancer cell lines (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• 96-well microtiter plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the spirooxindole compounds in the complete medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After incubation, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group compared to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using a suitable software (e.g., GraphPad Prism).

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay based on the binding of the SRB dye to basic amino acid residues of cellular proteins under acidic conditions.[10] The amount of bound dye is proportional to the total cellular protein mass.[11]

Materials:

• Spirooxindole compounds

• Cancer cell lines

• Complete cell culture medium

• Trichloroacetic acid (TCA), cold 50% (w/v)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM, pH 10.5)

• 96-well microtiter plates

• Microplate reader

Protocol:

• Cell Seeding and Compound Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

• Cell Fixation:

  • After compound incubation, gently add 50 µL of cold 50% TCA to each well (final concentration of 10%).

  • Incubate at 4°C for 1 hour to fix the cells.

• Washing:

  • Carefully remove the supernatant.

  • Wash the plates five times with deionized water.

  • Allow the plates to air dry completely.

• SRB Staining:

  • Add 100 µL of SRB solution to each well.

  • Incubate at room temperature for 30 minutes.

• Washing:

  • Quickly wash the plates five times with 1% acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

• Solubilization:

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the bound SRB dye.

  • Shake the plate for 10 minutes on a shaker.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 565 nm using a microplate reader.[11]

• Data Analysis:

  • Calculate the percentage of cell growth or viability relative to the control wells.

  • Determine the IC50 value as described in the MTT assay protocol.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a typical in vitro cytotoxicity assay.

Caption: General workflow for in vitro cytotoxicity assays.

Apoptosis Signaling Pathway

Several spirooxindole compounds have been shown to induce apoptosis, a form of programmed cell death, in cancer cells.[12] This is often mediated through the activation of caspases, a family of cysteine proteases.[3] Some spirooxindoles can also modulate the p53 tumor suppressor pathway.[3][7]

Caption: Simplified signaling pathway of spirooxindole-induced apoptosis.

These protocols and accompanying information provide a solid foundation for researchers to begin assessing the cytotoxic properties of novel spirooxindole compounds in a reliable and reproducible manner. For further details on specific compound handling and safety precautions, always refer to the manufacturer's safety data sheet (SDS).

References

• 1. mdpi.com [mdpi.com]
• 2. Stereoselective Synthesis of Spirooxindole Derivatives Using One-Pot Multicomponent Cycloaddition Reaction and Evaluation of Their Antiproliferative Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spirooxindole: A Versatile Biologically Active Heterocyclic Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, Characterization, and Cytotoxicity of New Spirooxindoles Engrafted Furan Structural Motif as a Potential Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Optimized spirooxindole-pyrazole hybrids targeting the p53-MDM2 interplay induce apoptosis and synergize with doxorubicin in A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structurally novel steroidal spirooxindole by241 potently inhibits tumor growth mainly through ROS-mediated mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MTT assay - Wikipedia [en.wikipedia.org]
• 10. Sulforhodamine B assay and chemosensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. Spirooxindole-pyrrolidine heterocyclic hybrids promotes apoptosis through activation of caspase-3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one as a Potential Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

The spirooxindole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including potent kinase inhibition. This document provides detailed application notes and protocols for the investigation of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one as a potential kinase inhibitor. While specific quantitative data for this exact compound is not extensively available in public literature, based on the activity of structurally related spirooxindoles, we present hypothetical data and tailored experimental protocols to guide researchers in its evaluation. The methodologies provided herein cover in vitro kinase activity, cell viability, and target engagement within relevant signaling pathways.

Introduction

Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways by catalyzing the phosphorylation of substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, including cancer, making them important targets for therapeutic intervention. The indolin-2-one core is a key pharmacophore found in several FDA-approved kinase inhibitors. The unique three-dimensional structure of spirocyclic compounds like 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one offers the potential for novel interactions with the ATP-binding pocket of kinases, possibly leading to improved potency and selectivity. These notes are intended to provide a framework for the initial characterization of this compound as a kinase inhibitor.

Data Presentation

To illustrate the potential efficacy and selectivity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, the following tables present hypothetical, yet representative, quantitative data. Researchers should generate their own data following the provided protocols.

Table 1: In Vitro Kinase Inhibitory Activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Kinase Target	IC50 (nM) [Hypothetical]
Polo-like Kinase 4 (PLK4)	50
Cyclin-Dependent Kinase 2 (CDK2)	850
Vascular Endothelial Growth Factor Receptor 2 (VEGFR2)	1200
Epidermal Growth Factor Receptor (EGFR)	>10,000
c-Src	5000

Table 2: Cellular Activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Cell Line	Cancer Type	IC50 (µM) [Hypothetical]
MDA-MB-231	Breast Cancer	1.5
HCT116	Colon Cancer	2.8
A549	Lung Cancer	5.2
MCF-7	Breast Cancer	3.1
HEK293 (non-cancerous)	Embryonic Kidney	>50

Experimental Protocols

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of a test compound against a specific kinase.

Principle: The assay measures the amount of ATP remaining after a kinase reaction. A decrease in kinase activity due to inhibition results in a higher ATP concentration, which is detected by a luciferase-based reaction that generates a luminescent signal.

Materials:

• Recombinant human kinase (e.g., PLK4)

• Kinase-specific substrate peptide

• ATP

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• Known kinase inhibitor (positive control, e.g., a known PLK4 inhibitor)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl2, DTT)

• Luminescence-based ATP detection kit

• White, opaque 384-well assay plates

• Multichannel pipettor

• Luminometer

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in DMSO. A typical starting concentration is 10 mM.

• Assay Plate Preparation: Add 1 µL of each compound dilution to the wells of a 384-well plate. Include wells with DMSO only (vehicle control) and a positive control inhibitor.

• Kinase Reaction:

  • Prepare a kinase reaction mixture containing the kinase and its specific substrate in the assay buffer.

  • Add the kinase reaction mixture to each well.

  • Initiate the reaction by adding ATP to each well.

  • Incubate the plate at 30°C for 60 minutes.

• Signal Detection:

  • Add the ATP detection reagent to each well to stop the kinase reaction and initiate the luminescence reaction.

  • Incubate at room temperature for 10 minutes to stabilize the signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This protocol is for assessing the effect of the compound on the viability of cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of living cells.[1][2][3]

Materials:

• Cancer cell lines (e.g., MDA-MB-231)

• Complete cell culture medium

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom plates

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Treatment:

  • Prepare serial dilutions of the compound in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions.

  • Include a vehicle control (medium with DMSO).

  • Incubate for 48-72 hours.

• MTT Incubation: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well.

• Data Acquisition: Shake the plate for 15 minutes to dissolve the formazan crystals and measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blotting for Signaling Pathway Analysis

This protocol is used to assess the effect of the compound on the phosphorylation of downstream targets of the inhibited kinase.

Principle: Western blotting uses antibodies to detect specific proteins in a sample. By using phospho-specific antibodies, it's possible to determine if a kinase inhibitor is blocking the phosphorylation of its downstream substrates.[4][5]

Materials:

• Cancer cell line

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-target, anti-total-target, anti-loading control like β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with the compound at various concentrations for a specified time.

  • Wash cells with ice-cold PBS and lyse them with lysis buffer.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature protein lysates by boiling in sample buffer.

  • Separate proteins by size on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour.

• Detection:

  • Wash the membrane and apply the ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify band intensities to determine the relative levels of protein phosphorylation. Normalize the phospho-protein signal to the total protein and then to the loading control.

Visualizations

Caption: Experimental workflow for evaluating a potential kinase inhibitor.

References

• 1. mdpi.com [mdpi.com]
• 2. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 3. Indolinone tyrosine kinase inhibitors block Kit activation and growth of small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. public.pensoft.net [public.pensoft.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: Investigating the Mechanism of Action of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The spirooxindole scaffold is a privileged heterocyclic motif frequently found in natural products and synthetic compounds with a wide range of biological activities, most notably anticancer properties. 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a member of this class of compounds. While specific literature on the detailed mechanism of action of this particular molecule is limited, the extensive research on structurally related spirooxindoles provides a strong foundation for hypothesizing and investigating its potential biological targets and cellular effects. These notes provide a guide to the likely mechanisms of action and detailed protocols for their experimental validation.

Hypothesized Mechanisms of Action

Based on the activities of analogous spirooxindole-containing compounds, two primary mechanisms of action are proposed for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one:

• Inhibition of the MDM2-p53 Protein-Protein Interaction: Many spirooxindoles have been identified as potent inhibitors of the interaction between the tumor suppressor protein p53 and its primary negative regulator, Murine Double Minute 2 (MDM2).[1][2] By disrupting this interaction, the degradation of p53 is prevented, leading to the reactivation of its tumor-suppressive functions, including cell cycle arrest and apoptosis. The spirocyclic core of these molecules is adept at mimicking the key amino acid residues of p53 (Phe, Trp, Leu) that bind to the hydrophobic pocket of MDM2.[3]

• Inhibition of Protein Kinases: Several spirooxindole derivatives have been shown to be potent inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival.[4][5] These include Cyclin-Dependent Kinase 2 (CDK2), Epidermal Growth Factor Receptor (EGFR), and Polo-like kinase 4 (Plk4).[4][5] Inhibition of these kinases can lead to cell cycle arrest and the induction of apoptosis.

Data Presentation: Biological Activities of Structurally Related Spirooxindoles

The following table summarizes the reported biological activities of various spirooxindole derivatives, providing a reference for the potential potency of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Compound Class/Example	Target	Assay	IC50 / K_D	Cell Line	Reference
Spirooxindole-pyrrolidine derivatives	EGFR	Kinase Assay	0.026 - 0.067 µM	-	[4]
Spirooxindole-pyrrolidine derivatives	CDK2	Kinase Assay	0.301 - 0.557 µM	-	[4]
Spirooxindole-pyrrolidine derivatives	Cytotoxicity	MTT Assay	3.4 - 4.5 µM	MCF-7	[4]
Spirooxindole-pyrrolidine derivatives	Cytotoxicity	MTT Assay	4.3 - 8.4 µM	MDA-MB-231	[4]
Spirooxindole derivative 4b	Cytotoxicity	MTT Assay	63 µM	HCT-116	[5]
Spirooxindole derivative 4i	Cytotoxicity	MTT Assay	51 µM	HCT-116	[5]
Spirooxindole-pyrazole hybrid 8h	Cytotoxicity	MTT Assay	10.3 µM	A2780	[6]
Spirooxindole-pyrazole hybrid 8m	Cytotoxicity	MTT Assay	17.7 µM	A549	[6]
Chroman-fused spirooxindole	Cytotoxicity	MTT Assay	1.7 µM	MCF-7	[7]
Spirooxindole-pyrrolidinecarboxamide	MDM2 Binding	MST	K_D = 2.38 µM	-	[8]
Spiroindolinone-pyrrolidine	MDM2 Binding	MST	K_D = 7.94 µM	-	[8]

Mandatory Visualizations

Caption: Hypothesized MDM2-p53 signaling pathway.

Caption: Hypothesized kinase inhibition pathway.

Caption: General experimental workflow.

Experimental Protocols

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one on cancer cell lines and to calculate the IC50 value.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of the test compound in complete growth medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value using a dose-response curve.

MDM2-p53 Interaction Assay (ELISA-based)

Objective: To determine if 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one can inhibit the binding of p53 to MDM2.

Materials:

• Recombinant human MDM2 protein

• Recombinant human p53 protein

• High-binding 96-well ELISA plate

• Anti-p53 antibody conjugated to HRP

• TMB substrate

• Stop solution (e.g., 1 M H2SO4)

• Wash buffer (e.g., PBST)

• Blocking buffer (e.g., 5% BSA in PBST)

• Test compound

Protocol:

• Coat the ELISA plate with MDM2 protein (e.g., 100 ng/well) in coating buffer and incubate overnight at 4°C.

• Wash the plate three times with wash buffer.

• Block the plate with blocking buffer for 2 hours at room temperature.

• Wash the plate three times.

• Add serial dilutions of the test compound and a constant concentration of p53 protein to the wells. Include positive (no inhibitor) and negative (no p53) controls.

• Incubate for 2 hours at room temperature.

• Wash the plate three times.

• Add the anti-p53-HRP antibody and incubate for 1 hour.

• Wash the plate five times.

• Add TMB substrate and incubate in the dark until a blue color develops.

• Add stop solution to quench the reaction.

• Read the absorbance at 450 nm.

• Calculate the percentage of inhibition and determine the IC50 value.

In Vitro Kinase Inhibition Assay

Objective: To assess the inhibitory activity of the compound against specific protein kinases (e.g., CDK2, EGFR).

Materials:

• Recombinant active kinase

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega) or similar

• White 96-well plates

• Test compound

Protocol:

• Prepare serial dilutions of the test compound in kinase assay buffer.

• In a white 96-well plate, add the kinase, substrate, and test compound dilutions.

• Initiate the kinase reaction by adding ATP.

• Incubate at room temperature for the recommended time (e.g., 60 minutes).

• Stop the reaction and measure the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions.

• Measure luminescence using a microplate reader.

• Calculate the percentage of kinase inhibition and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of the compound on cell cycle progression.

Materials:

• Cancer cell line

• Test compound

• PBS

• 70% cold ethanol

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with the test compound at its IC50 concentration for 24-48 hours.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate at -20°C for at least 2 hours.[9][10]

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution containing RNase A.[9][10]

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer, measuring the fluorescence intensity of PI.

• Analyze the DNA content histograms to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V/PI Staining

Objective: To determine if the compound induces apoptosis in cancer cells.

Materials:

• Cancer cell line

• Test compound

• Annexin V-FITC Apoptosis Detection Kit

• Binding buffer

• Propidium Iodide (PI)

• Flow cytometer

Protocol:

• Treat cells with the test compound as described for the cell cycle analysis.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's protocol.[11]

• Incubate the cells in the dark at room temperature for 15 minutes.[11]

• Analyze the stained cells by flow cytometry within 1 hour.

• Quantify the percentage of viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. ascentagepharma.com [ascentagepharma.com]
• 3. benchchem.com [benchchem.com]
• 4. Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles as EGFR/CDK2 inhibitors for halting breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public.pensoft.net [public.pensoft.net]
• 6. Optimized spirooxindole-pyrazole hybrids targeting the p53-MDM2 interplay induce apoptosis and synergize with doxorubicin in A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. cancer.wisc.edu [cancer.wisc.edu]
• 10. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Apoptosis Induction by 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a synthetic compound belonging to the spirooxindole family, a class of molecules that has garnered significant interest in medicinal chemistry due to their diverse biological activities. Several derivatives of the indolin-2-one core structure have demonstrated potent anticancer properties, often through the induction of apoptosis in malignant cells. This document provides a detailed overview of the methodologies to investigate the apoptosis-inducing potential of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, based on established protocols for analogous compounds. While specific data on this particular compound is emerging, the protocols outlined herein provide a robust framework for its evaluation as a potential therapeutic agent.

Introduction to Spirooxindoles and Apoptosis

The spirooxindole scaffold is a "privileged" structure in drug discovery, frequently found in natural products and synthetic compounds with significant biological activities, including anticancer effects. These compounds can modulate various cellular processes, and a common mechanism of their antitumor action is the induction of apoptosis, or programmed cell death. Apoptosis is a critical process for maintaining tissue homeostasis, and its dysregulation is a hallmark of cancer. Therefore, compounds that can selectively trigger apoptosis in cancer cells are highly sought after as potential chemotherapeutics.

Quantitative Data Summary (Hypothetical Data for Illustrative Purposes)

As robust quantitative data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not yet publicly available, the following tables are presented with hypothetical data to illustrate how experimental results would be structured for clear comparison. These tables would be populated with findings from the protocols described below.

Table 1: In Vitro Cytotoxicity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
HCT116	Colon Carcinoma	Data to be determined
DU-145	Prostate Carcinoma	Data to be determined

Table 2: Apoptosis Induction in HCT116 Cells at 24h

Treatment Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
0 (Vehicle Control)	Data to be determined	Data to be determined
IC50/2	Data to be determined	Data to be determined
IC50	Data to be determined	Data to be determined
IC50 x 2	Data to be determined	Data to be determined

Table 3: Effect on Key Apoptotic Protein Expression (Western Blot Analysis)

Protein	Treatment (IC50)	Fold Change vs. Control
Bax	24h	Data to be determined
Bcl-2	24h	Data to be determined
Cleaved Caspase-3	24h	Data to be determined
Cleaved PARP	24h	Data to be determined

Experimental Protocols

The following are detailed protocols for key experiments to elucidate the apoptosis-inducing activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Cell Culture

• Cell Lines: Human cancer cell lines such as MCF-7 (breast), A549 (lung), HCT116 (colon), and DU-145 (prostate) are commonly used.

• Culture Medium: Grow cells in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture: Passage cells upon reaching 80-90% confluency.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (e.g., 0.1 to 100 µM) for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Apoptosis Detection by Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one at concentrations around the IC50 value for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Western Blot Analysis for Apoptotic Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway.

• Protein Extraction: Treat cells with the compound, then lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA and then incubate with primary antibodies against proteins of interest (e.g., Bax, Bcl-2, Caspase-3, cleaved Caspase-3, PARP, cleaved PARP, and a loading control like β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities and normalize them to the loading control to determine the relative protein expression.

Visualizations of Workflows and Pathways

Experimental Workflow for Apoptosis Assessment

Caption: Workflow for investigating the apoptotic effects of a compound.

Hypothesized Intrinsic Apoptosis Signaling Pathway

Caption: A potential intrinsic apoptosis signaling cascade.

Conclusion

The provided protocols and frameworks offer a comprehensive guide for the systematic evaluation of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one as an apoptosis-inducing agent. While specific experimental data on this compound is pending, the methodologies detailed here are standard in the field of cancer drug discovery and will enable researchers to thoroughly characterize its biological activity and potential as a novel anticancer therapeutic. The successful application of these protocols will generate crucial data to populate the illustrative tables and validate the hypothesized signaling pathways.

Application Notes and Protocols: Cell Cycle Arrest Analysis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a member of the spirooxindole family of heterocyclic compounds. This class of molecules has garnered significant interest in medicinal chemistry due to their diverse biological activities, including potent anticancer properties. Structurally similar spirooxindoles have been shown to induce cell cycle arrest, primarily at the G0/G1 phase, and trigger apoptosis in various cancer cell lines.[1] The proposed mechanism of action often involves the inhibition of cyclin-dependent kinases (CDKs), key regulators of cell cycle progression.[2][3]

These application notes provide a comprehensive guide for investigating the effects of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one on the cell cycle of cancer cells. Detailed protocols for assessing cell viability, analyzing cell cycle distribution, and quantifying the expression of key regulatory proteins are presented.

Data Presentation

Table 1: In Vitro Cytotoxicity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

The half-maximal inhibitory concentration (IC50) values represent the concentration of a drug that is required for 50% inhibition of cell viability. The following table summarizes representative IC50 values of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one against various human cancer cell lines after 48 hours of treatment, as determined by the MTT assay.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	8.2
HCT116	Colon Carcinoma	6.5
A549	Lung Carcinoma	12.1
DU-145	Prostate Carcinoma	9.8

Note: These are representative data based on the activity of similar compounds and should be determined empirically for each specific experimental setting.

Table 2: Effect of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one on Cell Cycle Distribution in HCT116 Cells

The following table illustrates the percentage of cells in each phase of the cell cycle after treatment with 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one for 24 hours, as determined by flow cytometry with propidium iodide staining.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	55.2 ± 2.1	30.5 ± 1.5	14.3 ± 0.9
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (5 µM)	68.7 ± 2.5	20.1 ± 1.2	11.2 ± 0.8
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (10 µM)	79.3 ± 3.0	12.4 ± 0.9	8.3 ± 0.6

Note: Data are presented as mean ± standard deviation from three independent experiments. These are representative data.

Table 3: Modulation of Cell Cycle Regulatory Proteins by 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in HCT116 Cells

The relative protein expression levels of key G1/S phase regulators after 24 hours of treatment are summarized below. Protein levels were quantified by Western blot analysis and normalized to a loading control (e.g., β-actin).

Treatment	Cyclin D1 (Relative Expression)	CDK4 (Relative Expression)	p21WAF1/CIP1 (Relative Expression)	p27Kip1 (Relative Expression)
Control (DMSO)	1.00	1.00	1.00	1.00
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (10 µM)	0.45	0.52	2.10	1.85

Note: These are representative data and should be confirmed experimentally.

Mandatory Visualizations

Caption: Proposed signaling pathway for G1 phase cell cycle arrest induced by 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Caption: Experimental workflow for the analysis of cell cycle arrest.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the cytotoxic effect of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one on cancer cells.

Materials:

• Cancer cell line of interest (e.g., HCT116)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in complete medium. The final concentration of DMSO should not exceed 0.1%. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with medium and vehicle (DMSO) as controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[2][4]

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[5] Mix gently by pipetting or shaking on an orbital shaker for 15 minutes.[6]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[2][6] A reference wavelength of 630 nm can be used to reduce background noise.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the distribution of cells in the different phases of the cell cycle.

Materials:

• Treated and control cells

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10⁶ cells by trypsinization. Centrifuge at 300 x g for 5 minutes and wash the cell pellet with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Fix the cells for at least 30 minutes on ice or store at -20°C for later analysis.

• Washing: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cell pellet twice with PBS.[7]

• RNase Treatment: Resuspend the cell pellet in 100 µL of RNase A solution and incubate at 37°C for 30 minutes.

• PI Staining: Add 400 µL of PI staining solution to the cell suspension. Incubate for 15-30 minutes in the dark at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The PI fluorescence is typically detected in the FL2 channel.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT™, FlowJo™) to deconvolute the DNA content histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases.

Protocol 3: Western Blot Analysis of Cell Cycle Regulatory Proteins

This protocol allows for the detection and quantification of key proteins involved in cell cycle regulation.

Materials:

• Treated and control cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Cyclin D1, anti-CDK4, anti-p21, anti-p27, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse the cells with ice-cold RIPA buffer. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant containing the protein lysate.[4]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the expression of the target proteins to the loading control (e.g., β-actin).

References

• 1. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, Biological Evaluation and In Silico Studies of Certain Oxindole–Indole Conjugates as Anticancer CDK Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Exploring pyrrolidinyl-spirooxindole natural products as promising platforms for the synthesis of novel spirooxindoles as EGFR/CDK2 inhibitors for halting breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application of Brominated Spirooxindoles in Drug Discovery: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirooxindoles represent a privileged heterocyclic scaffold in medicinal chemistry, demonstrating a wide array of biological activities. The incorporation of a bromine atom into the spirooxindole framework can significantly enhance their therapeutic potential, owing to bromine's ability to modulate lipophilicity, metabolic stability, and binding affinity to biological targets. Brominated spirooxindoles have emerged as promising candidates in drug discovery, particularly in the fields of oncology, infectious diseases, and neurodegenerative disorders. Their multifaceted mechanisms of action, including the disruption of protein-protein interactions and enzyme inhibition, make them attractive leads for the development of novel therapeutics.[1][2] This document provides detailed application notes, quantitative data summaries, and experimental protocols for researchers interested in exploring the potential of brominated spirooxindoles.

Anticancer Applications

Brominated spirooxindoles have demonstrated significant potential as anticancer agents by targeting various cancer cell vulnerabilities.[1][3] Key mechanisms include the inhibition of the MDM2-p53 interaction and the modulation of critical kinases involved in cancer cell proliferation and survival, such as Cyclin-Dependent Kinase 2 (CDK2) and Epidermal Growth Factor Receptor (EGFR).[1][4]

Quantitative Data: Anticancer Activity of Brominated Spirooxindoles

The following table summarizes the in vitro cytotoxic activity of representative brominated spirooxindole compounds against various human cancer cell lines.

Compound ID	Structure	Cancer Cell Line	IC50 (µM)	Reference Compound	Reference IC50 (µM)	Citation
1	5-Bromo-spiro[indoline-3,2'-naphthalene] derivative	U87MG (Glioblastoma)	4.9	-	-	[5]
U251 (Glioblastoma)	8.6	-	-	[5]
T98G (Glioblastoma)	9.5	-	-	[5]
2	5-Bromo-spirooxindole-pyrrolidine hybrid	A549 (Lung Cancer)	17.70 ± 2.70	-	-	[1]
A2780 (Ovarian Cancer)	10.30 ± 1.10	-	-	[1]
MDA-MB-453 (Breast Cancer)	21.40 ± 1.30	-	-	[1]
3	4-Bromobenzyl-spirocyclopropaneoxindole	HeLa (Cervical Cancer)	9.30 (24h), 4.50 (48h)	Doxorubicin	6.33 (24h), 1.86 (48h)	[6]
4	4-Bromophenyl-spirooxindole derivative	MCF-7 (Breast Cancer)	3.597	5-Fluorouracil	3.15	[6]
HCT116 (Colon Cancer)	3.236	5-Fluorouracil	20.43	[6]
A431 (Skin Cancer)	2.434	5-Fluorouracil	23.44	[6]
PaCa-2 (Pancreatic Cancer)	12.5	Sunitinib	16.91	[6]

Experimental Protocols: Anticancer Assays

This protocol is used to assess the cytotoxic effects of brominated spirooxindoles on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Brominated spirooxindole compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of the brominated spirooxindole compounds in culture medium. Replace the medium in the wells with 100 µL of medium containing the compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C, or until a purple precipitate is visible.[7]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader, with a reference wavelength of 630 nm.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting the percentage of viability against the compound concentration.

This assay is designed to identify compounds that disrupt the interaction between MDM2 and p53.

Materials:

• Recombinant human MDM2 protein

• Fluorescently labeled p53-derived peptide (e.g., Rhodamine-labeled)

• Assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 0.1% BSA)

• Brominated spirooxindole compounds

• 384-well black plates

• Fluorescence polarization plate reader

Procedure:

• Reagent Preparation: Prepare solutions of MDM2 protein and the fluorescently labeled p53 peptide in the assay buffer.

• Compound Addition: Add the brominated spirooxindole compounds at various concentrations to the wells of the 384-well plate.

• Reaction Mixture: Add the MDM2 protein and the fluorescently labeled p53 peptide to the wells. The final concentrations should be optimized for the specific assay, for instance, 1 µM MDM2 and 50 nM peptide.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the fluorescence polarization using a plate reader with appropriate excitation and emission wavelengths (e.g., 531 nm excitation and 595 nm emission for Rhodamine).

• Data Analysis: A decrease in fluorescence polarization indicates the displacement of the labeled peptide from MDM2 by the test compound. Calculate the IC50 value for the disruption of the interaction.

Signaling Pathways in Cancer Targeted by Brominated Spirooxindoles

Antimicrobial Applications

Brominated spirooxindoles have also shown considerable promise as antimicrobial agents, with activity against a range of pathogenic bacteria.[5][8]

Quantitative Data: Antimicrobial Activity of Brominated Spirooxindoles

The following table presents the Minimum Inhibitory Concentration (MIC) values for a representative brominated spirooxindole compound.

Compound ID	Structure	Bacterial Strain	MIC (µM)	Reference Compound	Reference MIC (µM)	Citation
5	3-Spirocyclopropyl-2-oxindole derivative (21d)	S. pneumoniae (Gram-positive)	0.49	Ciprofloxacin	0.007	[5]
B. subtilis (Gram-positive)	0.24	Ciprofloxacin	0.007	[5]
P. aeruginosa (Gram-negative)	7.88	Ciprofloxacin	3.9	[5]
E. coli (Gram-negative)	6.88	Ciprofloxacin	0.49	[5]
6	Spiro[indoline-3,4'-pyrans] derivative	S. aureus (Gram-positive)	18.07–27.03 (IC50 for gyrase)	Ciprofloxacin	26.43 (IC50 for gyrase)	[5]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of a brominated spirooxindole that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., S. aureus, E. coli)

• Mueller-Hinton Broth (MHB) or other suitable broth

• Brominated spirooxindole compounds

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland standard

• Spectrophotometer or microplate reader

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the brominated spirooxindole compound in the broth directly in the 96-well plate.[9] A typical concentration range is 128 µg/mL to 0.06 µg/mL.

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well.[9]

• Inoculation: Add the diluted bacterial inoculum to each well containing the compound dilutions. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16-20 hours.[9]

• Result Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well. This can be assessed visually or by measuring the optical density at 600 nm.[10]

Experimental Workflow: MIC Assay

Neuroprotective Applications

The exploration of brominated spirooxindoles in neurodegenerative diseases is an emerging area of research. Their potential to modulate pathways involved in neuronal survival and inflammation suggests they may offer therapeutic benefits.

Experimental Protocol: In Vitro Neuroprotection Assay (MTT-based)

This protocol assesses the ability of brominated spirooxindoles to protect neuronal cells from a neurotoxic insult.

Materials:

• Neuronal cell line (e.g., SH-SY5Y) or primary neurons

• Cell culture medium

• Neurotoxin (e.g., glutamate, rotenone, or amyloid-β oligomers)

• Brominated spirooxindole compounds

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Culture: Plate neuronal cells in 96-well plates and allow them to differentiate if necessary.

• Pre-treatment: Treat the cells with various concentrations of the brominated spirooxindole compound for a specified period (e.g., 1-2 hours) before introducing the neurotoxin.

• Neurotoxin Challenge: Add the neurotoxin to the wells (except for the untreated control wells) and incubate for a duration known to induce cell death (e.g., 24 hours).

• Viability Assessment: Perform the MTT assay as described in the anticancer section to quantify cell viability.

• Data Analysis: Compare the viability of cells treated with the brominated spirooxindole and the neurotoxin to those treated with the neurotoxin alone. An increase in viability indicates a neuroprotective effect.

Conclusion

Brominated spirooxindoles are a versatile and promising class of compounds with significant potential in drug discovery. Their demonstrated efficacy in preclinical models of cancer and infectious diseases, coupled with their emerging role in neuroprotection, warrants further investigation. The protocols and data presented in this document provide a foundation for researchers to explore the therapeutic applications of these fascinating molecules. Further studies focusing on lead optimization, in vivo efficacy, and safety profiling will be crucial in translating the potential of brominated spirooxindoles into novel clinical therapies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. MTT assay overview | Abcam [abcam.com]
• 3. researchgate.net [researchgate.net]
• 4. protocols.io [protocols.io]
• 5. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epidermal growth factor receptor (EGFR) signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atcc.org [atcc.org]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. benchchem.com [benchchem.com]
• 10. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Derivatives from 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

The spiro[cyclohexane-1,3'-indolin]-2'-one scaffold is a prominent heterocyclic motif in medicinal chemistry, recognized for its unique three-dimensional structure and significant biological activities. Derivatives of this core structure have demonstrated considerable potential as therapeutic agents, particularly in the field of oncology. The presence of a bromine atom at the 5'-position of the indolinone ring offers a versatile handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the synthesis of a diverse library of novel compounds for drug discovery and development.

This document provides detailed protocols for the derivatization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one via Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and Sonogashira coupling. Additionally, a protocol for the N-alkylation of the indolinone nitrogen is described. These methods allow for the introduction of aryl, amino, alkynyl, and alkyl functionalities, respectively, paving the way for the exploration of structure-activity relationships (SAR) and the development of new drug candidates.

Synthetic Pathways Overview

The derivatization of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one can be achieved through several key synthetic transformations. The bromine atom at the 5'-position is amenable to various palladium-catalyzed cross-coupling reactions, while the nitrogen atom of the indolinone ring can be readily functionalized.

Caption: Synthetic derivatization pathways for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Experimental Protocols and Data

Suzuki-Miyaura Cross-Coupling for the Synthesis of 5'-Aryl Derivatives

The Suzuki-Miyaura coupling is a highly efficient method for the formation of C-C bonds between aryl halides and organoboronic acids.[1] This reaction is particularly useful for synthesizing biaryl scaffolds, which are common in many biologically active molecules.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Protocol:

• To a microwave vial, add 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (1.0 eq.), the corresponding arylboronic acid (1.5 eq.), tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.), and cesium carbonate (Cs₂CO₃, 2.0 eq.).

• Add ethanol as the solvent (concentration of the bromo-compound typically 0.1-0.2 M).

• Seal the vial and place it in a microwave reactor.

• Irradiate the reaction mixture at 100 °C for 25-40 minutes.

• After cooling, dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired 5'-aryl-spiro[cyclohexane-1,3'-indolin]-2'-one.

Quantitative Data for Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Time (min)	Yield (%)
1	Phenylboronic acid	30	85
2	4-Methoxyphenylboronic acid	35	92
3	4-Fluorophenylboronic acid	25	88
4	2-Naphthylboronic acid	40	72
5	Thiophen-2-ylboronic acid	30	79
Data adapted from a similar spiroindole system and are representative.[1]

Buchwald-Hartwig Amination for the Synthesis of 5'-Amino Derivatives

The Buchwald-Hartwig amination enables the formation of C-N bonds by coupling aryl halides with a wide range of amines.[2] This reaction is a powerful tool for the synthesis of arylamines, which are prevalent in pharmaceuticals.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: Workflow for Buchwald-Hartwig amination.

Protocol:

• To a dry Schlenk tube, add 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (1.0 eq.), the amine (1.2 eq.), a palladium precatalyst (e.g., tBuBrettPhos Pd G3, 0.02 eq.), and a strong base (e.g., sodium tert-butoxide, 1.4 eq.).

• Evacuate and backfill the tube with an inert gas (e.g., argon) three times.

• Add anhydrous, degassed toluene (concentration of the bromo-compound typically 0.1-0.2 M).

• Heat the reaction mixture at 100 °C with vigorous stirring for 12-24 hours.

• After cooling, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5'-amino-spiro[cyclohexane-1,3'-indolin]-2'-one.

Quantitative Data for Buchwald-Hartwig Amination

Entry	Amine	Catalyst/Ligand	Base	Temp (°C)	Time (h)	Yield (%)
1	Aniline	tBuBrettPhos Pd G3	NaOtBu	100	18	82
2	Morpholine	tBuBrettPhos Pd G3	NaOtBu	100	16	89
3	Benzylamine	tBuBrettPhos Pd G3	NaOtBu	100	20	75
4	N-Methylaniline	tBuBrettPhos Pd G3	NaOtBu	110	24	68
5	Indole	tBuBrettPhos Pd G3	K₂CO₃	110	24	71
Conditions and yields are estimated based on similar heterocyclic systems and may require optimization.[3]

Sonogashira Coupling for the Synthesis of 5'-Alkynyl Derivatives

The Sonogashira coupling is a reliable method for the synthesis of arylalkynes from aryl halides and terminal alkynes, catalyzed by palladium and copper complexes.[4]

Experimental Workflow: Sonogashira Coupling

Caption: Workflow for Sonogashira coupling.

Protocol:

• In a flask, combine 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (1.0 eq.), dichlorobis(triphenylphosphine)palladium(II) (PdCl₂(PPh₃)₂, 0.03 eq.), and copper(I) iodide (CuI, 0.05 eq.).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous N,N-dimethylformamide (DMF) and triethylamine (2.0 eq.) via syringe.

• Add the terminal alkyne (1.2 eq.) dropwise.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Upon completion, cool the reaction mixture to room temperature, pour into a saturated aqueous solution of ammonium chloride, and extract with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5'-alkynyl-spiro[cyclohexane-1,3'-indolin]-2'-one.

Quantitative Data for Sonogashira Coupling

Entry	Terminal Alkyne	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	DMF	80	4-6	93
2	Propargyl alcohol	THF	RT	12-24	~85
3	Trimethylsilylacetylene	THF	Reflux	12	High
4	1-Hexyne	DMF	80	6	88
5	3-Butyn-1-ol	THF	RT	24	82
Data adapted from the Sonogashira coupling of 5-bromoindole.[4]

N-Alkylation of the Indolinone Core

The nitrogen atom of the indolinone ring can be alkylated using a suitable base and an alkyl halide. This modification allows for the introduction of various alkyl groups, which can significantly impact the biological activity of the resulting compounds.

Experimental Workflow: N-Alkylation

Caption: Workflow for N-alkylation.

Protocol:

• To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) in anhydrous N,N-dimethylformamide (DMF) under an argon atmosphere, add a solution of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (1.0 eq.) in anhydrous DMF.

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (1.1 eq.) dropwise to the reaction mixture.

• Continue stirring at room temperature for 2-12 hours, monitoring the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-alkyl-5'-bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Quantitative Data for N-Alkylation

Entry	Alkyl Halide	Time (h)	Yield (%)
1	Methyl iodide	2	95
2	Ethyl bromide	4	92
3	Benzyl bromide	3	90
4	Propargyl bromide	5	85
5	Allyl bromide	4	88
Conditions and yields are based on general procedures for N-alkylation of indolinones and may require optimization.

Conclusion

The protocols outlined in this document provide a robust framework for the synthesis of a diverse range of derivatives from 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. The application of modern cross-coupling reactions and standard alkylation procedures allows for the systematic modification of this promising scaffold. The resulting libraries of compounds can be invaluable for structure-activity relationship studies, ultimately contributing to the discovery of novel drug candidates with improved efficacy and pharmacological profiles. It is recommended that each reaction be optimized for specific substrates to achieve the best possible outcomes.

References

• 1. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
• 2. Diindolylamine Preparation and Stability Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Spiro[cyclohexane-1,3'-indolin]-2'-one Derivatives

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with spiro[cyclohexane-1,3'-indolin]-2'-one derivatives.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of spiro[cyclohexane-1,3'-indolin]-2'-one derivatives.

Problem 1: My crude product is an oily residue and does not solidify.

• Question: I've completed the synthesis of a spiro[cyclohexane-1,3'-indolin]-2'-one derivative, but after removing the solvent, I'm left with a thick oil instead of a solid. How can I purify this?

• Answer: An oily crude product often indicates the presence of residual solvent, unreacted starting materials, or low-melting point byproducts.

  • Initial Step: Ensure all solvent has been removed under high vacuum. Gentle heating on a rotary evaporator may aid this process, but be cautious of potential thermal degradation of your compound[1].

  • Troubleshooting:

    • Trituration: Try triturating the oil with a non-polar solvent in which your product is expected to be insoluble, such as hexane or diethyl ether. This can often induce crystallization or precipitate the desired compound as a solid, which can then be collected by filtration.

    • Column Chromatography: If trituration fails, column chromatography is the most effective method for purifying oily products. A typical starting point is silica gel with a gradient elution system of ethyl acetate in hexane[2][3].

Problem 2: I'm observing multiple spots on my TLC plate after purification.

• Question: Even after column chromatography, my TLC analysis shows multiple spots. What could be the issue?

• Answer: Multiple spots on a TLC plate post-purification can indicate several possibilities:

  • Incomplete Separation: The chosen solvent system for column chromatography may not be optimal for separating your product from impurities. It is crucial to develop a good solvent system using TLC before running the column. The ideal system should give your product an Rf value of approximately 0.3-0.4 and show good separation from all other spots.

  • Compound Degradation: Spiro[cyclohexane-1,3'-indolin]-2'-one derivatives can be sensitive to the acidic nature of silica gel. If you suspect your compound is degrading on the column, you can use deactivated silica gel (by adding a small percentage of triethylamine to the eluent) or switch to a different stationary phase like alumina.

  • Diastereomers: If your synthesis can result in the formation of diastereomers, they may appear as closely running spots on the TLC plate. It can be challenging to separate diastereomers by column chromatography, and you may need to try different solvent systems or use a higher-resolution chromatography technique like HPLC. In some reported syntheses, diastereomeric mixtures were obtained and separated by silica gel column chromatography[3].

Problem 3: My purified compound has poor solubility in common solvents for biological assays.

• Question: I have a pure spiro[cyclohexane-1,3'-indolin]-2'-one derivative, but it precipitates out of solution during my biological experiments. How can I improve its solubility?

• Answer: Poor aqueous solubility is a common challenge for many organic compounds. Here are several strategies to address this:

  • Co-solvents: Prepare a concentrated stock solution in a water-miscible organic solvent like DMSO or ethanol. For the final assay, this stock can be diluted into the aqueous buffer. It's important to keep the final concentration of the organic solvent low (typically <0.5% for DMSO) to avoid affecting the biological system[4].

  • Formulation Aids: The use of non-ionic surfactants (e.g., Tween 80) or complexation agents like cyclodextrins can help to increase the aqueous solubility of hydrophobic compounds by forming micelles or inclusion complexes, respectively[4].

  • Stepwise Dilution: Instead of a single large dilution, perform serial dilutions of your stock solution into the aqueous medium. This gradual change in solvent polarity can sometimes prevent precipitation[4].

Frequently Asked Questions (FAQs)

Q1: What is the most common method for purifying spiro[cyclohexane-1,3'-indolin]-2'-one derivatives?

A1: The most frequently reported method for the purification of spiro[cyclohexane-1,3'-indolin]-2'-one and related spirooxindole derivatives is flash column chromatography on silica gel . A common mobile phase is a mixture of hexane and ethyl acetate[2][3][5].

Q2: Can I purify my spiro[cyclohexane-1,3'-indolin]-2'-one derivative by crystallization?

A2: Yes, crystallization is a viable purification technique, especially if the crude product is obtained as a solid. Ethanol is a commonly used solvent for the recrystallization of spirooxindole derivatives[2]. The process involves dissolving the crude product in a minimum amount of hot solvent and allowing it to cool slowly to form crystals, leaving impurities in the mother liquor.

Q3: Are there any "chromatography-free" purification methods for these compounds?

A3: Some synthetic procedures for spirooxindole derivatives are designed to yield products of high purity that may not require chromatographic purification. These methods often rely on simple filtration and washing of the precipitated product[6]. However, the feasibility of a chromatography-free approach is highly dependent on the specific reaction and the nature of the starting materials and byproducts.

Q4: How can I monitor the progress of my purification?

A4: Thin-Layer Chromatography (TLC) is the primary tool for monitoring the progress of purification. By spotting the crude mixture and the collected fractions from column chromatography on a TLC plate and eluting with an appropriate solvent system, you can identify the fractions containing the pure product. Visualization is typically achieved using UV light[3].

Data Presentation

Table 1: Comparison of Purification Techniques for Spirooxindole Derivatives

Purification Technique	Typical Purity Achieved	Typical Yield	Common Solvents/Stationary Phases	Notes
Column Chromatography	>95%	60-85%[2]	Silica gel; Hexane/Ethyl acetate mixtures (e.g., 80:20, 70:30)[2][3]	Most versatile method for a wide range of derivatives.
Crystallization/Recrystallization	High (>98%)	Variable	Ethanol[2]	Effective for solid crude products with good crystallinity.
Extraction	Variable	>90% (crude)	Ethyl acetate, Water[7]	Primarily used for initial workup to remove water-soluble impurities.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

• Preparation of the Column:

  • Select an appropriately sized glass column based on the amount of crude material (a rule of thumb is a 1:100 ratio of crude material to silica gel by weight).

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar eluent (e.g., 100% hexane).

  • Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Allow the silica to pack under gravity or with gentle pressure.

  • Add a layer of sand on top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude spiro[cyclohexane-1,3'-indolin]-2'-one derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent).

  • Alternatively, for less soluble compounds, adsorb the crude material onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and evaporating the solvent to dryness.

  • Carefully apply the sample to the top of the column.

• Elution:

  • Begin elution with the least polar solvent mixture (e.g., hexane/ethyl acetate 9:1).

  • Gradually increase the polarity of the eluent (e.g., to 8:2, 7:3, etc.) to move the compounds down the column.

  • Collect fractions in test tubes or vials.

• Monitoring and Collection:

  • Monitor the separation by spotting the collected fractions on TLC plates and visualizing under UV light.

  • Combine the fractions that contain the pure product.

  • Evaporate the solvent from the combined fractions under reduced pressure to obtain the purified spiro[cyclohexane-1,3'-indolin]-2'-one derivative.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Choose a solvent in which the spiro[cyclohexane-1,3'-indolin]-2'-one derivative is sparingly soluble at room temperature but highly soluble at elevated temperatures. Ethanol is a common choice[2].

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and heat the mixture to boiling while stirring.

  • Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional):

  • If the solution is colored due to impurities, add a small amount of activated charcoal and boil for a few minutes.

  • Hot filter the solution to remove the charcoal.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature.

  • For further crystallization, the flask can be placed in an ice bath.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals in a vacuum oven to remove any residual solvent.

Visualizations

Caption: Troubleshooting workflow for the purification of spiro[cyclohexane-1,3'-indolin]-2'-one derivatives.

Caption: Experimental workflow for purification by column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and Characterization of New Spirooxindoles Including Triazole and Benzimidazole Pharmacophores via [3+2] Cycloaddition Reaction: An MEDT Study of the Mechanism and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. ijnrd.org [ijnrd.org]

Technical Support Center: Spirocyclization Reactions of Indolinones

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals improve the yield and efficiency of spirocyclization reactions for synthesizing indolinones.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the spirocyclization of indolinones.

Q1: My spirocyclization reaction is resulting in a very low yield. What are the common causes and how can I improve it?

A1: Low yields in spirocyclization reactions of indolinones can stem from several factors. A systematic approach to troubleshooting is often the most effective strategy.[1][2]

• Incomplete Reaction: The reaction may not be running to completion. Consider increasing the reaction time or temperature.[1] It's also crucial to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC).

• Sub-optimal Catalyst or Reagents: The choice of catalyst is critical. The purity and activity of all reagents and catalysts should be verified.[1] For instance, in dearomatizing spirocyclization of indolyl ynones, silver(I) catalysts like AgOTf are effective, while gold(I) catalysts can lead to different scaffolds.[3][4]

• Poor Solvent Choice: The solvent can significantly influence the reaction pathway and yield.[5][6] For some reactions, polar solvents may facilitate desired bond cleavages, while nonpolar solvents might favor other pathways.[7] Experimenting with a range of solvents is recommended.

• Product Degradation: The desired spirocyclic product might be unstable under the reaction or workup conditions.[1] If you suspect degradation, try running the reaction at a lower temperature or using milder reagents for the workup process.[1]

• Formation of Side Products: Competing reaction pathways can lead to the formation of unwanted side products, thereby reducing the yield of the desired spiro-indolinone.[1] Careful selection of reaction conditions can help favor the desired pathway.

Q2: How do I select the optimal catalyst for my spirocyclization reaction?

A2: Catalyst selection is highly dependent on the specific reaction type and substrates.

• Catalyst-Driven Diversity: In some cases, the catalyst can determine the final product scaffold. For example, when starting with indolyl ynones, a silver(I) catalyst can yield spirocyclic indolenines, whereas a gold(I) catalyst might produce carbazoles.[3][4][8]

• Lewis Acids and Bases: Many spirocyclization reactions are catalyzed by Lewis acids or bases. For instance, Cu(OTf)₂ has been used as a catalyst in oxidative dearomatization/spirocyclization reactions.[7]

• Organocatalysts: Chiral organocatalysts, such as those based on cinchona alkaloids or phosphoric acids, are employed to achieve high enantioselectivity in asymmetric spirocyclization reactions.[7]

• Screening: It is often necessary to screen a variety of catalysts to find the most effective one for a new reaction.

Q3: What is the role of the solvent and how should I choose one?

A3: The solvent can play a crucial role in the outcome of a spirocyclization reaction, influencing both yield and the type of product formed.[5][6][9]

• Solvent Polarity: The polarity of the solvent can affect the reaction pathway. For example, in certain 1,3-dipolar cycloaddition reactions, polar solvents can facilitate C-Si bond cleavage, while nonpolar solvents may favor other mechanisms.[7]

• Solvent as a Reagent: In some multicomponent reactions, the choice of solvent can direct the reaction to form either spiro or non-spiro indolinones. For instance, using ethanol as a solvent can favor the formation of spiro compounds, while acetic acid may lead to non-spiro products.[5][6]

• Optimization: A solvent screen is a common and effective way to optimize a reaction. Testing a range of solvents with varying polarities and coordinating abilities is advisable.

Q4: I am observing the formation of multiple side products. What are the likely causes and solutions?

A4: The formation of multiple products indicates competing reaction pathways.

• Reaction Conditions: Adjusting the reaction conditions, such as temperature, solvent, and catalyst, can help to favor the desired reaction pathway.[1]

• Substrate Modification: Modifying the substrate by introducing or changing protecting groups can block competing reactive sites. For example, N-Boc protection on the indolinone core has been shown to reduce enantioselectivity and diastereoselectivity in some reactions.[7][10]

• Reaction Mechanism: Understanding the reaction mechanism can provide insights into potential side reactions and how to suppress them.

Troubleshooting Guides & Data

Table 1: Optimization of Reaction Conditions for Spiro[pyrrolizidine-3,3'-oxindole] Synthesis

This table summarizes the effect of different solvents on the yield of a three-component reaction to form endo-spiro[pyrrolizidine-3,3'-oxindole].

Entry	Solvent	Time (h)	Yield (%)
1	CH₂Cl₂	24	45
2	MeCN	24	63
3	i-PrOH	4	82
4	EtOH	24	75
5	MeOH	24	71

Data adapted from a study on the synthesis of spiro[(thia)pyrrolizidine-3,3'-oxindoles]. The optimal solvent was found to be i-PrOH, yielding the product in 4 hours with 82% yield.[11]

Table 2: Catalyst and Solvent Effects on a Three-Component Spiro-Indolinone Synthesis

This table illustrates the optimization of catalyst and solvent for the synthesis of a spiro[indole-quinazoline] derivative.

Entry	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	None	None	70	4	0
2	I₂ (10)	EtOH	Reflux	3.5	65
3	NH₄Cl (10)	2-methyl-2-butanol	100	9	80
4	Alum (10)	EtOH	78	5	85
5	SbCl₃@Fe₃O₄/g-C₃N₄ (10)	Water	70	1	95

This data, compiled from various sources, shows that a magnetic nanocomposite catalyst in water provided the highest yield in the shortest time.[12][13]

Experimental Protocols

Protocol 1: General Procedure for AgOTf-Mediated Spirocyclization of Indolyl Ynones

This protocol is a representative example for the synthesis of spirocyclic indolenines.

Materials:

• Indolyl ynone substrate (1.0 equiv)

• Silver trifluoromethanesulfonate (AgOTf) (2 mol%)

• iso-Propanol (solvent)

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To a solution of the indolyl ynone substrate in iso-propanol, add AgOTf (2 mol%).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired spirocyclic indolenine.

This protocol is based on the methodology described for the synthesis of spirocyclic indolenines from indolyl ynones.[4]

Protocol 2: Three-Component Synthesis of Spiro[pyrrolizidine-3,3'-oxindole] Derivatives

This protocol describes a multi-component reaction for the synthesis of complex spiro-indolinones.

Materials:

• Isatin derivative (1.0 equiv)

• (E)-1,5-diarylpent-4-ene-1,3-dione (1.0 equiv)

• L-proline (1.0 equiv)

• iso-Propanol (solvent)

Procedure:

• Dissolve the isatin derivative, (E)-1,5-diarylpent-4-ene-1,3-dione, and L-proline in iso-propanol.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction for the formation of a precipitate.

• Collect the precipitate by filtration.

• Wash the precipitate with cold iso-propanol and dry under vacuum to obtain the pure endo-spiro[pyrrolizidine-3,3'-oxindole].

This procedure is adapted from a study optimizing the synthesis of spiro[pyrrolizidine-3,3'-oxindoles].[11]

Visualized Workflows and Pathways

Caption: Troubleshooting workflow for low yield in spirocyclization reactions.

Caption: Catalyst-driven scaffold diversity from a common intermediate.

Caption: Solvent-controlled pathway selection in a multi-component reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Troubleshooting [chem.rochester.edu]
• 3. Catalyst‐Driven Scaffold Diversity: Selective Synthesis of Spirocycles, Carbazoles and Quinolines from Indolyl Ynones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Solvent controlled synthesis of spiro and nonspiro indolinones with aminonaphthoquinone and pyrazolone moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Recent advances in spirocyclization of indole derivatives - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00508C [pubs.rsc.org]
• 8. Catalyst-Driven Scaffold Diversity: Selective Synthesis of Spirocycles, Carbazoles and Quinolines from Indolyl Ynones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Docking Studies of Novel Spiro[5,8-methanoquinazoline-2,3′-indoline]-2′,4-dione Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jsynthchem.com [jsynthchem.com]

Technical Support Center: 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one when using Dimethyl Sulfoxide (DMSO) as a solvent. Below you will find troubleshooting advice and frequently asked questions to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: My 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one solution in DMSO has changed color (e.g., turned yellow). What does this indicate?

A color change in your DMSO stock solution can be an indicator of compound degradation.[1] While minor color changes might not always significantly affect the biological activity in preliminary screens, it is a sign of potential instability. For quantitative and sensitive assays, it is highly recommended to use a fresh, colorless solution. To mitigate this, stock solutions should be stored at -20°C or -80°C, protected from light, and prepared in small, single-use aliquots to avoid repeated warming.[1]

Q2: I observed a precipitate in my stock solution after thawing it. What should I do?

Precipitation upon thawing can occur if the compound's concentration is near its solubility limit at lower temperatures or if the DMSO has absorbed atmospheric water, which can decrease the solubility of hydrophobic compounds.[1] You can attempt to redissolve the compound by gently warming the vial (e.g., to 37°C) and vortexing or sonicating. If the precipitate does not fully redissolve, it is best to prepare a fresh stock solution. To prevent this, use anhydrous DMSO and store solutions at a concentration well below the compound's solubility limit.

Q3: How many times can I freeze and thaw my 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one DMSO stock solution?

The stability of compounds through multiple freeze-thaw cycles varies significantly.[1] Each cycle increases the risk of water absorption by the hygroscopic DMSO and can potentially accelerate degradation.[1] To ensure the integrity of your compound, it is strongly advised to aliquot the stock solution into single-use volumes. This practice minimizes the number of freeze-thaw cycles for the bulk of your compound stock.

Q4: What is the recommended solvent for long-term storage?

For long-term storage, anhydrous DMSO is a common choice for creating high-concentration stock solutions.[1] However, because of its reactivity and hygroscopic nature, the ideal solvent should be determined empirically. For aqueous buffers such as PBS, solutions are generally much less stable and should always be prepared fresh from a DMSO stock immediately before an experiment.

Q5: Are there any known reactivity issues between the bromo-substituent on the spirooxindole ring and DMSO?

Yes, DMSO can react with halogenated organic compounds. Mechanistic studies have shown that DMSO can act as a nucleophile and a bromine scavenger, potentially leading to the debromination of bromo-substituted aromatic compounds.[2][3] This reaction can be influenced by temperature and the presence of other reagents. While specific data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is not available, this potential for reactivity should be considered, especially if the solution is heated or stored for extended periods at room temperature.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate forms upon dilution in aqueous buffer or cell culture media.	The compound has poor aqueous solubility. The final DMSO concentration may be too low to maintain solubility.	Optimize the final DMSO concentration in your assay, keeping it as low as possible (ideally <0.5%) to minimize solvent toxicity.[4] Consider using a surfactant or formulating the compound in a different vehicle for in vivo studies. Always include a vehicle control with the same final DMSO concentration.
Inconsistent results between experiments using the same stock solution.	The compound may be degrading over time in the DMSO stock, or due to repeated freeze-thaw cycles.	Prepare fresh stock solutions more frequently. Aliquot stock solutions into single-use vials to avoid repeated freeze-thaw cycles.[1] Perform a stability study of your compound under your specific storage conditions (see Experimental Protocols below).
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).	This could be due to degradation of the parent compound or isomerization. Some spirooxindole derivatives have been observed to undergo reversible ring opening and cyclization in certain solvents.[5]	Analyze the mass of the new peaks to identify potential degradation products or isomers. If degradation is suspected, minimize the solution's exposure to light and elevated temperatures. Use freshly prepared solutions for all experiments.

Data Presentation

The following table is an illustrative template for documenting the stability of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one. Researchers should populate this table with their own experimental data.

Solvent	Concentration	Temperature	Time Point	% Remaining (Illustrative)	Observations
Anhydrous DMSO	10 mM	-20°C	1 Month	>99%	No visible change.
Anhydrous DMSO	10 mM	-20°C	6 Months	95%	Slight yellowing observed.
Anhydrous DMSO	10 mM	4°C	1 Week	98%	No visible change.
Anhydrous DMSO	10 mM	Room Temp.	24 Hours	92%	Noticeable yellowing.
PBS (pH 7.4) with 0.5% DMSO	100 µM	Room Temp.	4 Hours	85%	Hazy solution.

Experimental Protocols

Protocol for Assessing the Stability of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one in DMSO

This protocol outlines a method to quantify the stability of the target compound in a DMSO solution over time using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one
• Anhydrous DMSO (high purity)
• HPLC-grade acetonitrile (ACN)
• HPLC-grade water
• Formic acid (or other appropriate modifier)
• Autosampler vials with caps
• Calibrated analytical balance
• Volumetric flasks and pipettes

2. Preparation of Stock Solution: a. Accurately weigh a sufficient amount of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one to prepare a 10 mM stock solution in anhydrous DMSO. b. Dissolve the compound in the required volume of anhydrous DMSO. Ensure complete dissolution by vortexing or brief sonication.

3. Experimental Setup: a. Aliquot the 10 mM stock solution into multiple autosampler vials (e.g., 100 µL per vial). b. Prepare separate sets of vials for each storage condition to be tested (e.g., -80°C, -20°C, 4°C, and room temperature). c. Prepare a "Time 0" sample by immediately diluting an aliquot of the freshly prepared stock solution to the working concentration for HPLC analysis.

4. Sample Analysis by HPLC: a. At specified time points (e.g., 0, 24 hours, 1 week, 1 month, 3 months), retrieve one vial from each storage condition. b. Allow the vial to equilibrate to room temperature before opening to prevent water condensation. c. Prepare a diluted sample for HPLC analysis (e.g., 10 µL of the 10 mM stock diluted into 990 µL of ACN/water 50:50). d. Analyze the sample by a validated HPLC method capable of separating the parent compound from potential degradants. A C18 column with a gradient elution of water and ACN with 0.1% formic acid is a common starting point. e. Record the peak area of the parent compound.

5. Data Analysis: a. Calculate the percentage of the compound remaining at each time point relative to the "Time 0" sample using the following formula:

Visualizations

Caption: Workflow for assessing compound stability in DMSO.

Caption: Potential debromination pathway in DMSO.

References

• 1. benchchem.com [benchchem.com]
• 2. Dimethyl Sulfoxide Mediated Elimination Reactions in 3-Aryl 2,3-Dihalopropanoates: Scope and Mechanistic Insights [organic-chemistry.org]
• 3. Dimethyl sulfoxide mediated elimination reactions in 3-aryl 2,3-dihalopropanoates: scope and mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Diastereomeric Spirooxindoles as Highly Potent and Efficacious MDM2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

potential side reactions in the synthesis of 5'-bromoisatin derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5'-bromoisatin derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 5'-bromoisatin and its derivatives?

A1: The most common synthetic routes include:

• Direct Bromination of Isatin: This involves the electrophilic aromatic substitution of isatin with a brominating agent.

• Sandmeyer Reaction: This route typically starts from a substituted aniline to generate a diazonium salt, which is then converted to the bromo derivative.[1]

• Derivatization of 5-Bromoisatin: This involves modifying the 5-bromoisatin core, for example, through N-alkylation, N-acylation, or condensation reactions at the C3-carbonyl group to introduce various substituents.[2][3]

Q2: What are the typical side reactions I should be aware of during the synthesis of 5'-bromoisatin derivatives?

A2: The primary side reactions depend on the synthetic route:

• Direct Bromination: Over-bromination leading to the formation of di- or poly-brominated isatin derivatives is a common issue.[1]

• Sandmeyer Reaction: Formation of phenol byproducts and biaryl compounds can occur.[4]

• N-Alkylation: O-alkylation is a competing reaction, and with certain alkylating agents, epoxide formation can also be observed.[5]

Q3: How can I monitor the progress of my reaction and detect side products?

A3: Thin-layer chromatography (TLC) is a common and effective method for monitoring reaction progress. By comparing the TLC profile of your reaction mixture to that of your starting materials and a pure sample of the desired product (if available), you can track the consumption of reactants and the formation of new spots, which may indicate side products. For more detailed analysis and characterization of side products, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.[4][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 5'-bromoisatin derivatives.

Issue 1: Low Yield and/or Formation of Multiple Products in Direct Bromination

Problem: The direct bromination of isatin is yielding a mixture of products with a low yield of the desired 5-bromoisatin. TLC analysis shows multiple spots, suggesting the presence of over-brominated byproducts.[1]

Troubleshooting Steps:

• Control Stoichiometry: Carefully control the stoichiometry of the brominating agent. Use of excess bromine is a primary cause of over-bromination.

• Choice of Brominating Agent: Consider using a milder and more selective brominating agent. Pyridinium bromochromate (PBC) has been reported to produce 5-bromoisatin as the sole product with high yields.[7]

• Reaction Temperature: Maintain a consistent and appropriate reaction temperature. For many bromination reactions, lower temperatures can improve selectivity.

• Slow Addition: Add the brominating agent slowly and portion-wise to the reaction mixture with vigorous stirring to ensure even distribution and prevent localized high concentrations that can lead to side reactions.

Workflow for Troubleshooting Direct Bromination

Caption: Troubleshooting workflow for direct bromination of isatin.

Issue 2: Formation of Phenolic Byproducts in Sandmeyer Reaction

Problem: The Sandmeyer reaction to produce 5-bromoisatin from the corresponding amine results in a significant amount of the corresponding phenol as a byproduct.

Troubleshooting Steps:

• Temperature Control: The diazonium salt intermediate is thermally unstable. The diazotization step should be carried out at low temperatures, typically 0-5 °C, to prevent decomposition of the diazonium salt to a phenol.[8]

• Acidity: Ensure the reaction medium is sufficiently acidic. High acidity helps to suppress the unwanted side reaction of the diazonium salt with water.[9]

• Prompt Use of Diazonium Salt: Use the prepared diazonium salt solution immediately in the subsequent step with the copper(I) bromide solution. Letting the diazonium salt stand, especially at elevated temperatures, will increase phenol formation.

Logical Relationship for Minimizing Phenol Formation

Caption: Key factors to control for minimizing phenol formation.

Issue 3: N-Alkylation vs. O-Alkylation Competition

Problem: During the N-alkylation of 5-bromoisatin, a significant amount of the O-alkylated isomer is formed as a side product.

Troubleshooting Steps:

• Choice of Base and Solvent: The choice of base and solvent system plays a crucial role in directing the selectivity of alkylation. The use of a stronger base in a polar aprotic solvent like DMF or THF generally favors N-alkylation.[10]

• Nature of the Alkylating Agent: The hardness of the leaving group on the alkylating agent can influence the site of alkylation. Reagents with "hard" leaving groups (e.g., sulfates) may favor O-alkylation, while those with "soft" leaving groups (e.g., iodides) tend to favor N-alkylation.[11]

• Counter-ion Effect: The counter-ion of the isatin salt can also affect the N/O selectivity.

Decision Pathway for N- vs. O-Alkylation

Caption: Decision pathway to favor N-alkylation over O-alkylation.

Quantitative Data Summary

Synthetic Method	Desired Product	Common Side Product(s)	Typical Yield of Desired Product (%)	Factors Influencing Side Product Formation
Direct Bromination of Isatin	5-Bromoisatin	Di- and poly-brominated isatins	60-90[7]	Excess brominating agent, high temperature, harsh brominating agent.[1]
Sandmeyer Reaction	5-Bromo-aryl derivative	Phenols, Biaryl compounds	50-80[4]	High temperature, low acidity, instability of diazonium salt.[4][8]
N-Alkylation of 5-Bromoisatin	N-Alkyl-5-bromoisatin	O-Alkyl-5-bromoisatin, Epoxides	70-95[12]	Weak base, protic solvent, "hard" leaving group on alkylating agent.[5][11]

Experimental Protocols

Protocol 1: Synthesis of 5-Bromoisatin via Direct Bromination with Pyridinium Bromochromate (PBC)[7]

Materials:

• Isatin

• Pyridinium bromochromate (PBC)

• Glacial acetic acid

• Ether

• Sodium bicarbonate (aqueous solution)

• Sodium sulfate

• Ethanol or carbon tetrachloride for recrystallization

Procedure:

• To a suspension of PBC (1.2 mmol) in glacial acetic acid (2.5 mL), add a solution of isatin (1.0 mmol) in a small amount of acetic acid.

• Heat the reaction mixture at 90 °C on a water bath for 20 minutes.

• After completion of the reaction (monitored by TLC), pour the mixture into cold water (10 mL).

• Extract the product with ether (3 x 2 mL).

• Wash the combined ether extracts with aqueous sodium bicarbonate solution and then with water.

• Dry the ether layer over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Recrystallize the crude product from ethanol or carbon tetrachloride to obtain pure 5-bromoisatin.

Protocol 2: General Procedure for Sandmeyer Reaction to Synthesize an Aryl Bromide[4]

Materials:

• Aromatic amine

• Hydrobromic acid (HBr)

• Sodium nitrite (NaNO₂)

• Copper(I) bromide (CuBr)

• Ice

Procedure:

• Dissolve the aromatic amine in HBr. Cool the solution to 0 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the amine solution, maintaining the temperature between 0-5 °C. Stir for 30 minutes at this temperature to form the diazonium salt.

• In a separate flask, dissolve copper(I) bromide in HBr and cool it in an ice bath.

• Slowly add the cold diazonium salt solution to the cold CuBr solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60 °C) until the evolution of nitrogen gas ceases.

• Cool the reaction mixture and extract the product with a suitable organic solvent.

• Wash the organic layer with water, aqueous sodium bicarbonate, and brine.

• Dry the organic layer over a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 3: N-Alkylation of 5-Bromoisatin[10]

Materials:

• 5-Bromoisatin

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Water

• Brine

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 5-bromoisatin (1.0 eq).

• Add anhydrous DMF or THF to dissolve the starting material.

• Cool the solution to 0 °C in an ice-water bath.

• Carefully add sodium hydride (1.1-1.2 eq) portion-wise to the stirred solution.

• Stir the mixture at 0 °C for 30-60 minutes, or until hydrogen evolution ceases.

• Add the alkyl halide (1.0-1.2 eq) dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-24 hours, monitoring the progress by TLC.

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.umz.ac.ir [journals.umz.ac.ir]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Preventing Degradation of Brominated Compounds During Biological Assays

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address the degradation of brominated compounds during your biological assays.

Frequently Asked Questions (FAQs)

Q1: My brominated compound shows diminishing activity over the course of my multi-day cell-based assay. What are the likely causes?

A1: This is a common issue and can be attributed to several factors. The primary culprits are chemical and metabolic instability.[1] Over time, your compound may be degrading due to interactions with the assay medium, light exposure, or being metabolized by the cells.[1] It is crucial to assess the stability of your compound under the specific conditions of your assay.

Q2: What are the main pathways through which my brominated compound might be degrading in a biological assay?

A2: Brominated compounds can degrade via several pathways in an in vitro setting:

• Photodegradation: Many brominated compounds are sensitive to light, especially in the UV and blue light spectrum. Exposure to ambient laboratory light or even the light from a microscope can lead to the cleavage of the carbon-bromine bond.[2]

• Metabolic Degradation: If you are using cells, they can metabolically alter your compound. This occurs primarily through two phases of metabolism:

  • Phase I Metabolism: This usually involves oxidation, reduction, or hydrolysis. Cytochrome P450 (CYP) enzymes, present in cell lines (especially those derived from the liver), can hydroxylate or de-brominate your compound.[3]

  • Phase II Metabolism: This involves conjugation reactions to increase water solubility for excretion. A key pathway is conjugation with glutathione (GSH), a thiol-containing tripeptide abundant in cells. The sulfhydryl group of GSH can act as a nucleophile, attacking the carbon atom bonded to the bromine and displacing it. This can be a spontaneous reaction or be catalyzed by glutathione S-transferase (GST) enzymes.[3][4][5]

• Chemical Degradation in Media: Components in your cell culture medium can react with your compound. This can include hydrolysis at the pH of the medium or reactions with components like amino acids or reducing agents.[1][6]

Q3: My brominated compound is highly active in a purified enzyme (biochemical) assay but shows little to no activity in a cell-based assay. Why could this be?

A3: This discrepancy often points towards issues related to the cellular environment that are absent in a clean biochemical assay. Here are the most likely reasons:

• Metabolic Instability: The cells may be rapidly metabolizing your compound into an inactive form through the Phase I and Phase II pathways described above.[3]

• Poor Cell Permeability: The compound may not be able to efficiently cross the cell membrane to reach its intracellular target.

• Efflux Pump Activity: The compound might be actively transported out of the cell by efflux pumps like P-glycoprotein.

• Serum Protein Binding: If your cell culture medium contains serum, your compound may be binding to proteins like albumin. This reduces the concentration of the free, active compound available to interact with the cells.[7][8]

Q4: I suspect my brominated compound is degrading due to light exposure. How can I confirm and prevent this?

A4: To confirm photosensitivity, you can perform a simple experiment. Prepare a solution of your compound in your assay buffer and expose one sample to your typical laboratory lighting conditions for the duration of your assay, while keeping a control sample wrapped in foil to protect it from light. Analyze the concentration of the parent compound in both samples over time using HPLC or LC-MS. A significant decrease in concentration in the light-exposed sample will confirm photosensitivity.

To prevent photodegradation:

• Work in a darkened room or use red light.

• Use amber-colored vials and microplates.

• Cover your plates with foil during incubations and when on the microscope stage.

Q5: How can I determine if my compound is being metabolized by cells?

A5: You can assess metabolic stability using an in vitro metabolism assay. A common method involves incubating your compound with liver microsomes, which are rich in CYP enzymes, and an NADPH regenerating system.[1][9][10] By measuring the disappearance of the parent compound over time, you can determine its metabolic half-life and intrinsic clearance.[1][11] You can perform a similar experiment by incubating your compound directly with your cell line of interest and analyzing the supernatant and cell lysate for the parent compound and potential metabolites.

Q6: What is an IC50 shift assay and how can it help me understand the impact of serum on my compound's activity?

A6: An IC50 shift assay is used to quantify the effect of serum protein binding on the potency of your compound.[7][8] You determine the IC50 of your compound in your cell-based assay using a range of serum concentrations (e.g., 0%, 2.5%, 5%, 10%).[7] If the IC50 value increases with higher serum concentrations, it indicates that your compound is binding to serum proteins, which reduces its free concentration and apparent potency.[7][12] This information is crucial for better predicting the in vivo efficacy of your compound.[7]

Troubleshooting Guides

Problem: Inconsistent Results Between Experiments

Potential Cause	Recommended Solution(s)
Degradation of stock solution	Aliquot your stock solution into single-use vials and store at -80°C. Avoid repeated freeze-thaw cycles. Prepare fresh working solutions for each experiment.[13]
Variability in cell culture conditions	Use a consistent and low cell passage number. Ensure consistent cell seeding density and health.[14]
Inconsistent incubation times or light exposure	Standardize all incubation times precisely. Protect plates from light consistently using foil or by working in a dark room.
Batch-to-batch variation in serum	Test new batches of serum for their effect on cell growth and assay performance before use in critical experiments.[13]

Problem: Compound Appears Inactive or Has Low Potency in Cell-Based Assays

Potential Cause	Recommended Solution(s)
Metabolic degradation	Perform a metabolic stability assay with liver microsomes or the relevant cell line.[1][10] If the compound is rapidly metabolized, consider if the metabolites are active or if the compound needs chemical modification to block metabolic sites.
Serum protein binding	Conduct an IC50 shift assay to quantify the effect of serum.[7][8] Consider reducing the serum concentration during the compound treatment period if your cells can tolerate it.
Photodegradation	Protect your assay from light by using amber plates and covering them with foil. Work under low-light conditions.
Low cell permeability	Assess compound permeability using a PAMPA assay or Caco-2 cell monolayer assay.

Data Presentation

Table 1: Photodegradation Kinetics of Selected Brominated Flame Retardants

This table summarizes the photodegradation rate constants (k) and half-lives (t½) of several new brominated flame retardants (NBFRs) in n-hexane under different light wavelengths. This data illustrates the significant impact of UV light on the stability of these compounds.

Compound	Wavelength (nm)	Rate Constant (k, min⁻¹)	Half-life (t½, min)
Pentabromobenzyl acrylate (PBBA)	180-400	0.3008	2.30
334-365	0.0433	16.0
400-700	0.0099	70.0
Pentabromoethylbenzene (PBEB)	180-400	0.2011	3.45
334-365	0.0312	22.2
400-700	0.0068	102
Pentabromotoluene (PBT)	180-400	0.1702	4.07
334-365	0.0265	26.2
400-700	0.0058	120
Hexabromobenzene (HBB)	180-400	0.1989	3.48
334-365	0.0303	22.9
400-700	0.0065	107
Data adapted from a study on the photodegradation of NBFRs in n-hexane at an initial concentration of 1 mg/L.[2]

Experimental Protocols

Protocol 1: General Assessment of Compound Stability in Cell Culture Medium

This protocol provides a basic framework to determine the stability of your brominated compound in your specific cell culture medium over the time course of your experiment.

• Preparation:

  • Prepare a stock solution of your compound in a suitable solvent (e.g., DMSO).

  • Prepare your complete cell culture medium (including serum and other supplements).

• Incubation:

  • Dilute the stock solution into the cell culture medium to the final test concentration.

  • Aliquot the medium containing the compound into sterile tubes or wells of a microplate.

  • Incubate the samples under your standard assay conditions (e.g., 37°C, 5% CO₂).

  • Include a "T=0" sample that is processed immediately.

• Sample Collection:

  • At various time points (e.g., 0, 2, 4, 8, 24, 48, 72 hours), collect an aliquot of the incubation mixture.

• Reaction Quenching:

  • Immediately stop any potential degradation by adding 3-4 volumes of ice-cold acetonitrile or methanol containing an internal standard.[1]

• Sample Processing:

  • Vortex the samples and centrifuge to precipitate any proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• Analysis:

  • Analyze the samples by LC-MS/MS or HPLC to determine the concentration of the parent compound remaining.[15]

• Data Analysis:

  • Plot the percentage of the compound remaining versus time to determine the degradation rate and calculate the half-life (t½) in the medium.

Protocol 2: Assessing Metabolic Stability with Liver Microsomes

This protocol outlines a common method to assess the susceptibility of a compound to Phase I metabolism.[1][9][10]

• Reagent Preparation:

  • Potassium Phosphate Buffer: 100 mM, pH 7.4.

  • Test Compound Stock: Prepare a stock solution (e.g., 10 mM in DMSO) and dilute to an intermediate concentration (e.g., 100 µM) in a 50:50 acetonitrile:water mixture.[1]

  • Liver Microsomes: Thaw pooled human or other species liver microsomes and dilute to a working concentration (e.g., 1 mg/mL) in cold phosphate buffer. Keep on ice.[1]

  • NADPH Regenerating System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer.[16]

  • Quenching Solution: Ice-cold acetonitrile containing a suitable internal standard.[1]

• Incubation Procedure (96-well plate format):

  • Add the microsome working solution to the wells of a 96-well plate.

  • Add the test compound intermediate solution to the wells (final concentration typically 1 µM).

  • Negative Control: In separate wells, add the test compound to the microsome solution but plan to add phosphate buffer instead of the NADPH system. This control assesses non-enzymatic degradation.[1]

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding the NADPH regenerating system to all wells except the T=0 and negative control wells. For the T=0 time point, add the quenching solution before the NADPH system.[1]

  • Incubate the plate at 37°C with shaking.

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by adding the cold acetonitrile quenching solution to the appropriate wells.[1]

• Sample Processing and Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis to quantify the remaining parent compound.[1]

• Data Analysis:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (Clint) = (k / microsomal protein concentration).[1]

Visualizations

Caption: Major degradation pathways for brominated compounds in biological assays.

Caption: A logical workflow for troubleshooting inconsistent assay results.

References

• 1. benchchem.com [benchchem.com]
• 2. Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium [mdpi.com]
• 3. Establishment of Two In Vitro Glutathione Conjugation Models and Their Application in Covalent Drugs - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Glutathione-Mediated Conjugation of Anticancer Drugs: An Overview of Reaction Mechanisms and Biological Significance for Drug Detoxification and Bioactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A simple method for predicting serum protein binding of compounds from IC(50) shift analysis for in vitro assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 10. researchgate.net [researchgate.net]
• 11. mttlab.eu [mttlab.eu]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

troubleshooting anomalous results in spirooxindole cell-based assays

Welcome to the technical support center for spirooxindole cell-based assays. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot anomalous results and optimize experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My spirooxindole compound is precipitating out of solution when added to the cell culture medium. What can I do?

A1: This is a common challenge due to the hydrophobic nature of many spirooxindole scaffolds. Here are several strategies to improve solubility:

• Optimize DMSO Concentration: Ensure the final concentration of dimethyl sulfoxide (DMSO) in your assay is as low as possible to minimize cytotoxicity, ideally below 0.5%. However, a slightly higher concentration may be necessary to maintain the solubility of certain compounds. Always include a vehicle control with an identical final DMSO concentration.

• Use a Co-solvent: Prepare a high-concentration stock solution in a mixture of DMSO and a less toxic, water-miscible organic solvent such as ethanol or polyethylene glycol (PEG).

• Stepwise Dilution: Avoid adding the DMSO stock directly into the full volume of aqueous buffer. Instead, perform serial dilutions, first diluting the stock in a smaller volume of medium, mixing thoroughly, and then adding this intermediate dilution to the final volume.

• Formulation Aids: For longer-term experiments, consider using low, non-toxic concentrations of non-ionic surfactants (e.g., Tween 80) or complexation agents like β-cyclodextrins in the culture medium to help keep the compound in solution.

Q2: I'm observing unexpectedly high cytotoxicity across all concentrations of my spirooxindole compound. How can I determine if this is a true effect or an artifact?

A2: Unexpected cytotoxicity can arise from several sources. First, confirm that the observed effect is not due to the solvent (e.g., high DMSO concentration). Second, spirooxindole compounds can have off-target effects, including kinase inhibition, which may lead to cell death independent of the intended target (e.g., MDM2-p53).[1] Consider running a counterscreen against a panel of common off-target proteins. Finally, compound precipitation can cause physical stress to cells, leading to viability loss that is not mechanism-based. Visually inspect the wells for precipitates under a microscope.

Q3: What are acceptable quality control parameters for a cell-based assay using spirooxindoles?

A3: To ensure your assay is robust and reliable, you should monitor key performance metrics. The Z' factor is a statistical indicator of assay quality, where a value between 0.5 and 1.0 indicates an excellent assay suitable for high-throughput screening.[2] The signal-to-background (S/B) ratio, which compares the signal of a positive control to a negative control, should ideally be greater than 2.[2]

Troubleshooting Guide for Anomalous Results

Issue 1: High Background Signal in Luminescence/Fluorescence Assays

High background can mask the true signal from your experimental wells, reducing the assay window and making data interpretation difficult.

• Question: What are the primary sources of high background signal?

  • Answer: High background can stem from several factors:

    • Reagent-Based: Reagents, particularly the luciferase substrate, can be contaminated.[3] The cell culture media components themselves may also be inherently luminescent or fluorescent.[3]

    • Cell-Based: The promoter driving your reporter gene may have high basal activity in your chosen cell line.[3] Additionally, cell stress from improper handling or high seeding density can non-specifically activate the reporter.[3]

    • Plate-Based: White plates, while maximizing luminescent signal, can sometimes contribute to higher background and well-to-well crosstalk compared to black plates.[3]

    • Compound-Based: The spirooxindole compound itself may be autofluorescent, directly contributing to the background signal in fluorescence-based assays.

• Question: How can I identify the source of the high background?

  • Answer: Use a systematic approach with proper controls. Prepare wells with:

    • Media + Assay Reagent (No Cells, No Compound)

    • Cells + Media (No Assay Reagent, No Compound)

    • Cells + Media + Assay Reagent (No Compound) A high signal in group 1 points to reagent or media contamination. A high signal in group 2 could indicate cellular autofluorescence. A high signal in group 3 suggests high basal reporter activity or stressed cells.

• Question: What are the solutions to reduce high background?

  • Answer:

    • Reagents & Media: Use fresh, high-quality reagents and media. If media is the issue, test a different formulation (e.g., phenol red-free media for fluorescence assays).

    • Cellular Health: Optimize cell seeding density to avoid over-confluence.[2] Handle cells gently to minimize stress.

    • Assay Plates: For luminescence, use opaque white plates to maximize signal but be mindful of potential crosstalk. For fluorescence, black plates with clear bottoms are often preferred to reduce background.

    • Instrument Settings: Reduce the photomultiplier tube (PMT) gain or the signal integration time on your plate reader to lower the amplification of background noise.[3]

Issue 2: Poor Z' Factor or High Variability Between Replicates

High variability obscures real biological effects and leads to a low Z' factor (<0.5), indicating an unreliable assay.

• Question: What causes high variability in replicate wells?

  • Answer: The most common causes include:

    • Inconsistent Cell Seeding: A non-homogenous cell suspension will result in different numbers of cells per well.

    • Pipetting Inaccuracies: Small errors in dispensing cells, compounds, or reagents can lead to large differences in signal.

    • Edge Effects: Wells on the perimeter of the plate are more prone to evaporation and temperature fluctuations, which can affect cell growth and assay performance.

    • Compound Precipitation: If the spirooxindole compound is not fully dissolved, it will be unevenly distributed across replicate wells.

    • Bubbles: Bubbles in the wells can scatter light and lead to erroneous readings.[4]

• Question: How can I improve the consistency of my assay?

  • Answer:

    • Cell Seeding: Ensure your cell suspension is thoroughly mixed before and during plating. Allow the plate to sit at room temperature for 30 minutes before incubation to allow for even cell settling.

    • Pipetting: Use calibrated multichannel pipettes and prepare master mixes of reagents and compounds to add to all wells simultaneously.

    • Plate Layout: Avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile media or buffer to create a humidity barrier.

    • Compound Solubility: Address any precipitation issues using the strategies outlined in the FAQ section.

    • Mixing: Ensure thorough but gentle mixing after reagent addition to avoid bubbles and ensure a uniform reaction.[4]

Issue 3: False Positives or Unexpected Assay Interference

A "hit" in a screening assay may not always be due to the compound acting on the intended biological target. Spirooxindoles, like other chemical scaffolds, can sometimes interfere directly with the assay technology.

• Question: Could my spirooxindole compound be directly inhibiting the luciferase enzyme?

  • Answer: Yes. A significant percentage of small molecules are known to inhibit firefly luciferase.[5] This can be particularly misleading in cell-based reporter assays. Paradoxically, some luciferase inhibitors can stabilize the enzyme, protecting it from degradation and leading to its accumulation in cells.[6] This can result in an increase in the luminescent signal, causing a false positive in assays where a signal increase indicates pathway activation.[6]

• Question: How can I test for direct luciferase inhibition?

  • Answer: Run a counterscreen. A simple method is to perform the assay using purified luciferase enzyme in a cell-free system and observe if your compound inhibits its activity. Alternatively, use a cell line with a constitutively active promoter driving luciferase expression; a decrease in signal in the presence of your compound would suggest direct enzyme inhibition.

• Question: What other off-target or interference effects should I consider?

  • Answer:

    • Autofluorescence: Test the intrinsic fluorescence of your compound at the excitation and emission wavelengths used in your assay.

    • Signal Quenching: Some compounds can absorb the light emitted by luciferase or a fluorophore, leading to a false negative (a decrease in signal).[7]

    • General Transcription/Translation Effects: At higher concentrations, some compounds can non-specifically inhibit transcription or translation, which would reduce the signal from any reporter gene assay. This can be assessed by monitoring the expression of a control reporter driven by a different, unrelated promoter.

Quantitative Data Tables

Table 1: Representative IC50 Values of Spirooxindole MDM2 Inhibitors in Cell-Based Assays

This table provides examples of reported half-maximal inhibitory concentrations (IC50) for different spirooxindole compounds targeting the MDM2-p53 interaction. These values can serve as a general reference for expected potency.

Compound Class	Cell Line	Assay Type	Reported IC50 (µM)	Reference
Spirooxindole-Pyrrolidine	A2780 (Ovarian)	MTT	10.3	[8]
Spirooxindole-Pyrrolidine	A549 (Lung)	MTT	17.7	[8]
Spirooxindole-Benzimidazole	MDA-MB-231 (Breast)	MTT	3.8	[9]
Spirooxindole-Benzimidazole	PC3 (Prostate)	MTT	4.6	[9]
Spirooxindole-Thiophene	MDA-MB-231 (Breast)	MTT	2.4	[3]
Spirooxindole-Thiophene	PC3 (Prostate)	MTT	3.4	[3]

Table 2: Key Assay Performance Metrics and Acceptance Criteria

Use this table to evaluate the quality and reliability of your assay setup.

Metric	Formula	Acceptance Criteria	Interpretation	Reference
Z' Factor	1 - [ (3σp + 3σn) / |μp - μn| ]	Z' > 0.5	An excellent assay with good separation between positive (p) and negative (n) controls.	[2]
Signal-to-Background (S/B)	μp / μn	S/B > 2	The positive control signal is at least twice the background signal, providing a sufficient assay window.	[2]
Coefficient of Variation (%CV)	(σ / μ) * 100	%CV < 15%	Indicates good precision and low variability among replicates.	[2]

μ = mean; σ = standard deviation; p = positive control; n = negative control

Experimental Protocols

Protocol: MDM2-p53 Luciferase Reporter Gene Assay

This protocol provides a general workflow for screening spirooxindole compounds for their ability to inhibit the MDM2-p53 interaction, leading to an increase in p53-mediated transcription.

• Cell Seeding:

  • Culture cells (e.g., A549 human lung carcinoma, which has wild-type p53) that have been stably transfected with a p53-responsive firefly luciferase reporter construct.

  • Trypsinize and resuspend cells in fresh culture medium. Perform a cell count and assess viability.

  • Seed 5,000-20,000 cells per well in 100 µL of medium into a 96-well solid white, opaque-walled plate.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for 18-24 hours to allow cells to attach and enter logarithmic growth phase.

• Compound Preparation and Addition:

  • Prepare a 10 mM stock solution of the spirooxindole compound in 100% DMSO.

  • Perform serial dilutions of the stock solution in cell culture medium to create 2X working concentrations of your desired final concentrations. Ensure the final DMSO concentration remains constant across all wells (e.g., ≤ 0.5%).

  • Include appropriate controls:

    • Negative Control: Vehicle (e.g., 0.5% DMSO in medium).

    • Positive Control: A known MDM2 inhibitor (e.g., Nutlin-3a at its EC50).

  • Carefully add 100 µL of the 2X compound working solutions to the corresponding wells of the cell plate, resulting in a final volume of 200 µL and a 1X final compound concentration.

• Incubation:

  • Incubate the plate for 16-24 hours at 37°C in a 5% CO₂ incubator. This allows time for the compound to act and for the p53-responsive reporter gene to be expressed.

• Lysis and Luminescence Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 15-20 minutes.

  • Prepare the luciferase detection reagent according to the manufacturer's instructions.

  • Add an equal volume of detection reagent (e.g., 100 µL) to each well. This reagent typically contains luciferin substrate and cell lysis agents.

  • Place the plate on an orbital shaker for 2-5 minutes at room temperature to ensure complete cell lysis.

  • Incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure the luminescence using a plate luminometer.

Visualizations

Caption: MDM2-p53 signaling pathway and point of inhibition.

Caption: General experimental workflow for a cell-based assay.

Caption: Decision tree for troubleshooting common assay issues.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, Chemical and Biochemical Insights Into Novel Hybrid Spirooxindole-Based p53-MDM2 Inhibitors With Potential Bcl2 Signaling Attenuation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. scienceopen.com [scienceopen.com]
• 7. goldbio.com [goldbio.com]
• 8. Optimized spirooxindole-pyrazole hybrids targeting the p53-MDM2 interplay induce apoptosis and synergize with doxorubicin in A549 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Scaling Up Spirooxindole Library Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the large-scale synthesis of spirooxindole libraries.

Troubleshooting Guides

Multicomponent Reactions (MCRs)

Question: My three-component spirooxindole synthesis yield drops significantly when moving from a 1 mmol to a 100 mmol scale. What are the likely causes and how can I troubleshoot this?

Answer: A drop in yield upon scale-up of MCRs is a common issue. Here are the primary factors to investigate:

• Inefficient Mixing: At larger scales, localized concentration gradients can occur, leading to side reactions or incomplete conversion.

  • Solution: Switch from magnetic stirring to overhead mechanical stirring. Ensure the vessel shape allows for good vortexing and bulk movement of the reaction mixture. For viscous reactions, consider a stirrer with a high-torque motor and a paddle design that ensures top-to-bottom mixing.

• Poor Heat Transfer: MCRs can be exothermic. On a larger scale, the surface area-to-volume ratio decreases, making it harder to dissipate heat. This can lead to thermal degradation of reactants, intermediates, or products.

  • Solution: Monitor the internal reaction temperature with a probe. Use a jacketed reactor with a circulating bath for better temperature control. Consider slower, portion-wise addition of one of the reactants to manage the exotherm.

• Solubility Issues: The concentration of reactants and intermediates is higher at scale. If any component has borderline solubility, it may precipitate, effectively removing it from the reaction.

  • Solution: Re-evaluate your solvent choice. A solvent system that works for dilute, small-scale reactions may not be suitable for large-scale, concentrated ones. Consider a co-solvent to improve solubility. You may also need to increase the solvent volume, though this can impact reaction kinetics.

• Atmospheric Control: Larger reaction volumes have a greater headspace. If your reaction is sensitive to air or moisture, inadequate inert atmosphere can be a problem.

  • Solution: Ensure a good seal on your reactor and maintain a positive pressure of an inert gas like nitrogen or argon. Purge the solvent and headspace thoroughly before starting the reaction.

Question: I am observing the formation of significant side products in my large-scale MCR that were not present in the small-scale trial. How can I identify and mitigate them?

Answer: The appearance of new side products at scale is often due to the longer reaction times or higher temperatures discussed above.

• Identify the Side Products: Isolate the main side products by chromatography and characterize them using NMR and mass spectrometry. Understanding their structure will provide clues about the side reactions occurring.

• Common Side Reactions and Solutions:

  • Dimerization of Reactants: If one of your components is self-reactive, its dimerization might become more prominent at higher concentrations. Solution: Add the self-reactive component slowly to the other reactants to keep its instantaneous concentration low.

  • Decomposition: As mentioned, thermal decomposition can be an issue. Solution: Improve temperature control and consider running the reaction at a lower temperature for a longer time.

  • Alternative Reaction Pathways: A minor pathway at small scale can become significant under different conditions. For example, in the synthesis of some spirooxindoles, an alternative cyclization can occur. Solution: Re-optimize the catalyst, solvent, or temperature to favor the desired pathway. A catalyst screening might be necessary.

Solid-Phase Synthesis

Question: My solid-phase synthesis of a spirooxindole library is suffering from low loading of the initial substrate onto the resin. What can I do?

Answer: Low initial loading is a critical issue as it impacts the overall yield.

• Resin Swelling: The resin must be adequately swelled in the reaction solvent to make the functional groups accessible.

  • Solution: Ensure you are using a solvent that is known to swell your chosen resin type effectively (e.g., DCM or DMF for polystyrene resins). Allow sufficient time for the resin to swell completely before starting the coupling reaction.

• Steric Hindrance: The substrate or the linker on the resin may be sterically hindered.

  • Solution: If possible, choose a resin with a longer, more flexible linker. If the substrate is the issue, you may need to reconsider your synthetic strategy.

• Incomplete Activation: If you are using an activation agent (e.g., for a carboxylic acid), it may not be efficient enough.

  • Solution: Increase the equivalents of the activating agent and coupling agent. Ensure they are fresh and anhydrous. Monitor the reaction progress using a qualitative test like the ninhydrin test for free amines.

Question: How can I efficiently wash a large amount of resin during solid-phase synthesis without significant solvent waste or product loss?

Answer: Washing is crucial for removing excess reagents and byproducts.

• Filtration Setup: Use a large, fritted glass funnel with a vacuum flask.

• Washing Strategy:

  • Break up the resin bed with a spatula (gently) before adding the wash solvent to avoid channeling.

  • Add enough solvent to create a slurry, stir for a few minutes, then apply vacuum.

  • Repeat with smaller volumes of solvent rather than one large wash. A sequence of washes with different solvents (e.g., DMF, DCM, MeOH) can be very effective at removing a range of impurities.

  • For the final washes before drying, use a volatile solvent like DCM or ether to facilitate faster drying.

Frequently Asked Questions (FAQs)

What are the main advantages of using flow chemistry for scaling up spirooxindole library synthesis?

Flow chemistry offers several key advantages for scale-up:

• Superior Heat and Mass Transfer: The high surface-area-to-volume ratio in microreactors allows for precise temperature control and efficient mixing, minimizing side reactions and improving yield.[1][2]

• Enhanced Safety: Hazardous or unstable intermediates can be generated and consumed in situ without accumulating in large quantities.[2]

• Scalability: Scaling up is often achieved by running the system for a longer time ("numbering up") or by using multiple reactors in parallel, rather than increasing the reactor volume, which avoids many of the problems of traditional scale-up.[3]

• Automation and Integration: Flow systems can be automated and integrated with in-line analysis and purification, streamlining the entire process.[3]

How do I choose the right purification strategy for a large library of spirooxindoles?

The choice of purification strategy depends on the scale, the diversity of the library, and the required purity.

• High-Performance Liquid Chromatography (HPLC): The gold standard for high purity, but can be a bottleneck for large libraries. Automated parallel HPLC systems can increase throughput.[4]

• Flash Chromatography: Suitable for multi-gram scale purification of individual compounds or for separating a library into fractions. Automated systems are available.

• Solid-Phase Extraction (SPE): Useful for removing specific types of impurities, such as excess reagents or catalysts. Can be performed in parallel in a 96-well plate format.

• Crystallization: If applicable, this is an excellent method for obtaining high-purity material on a large scale.

• Supercritical Fluid Chromatography (SFC): A greener alternative to HPLC that uses supercritical CO2 as the mobile phase, reducing solvent waste.

My catalyst appears to be deactivating or leaching into the product during a large-scale reaction. What are my options?

Catalyst deactivation and leaching are significant concerns in scale-up.

• Heterogeneous Catalysts: Consider using a solid-supported catalyst. These can often be recovered by simple filtration and reused, minimizing product contamination.[5][6] Nanoparticle catalysts are one such option.[5]

• Catalyst Protection: If using a homogeneous catalyst, ensure your reactants and solvent are free from impurities that could poison it. Running the reaction under an inert atmosphere can also help.

• Leaching Mitigation: If leaching is a problem with a supported catalyst, you may need to investigate different support materials or tethering chemistries. After the reaction, passing the product solution through a scavenger resin that binds the metal can remove leached catalyst.

Quantitative Data Summary

Table 1: Comparison of Yields and Reaction Times in Spirooxindole Synthesis via Multicomponent Reactions.

Entry	Reactants	Catalyst (mol%)	Solvent	Conditions	Time	Yield (%)	Reference
1	Isatin, Malononitrile, Dimedone	SnO2 NPs (cat.)	Ethanol	Room Temp.	18 min	89-95	[5]
2	Isatin, β-Nitrostyrene, Benzylamine	None	Water	Microwave	-	mod-good	[7]
3	Isatin, 1,3-Dicarbonyl, Amino Compound	None	Ethyl Lactate	Room Temp.	-	-	[5]
4	Substituted Isatins, 1,3-Cyclohexanedione, 4-Hydroxy-6-methyl-2-pyrone	SnCl4·5H2O (10 mol%)	Cl(CH2)2Cl	µW, 80 °C	-	78-94	[7]
5	Isatin, Malononitrile, Barbituric Acid	BAIL@UiO-66 (0.005g)	Ethanol	Ultrasonic (40 kHz)	10-15 min	>90	[3]

Experimental Protocols

Key Experiment: Three-Component Synthesis of a Spiro[indoline-pyran] Derivative

This protocol is a representative example of a multicomponent reaction for the synthesis of a spirooxindole library.

Materials:

• Isatin (1.0 mmol)

• Malononitrile (1.0 mmol)

• Dimedone (1.0 mmol)

• Ethanol (5 mL)

• Tin(IV) oxide nanoparticles (SnO2 NPs) catalyst (e.g., 10 mol%)

Procedure:

• To a 25 mL round-bottom flask, add isatin (1.0 mmol), malononitrile (1.0 mmol), dimedone (1.0 mmol), and ethanol (5 mL).

• Add the SnO2 nanoparticle catalyst to the mixture.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically within 20 minutes), the solid product precipitates.

• Filter the reaction mixture to separate the catalyst. The catalyst can be washed, dried, and reused.[5]

• Evaporate the solvent from the filtrate under reduced pressure.

• The crude product can be purified by recrystallization from ethanol to afford the pure spirooxindole derivative.

Visualizations

Caption: Workflow for a typical multicomponent synthesis of a spirooxindole.

Caption: Troubleshooting decision tree for yield drop in scale-up.

Caption: Generalized workflow for solid-phase synthesis of spirooxindoles.

References

• 1. Chromatography-Free Purification Strategies for Large Biological Macromolecular Complexes Involving Fractionated PEG Precipitation and Density Gradients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. B(iii)-catalyzed synthesis of spirooxindole and dihydro-2-oxopyrrole under solventless conditions in a ball mill, along with DFT computations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2024.sci-hub.se [2024.sci-hub.se]
• 4. High-throughput purification of combinatorial libraries I: a high-throughput purification system using an accelerated retention window approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and its Non-brominated Analog

For Researchers, Scientists, and Drug Development Professionals

The spirooxindole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique three-dimensional arrangement allows for diverse substitutions, leading to a wide range of pharmacological activities, particularly in the realm of oncology. This guide provides an objective comparison of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and its non-brominated counterpart, spiro[cyclohexane-1,3'-indolin]-2'-one, focusing on their chemical properties and potential biological performance based on available experimental data for related compounds.

Chemical and Physical Properties

A summary of the key chemical and physical properties of the two compounds is presented in Table 1. The introduction of a bromine atom at the 5'-position of the indolinone ring in 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one results in a significant increase in its molecular weight and is expected to influence its lipophilicity and electronic properties, which can, in turn, affect its biological activity.

Property	5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	Spiro[cyclohexane-1,3'-indolin]-2'-one
Molecular Formula	C₁₃H₁₄BrNO	C₁₃H₁₅NO
Molecular Weight	280.16 g/mol	201.26 g/mol
CAS Number	304468-42-6	4933-14-6
Appearance	Solid (predicted)	Solid (predicted)
XLogP3	3.5	2.7
Hydrogen Bond Donor Count	1	1
Hydrogen Bond Acceptor Count	1	1
IUPAC Name	5-bromo-1',2'-dihydrospiro[cyclohexane-1,3'-indole]-2'-one	1',2'-dihydrospiro[cyclohexane-1,3'-indole]-2'-one

Synthesis and Experimental Protocols

The synthesis of spiro[cyclohexane-1,3'-indolin]-2'-one and its derivatives typically involves a multi-component reaction or a domino reaction sequence. A general synthetic approach is outlined below.

General Synthesis Protocol:

A common method for the synthesis of the spiro[cyclohexane-1,3'-indolin]-2'-one scaffold is through a one-pot, three-component reaction involving an isatin derivative, a source of an azomethine ylide (e.g., generated from an amino acid like sarcosine), and a dipolarophile. For the specific synthesis of the title compounds, a plausible route involves the reaction of either 5-bromoisatin or isatin with a suitable cyclohexanone-derived precursor.

Alternatively, a domino reaction of an isatylidene with a bifunctional reagent can construct the spiro-cyclohexane ring. The choice of starting materials and reaction conditions can be optimized to achieve high yields and stereoselectivity.

A generalized synthetic pathway for spiro[cyclohexane-1,3'-indolin]-2'-ones.

Comparative Biological Activity

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
5-Bromo-spirooxindole derivative	MDA-MB-231 (Breast)	6.70	[2]
5-Chloro-spirooxindole derivative	MDA-MB-231 (Breast)	6.40	[2]
Unsubstituted spirooxindole derivative	MDA-MB-231 (Breast)	6.70	[2]
Generic Spiro[cyclopropane-1,3'-indolin]-2'-one	DU-145 (Prostate)	<20	[1]
Generic Spiro[cyclopropane-1,3'-indolin]-2'-one	HT-29 (Colon)	<20	[1]

Disclaimer: The data in Table 2 is compiled from multiple sources and is for informational purposes only. It does not represent a direct comparative study under identical experimental conditions.

Mechanism of Action and Signaling Pathways

Spirooxindole derivatives have been reported to exert their anticancer effects through various mechanisms, including the inhibition of the MDM2-p53 protein-protein interaction and the modulation of various protein kinases.[1][3][4]

Inhibition of the MDM2-p53 Interaction

A key mechanism of action for many spirooxindoles is the disruption of the interaction between the p53 tumor suppressor protein and its negative regulator, MDM2.[5][6] By binding to a hydrophobic pocket on MDM2, these compounds can prevent the MDM2-mediated degradation of p53, leading to the reactivation of p53's tumor-suppressive functions, such as cell cycle arrest and apoptosis. The brominated analog, with its increased lipophilicity, may exhibit enhanced binding to the hydrophobic pocket of MDM2.

Inhibition of the MDM2-p53 interaction by spirooxindoles.

Kinase Inhibition

Several spirooxindole derivatives have been identified as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation, survival, and angiogenesis.[4] These include receptor tyrosine kinases (RTKs) like VEGFR and PDGFR, as well as intracellular kinases. The specific kinase inhibition profile is highly dependent on the substitution pattern of the spirooxindole scaffold. The electronic effect of the bromine atom in the 5'-position could influence the binding affinity of the compound to the ATP-binding pocket of target kinases.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The following is a representative protocol for determining the cytotoxic activity of the compounds against a cancer cell line.

A typical workflow for an MTT cytotoxicity assay.

Materials:

• Cancer cell line (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and spiro[cyclohexane-1,3'-indolin]-2'-one (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate the plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the medium from the wells and add 100 µL of the medium containing the compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for another 48 to 72 hours.

• MTT Assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Conclusion

Both 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and its non-brominated analog belong to a class of compounds with significant potential as anticancer agents. Based on structure-activity relationships observed in related spirooxindoles, the presence of the bromine atom at the 5'-position is likely to enhance the cytotoxic potency of the molecule. This is potentially due to increased lipophilicity and favorable electronic interactions with biological targets such as MDM2 and various protein kinases. However, without direct comparative experimental data, this remains a well-supported hypothesis. Further in-depth studies, including head-to-head in vitro and in vivo comparisons, are necessary to fully elucidate the therapeutic potential of these two compounds and to validate the impact of bromination on their pharmacological profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting p53–MDM2 interaction by small-molecule inhibitors: learning from MDM2 inhibitors in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrrole indolin-2-One Based Kinase Inhibitor as Anti-Cancer Agents [cancertreatmentjournal.com]
• 5. benchchem.com [benchchem.com]
• 6. ascentagepharma.com [ascentagepharma.com]

Halogenated Spirooxindoles: A Comparative Guide to Anticancer Activity

For Researchers, Scientists, and Drug Development Professionals

The spirooxindole scaffold has emerged as a privileged structure in medicinal chemistry, with its halogenated derivatives showing significant promise as anticancer agents. The incorporation of halogens (Fluorine, Chlorine, Bromine, Iodine) onto the spirooxindole framework can profoundly influence the compound's physicochemical properties, such as lipophilicity and metabolic stability, thereby enhancing its binding affinity to molecular targets and overall therapeutic potential.[1][2][3][4] This guide provides a comparative analysis of the anticancer activity of various halogenated spirooxindoles, supported by experimental data and mechanistic insights.

Comparative Anticancer Activity

The anticancer efficacy of halogenated spirooxindoles is often evaluated by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The following table summarizes the IC50 values for a selection of halogenated spirooxindole derivatives, highlighting the influence of the halogen substituent on their cytotoxic activity.

Compound ID	Halogen Substituent	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Series 1: Pyrrolo[1,2-c]thiazol-spirooxindoles
5g	5,7-dibromo	HCT-116 (Colon)	< 3.00	Cisplatin	3.00 ± 0.24
5g	5,7-dibromo	HepG2 (Liver)	< 9.00	Cisplatin	> 9.00
5g	5,7-dibromo	MCF-7 (Breast)	< 9.00	Cisplatin	9.00 ± 0.29
Series 2: Furan-spirooxindoles
6d	Not specified halogen	MCF-7 (Breast)	4.3 ± 0.18	Staurosporine	17.8 ± 0.50
6f	Not specified halogen	HepG2 (Liver)	3.5 ± 0.11	Staurosporine	10.3 ± 0.23
Series 3: Pyrrolidine/Pyrrolizidine-spirooxindoles
5f	5-Bromo	A549 (Lung)	1.2	Cisplatin	Not specified
5e	5-Chloro	A549 (Lung)	3.48	Cisplatin	Not specified
Series 4: Indazolyl-spirooxindoles
4i	p-hydroxybenzyl	HCT-116 (Colon)	51	-	-
4i	p-hydroxybenzyl	Caco-2 (Colon)	55	-	-
4b	methyl	HCT-116 (Colon)	63	-	-
4b	methyl	Caco-2 (Colon)	68	-	-
Series 5: Pyrrolidinyl-spirooxindoles
6e	Chloro	MDA-MB-231 (Breast)	6.40	-	-
6a	Fluoro	MDA-MB-231 (Breast)	6.70	-	-
6i	Bromo	MDA-MB-231 (Breast)	6.70	-	-

Note: The data is compiled from various studies and direct comparison should be made with caution due to potential variations in experimental conditions. The "Halogen Substituent" column specifies the halogen on the oxindole ring unless stated otherwise. Some entries have non-halogenated substituents listed for comparative context within their respective studies.

Key Mechanistic Insights

Halogenated spirooxindoles exert their anticancer effects through a variety of mechanisms, often acting as multi-targeted agents.[1][2][3][4] Their rigid three-dimensional structure allows for precise interactions with biological targets.[5]

1. Kinase Inhibition: A primary mechanism of action is the inhibition of various protein kinases that are crucial for cancer cell proliferation and survival.[1][3] By targeting kinases in pathways like MAPK and PI3K/AKT, these compounds can effectively halt tumor growth.[1][3] Specifically, they have been shown to target Polo-like kinase, cyclin-dependent kinase 2, and receptor tyrosine kinases.[1][3]

2. Disruption of p53-MDM2 Interaction: Many halogenated spirooxindoles function by inhibiting the interaction between the tumor suppressor protein p53 and its negative regulator, MDM2.[1][3][6][7][8] This inhibition leads to the stabilization and activation of p53, which in turn can induce cell cycle arrest and apoptosis in cancer cells.[1][3][8]

3. Induction of Apoptosis: These compounds are potent inducers of programmed cell death (apoptosis).[1][3] This is often achieved through the activation of caspase cascades and modulation of apoptotic proteins.[3]

4. Cell Cycle Arrest: Halogenated spirooxindoles can arrest the cell cycle at different phases, such as G1/S or G2/M, preventing cancer cells from dividing and proliferating.[1][2][8]

Signaling Pathways and Experimental Workflow

To visualize the complex interactions and experimental procedures involved in the evaluation of these compounds, the following diagrams are provided.

Caption: Mechanisms of anticancer activity for halogenated spirooxindoles.

Caption: A typical workflow for determining IC50 values using the MTT assay.

Experimental Protocols

The evaluation of the anticancer activity of halogenated spirooxindoles relies on a set of standardized in vitro assays.

Cell Viability/Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the halogenated spirooxindole compounds and a control (e.g., cisplatin or staurosporine) for a specified period (typically 48-72 hours).

• MTT Incubation: After the treatment period, the MTT reagent is added to each well and incubated for 3-4 hours. Viable cells with active mitochondrial dehydrogenases convert the yellow MTT into purple formazan crystals.

• Solubilization and Measurement: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals. The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then determined by plotting a dose-response curve.[9][10][11]

Apoptosis Assays

To confirm that cell death is occurring via apoptosis, several methods can be employed:

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Hoechst Staining: This fluorescent stain is used to visualize nuclear morphology. Apoptotic cells typically show condensed or fragmented nuclei.[12][13]

• Caspase Activity Assays: These assays measure the activity of caspases, which are key proteases in the apoptotic pathway.

Cell Cycle Analysis

Flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). Cells are treated with the test compound, fixed, stained with a DNA-binding dye (like propidium iodide), and analyzed. An accumulation of cells in a particular phase suggests that the compound induces cell cycle arrest at that point.[8]

Conclusion

Halogenated spirooxindoles represent a promising class of anticancer agents with diverse mechanisms of action.[1][4] The nature of the halogen substituent significantly influences their cytotoxic potency. Further research, including in vivo studies and the exploration of structure-activity relationships, will be crucial for the development of these compounds into clinically effective cancer therapeutics.[14]

References

• 1. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in the halogenated spirooxindoles as novel anticancer scaffolds: chemistry and bioactivity approach - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03404C [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. ijsdr.org [ijsdr.org]
• 6. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and evaluation of spiroisoxazoline oxindoles as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis, Characterization, and Cytotoxicity of New Spirooxindoles Engrafted Furan Structural Motif as a Potential Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Novel spirooxindole compounds as anticancer agents: targeting Plk4 kinase through design, synthesis, and molecular docking [pharmacia.pensoft.net]
• 12. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. New spirooxindole pyrrolidine/pyrrolizidine analogs: design, synthesis, and evaluation as an anticancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Structure activity relationship for anticancer activities of spirooxindole derivatives: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential of Spirooxindoles: A Guide to Structure-Activity Relationships of 5'-Substituted Analogs

For researchers, scientists, and professionals in drug development, the spirooxindole scaffold represents a privileged structure with significant therapeutic promise. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5'-substituted spirooxindoles, focusing on their anticancer and antimicrobial activities. By presenting key experimental data, detailed methodologies, and visual representations of signaling pathways and workflows, this document aims to facilitate the rational design of novel, potent, and selective therapeutic agents.

The unique three-dimensional architecture of the spirooxindole core allows for diverse chemical modifications, making it a fertile ground for medicinal chemistry exploration. Substitutions at the 5'-position of the oxindole ring, in particular, have been shown to significantly influence the biological activity of these compounds. This guide delves into these relationships, offering a clear comparison of various analogs and their performance in key biological assays.

Comparative Anticancer Activity of 5'-Substituted Spirooxindoles

A primary focus of spirooxindole research has been the development of novel anticancer agents. Many of these compounds exert their effects by inhibiting the interaction between the tumor suppressor protein p53 and its negative regulator, murine double minute 2 (MDM2).[1][2][3] Reactivation of p53 in cancer cells can lead to cell cycle arrest and apoptosis, making the p53-MDM2 interaction a critical target in oncology.[1][3]

The following table summarizes the in vitro cytotoxic activity (IC50) and MDM2 inhibitory activity (Ki) of various 5'-substituted spirooxindole analogs, providing a clear comparison of their potency.

Compound ID	5'-Substituent	Cancer Cell Line	IC50 (µM)	MDM2 Ki (nM)	Reference
MI-888	H	LNCaP (Prostate)	0.086	0.44	[2]
Analog 1	5-F	LNCaP (Prostate)	>10	-	[2]
Analog 2	6-Cl	MD-MB-231 (Breast)	3.7	-	[1]
Analog 3	6-Cl	MCF7 (Breast)	6.5	-	[1]
by241	Steroidal moiety	MGC-803 (Gastric)	2.77	-	[4]
by241	Steroidal moiety	BGC-803 (Gastric)	1.18	-	[4]
Compound 4z	Isoxazole hybrid	HCT116 (Colon)	1.7	-	[5]
Compound 7d	Benzimidazole	MDA-MB-231 (Breast)	3.797	-	[6]
Compound 6d	Furan hybrid	MCF7 (Breast)	4.3	-	[7]
Compound 6f	Furan hybrid	HepG2 (Liver)	3.5	-	[7]

Key SAR Observations for Anticancer Activity:

• Halogen Substitution: The presence and position of halogen substituents on the oxindole ring significantly impact activity. For instance, a 6-chloro substitution appears to be favorable for activity against breast cancer cell lines.[1] Conversely, a 5-fluoro substitution was found to be detrimental to MDM2 binding affinity.[2]

• Bulky Substituents: The incorporation of bulky steroidal or heterocyclic moieties at the 5'-position can lead to potent cytotoxic effects against various cancer cell lines.[4][7]

• Stereochemistry: The stereochemistry of the spiro center and the pyrrolidine ring is crucial for high-affinity binding to MDM2, with differences in potency of over 100-fold observed between stereoisomers.[2]

Comparative Antimicrobial Activity of 5'-Substituted Spirooxindoles

In addition to their anticancer properties, spirooxindoles have emerged as promising antibacterial agents, addressing the urgent need for new therapeutics to combat antimicrobial resistance. The following table presents the Minimum Inhibitory Concentration (MIC) values for selected 5'-substituted spirooxindole derivatives against various bacterial strains.

Compound ID	5'-Substituent	Bacterial Strain	MIC (µg/mL)	Reference
Compound 5b	Bromo	S. aureus ATCC 29213	0.125	[8]
Compound 9f	Benzoyl	S. aureus	-	[9]
Compound 11i	Benzoyl	S. aureus	-	[9]
Compound 9d	Hexyl	N. gonorrhoeae	-	[9]
Compound 9m	-	N. gonorrhoeae	-	[9]

Key SAR Observations for Antimicrobial Activity:

• Halogenation: Bromo-substitution on the dispiropyrrolidine oxindole core has been shown to result in potent activity against Staphylococcus aureus, including methicillin-resistant strains (MRSA).[8]

• Heterocyclic Moieties: The specific nature of the heterocyclic system fused to the spirooxindole core plays a critical role in determining the antibacterial spectrum and potency.[9]

Experimental Protocols

To ensure the reproducibility and comparability of research findings, detailed experimental protocols for the key assays are provided below.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[10][11]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Spirooxindole compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.[12]

• Compound Treatment: Treat the cells with serial dilutions of the spirooxindole compounds and incubate for a specified period (e.g., 48 or 72 hours).[4]

• MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C.[10]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.[12][13]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[14]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[15]

Materials:

• Bacterial strain of interest

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Spirooxindole compounds (dissolved in a suitable solvent)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final desired concentration (e.g., 5 x 10^5 CFU/mL).[15]

• Compound Dilution: Prepare serial two-fold dilutions of the spirooxindole compounds in the microtiter plate wells containing the growth medium.

• Inoculation: Add the standardized bacterial inoculum to each well. Include positive (bacteria and medium) and negative (medium only) growth controls.[15]

• Incubation: Incubate the plates at 37°C for 16-24 hours.[15]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.[15]

Visualizing the Molecular Landscape

To better understand the relationships and processes involved in the action of 5'-substituted spirooxindoles, the following diagrams have been generated using the DOT language.

Caption: A typical experimental workflow for the synthesis and evaluation of 5'-substituted spirooxindoles.

Caption: The p53-MDM2 signaling pathway and the mechanism of action of spirooxindole inhibitors.

Caption: Key structure-activity relationship trends for 5'-substituted spirooxindoles.

References

• 1. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ascentagepharma.com [ascentagepharma.com]
• 3. researchgate.net [researchgate.net]
• 4. Structurally novel steroidal spirooxindole by241 potently inhibits tumor growth mainly through ROS-mediated mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and organocatalytic synthesis of spirooxindole–cyclopentene–isoxazole hybrids as novel MDM2–p53 inhibitors - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, Characterization, and Cytotoxicity of New Spirooxindoles Engrafted Furan Structural Motif as a Potential Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spirooxindole derivatives as antibacterial agents | CoLab [colab.ws]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. researchhub.com [researchhub.com]
• 12. static.igem.wiki [static.igem.wiki]
• 13. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MTT assay protocol | Abcam [abcam.com]
• 15. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Validating the Molecular Target of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the molecular target of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a member of the spirooxindole chemical class. While direct experimental data for this specific analog is limited in publicly available literature, the spirooxindole scaffold is well-established as a potent inhibitor of the murine double minute 2 (MDM2) protein.[1][2][3] This document will, therefore, proceed under the strong hypothesis that MDM2 is the primary molecular target.

We will compare the putative activity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one with well-characterized spirooxindole analogs and other classes of MDM2 inhibitors, providing the necessary experimental context for target validation.

The MDM2-p53 Interaction: A Key Anticancer Target

The tumor suppressor protein p53 is a critical regulator of the cell cycle, DNA repair, and apoptosis.[2] Its activity is tightly controlled by the E3 ubiquitin ligase MDM2, which binds to p53 and targets it for proteasomal degradation. In many cancers with wild-type p53, MDM2 is overexpressed, leading to the suppression of p53's tumor-suppressing functions. Disrupting the MDM2-p53 protein-protein interaction with small molecules is a promising therapeutic strategy to reactivate p53 and induce cancer cell death.[2][3] Spirooxindole-based compounds are a prominent class of molecules designed to inhibit this interaction.[1][4][5]

The following diagram illustrates the core MDM2-p53 signaling pathway and the proposed mechanism of action for spirooxindole inhibitors.

Caption: MDM2-p53 signaling pathway and inhibition by spirooxindoles.

Target Validation Workflow

A multi-step experimental approach is required to rigorously validate that a compound's biological activity is achieved through the direct modulation of its intended target. The following workflow outlines the key stages, from initial biochemical confirmation to cellular and functional assays.

Caption: A typical workflow for validating a molecular target.

Step 1: Biochemical Validation of Target Binding

The initial and most direct method of target validation is to confirm physical binding between the compound and the purified target protein. Techniques such as Fluorescence Polarization (FP), Surface Plasmon Resonance (SPR), or Isothermal Titration Calorimetry (ITC) are commonly used.

Comparative Binding Affinity Data

The following table compares the binding affinities of well-characterized spirooxindole MDM2 inhibitors with Nutlin-3a, a benchmark non-spirooxindole MDM2 inhibitor. Data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is hypothesized based on its structural class.

Compound	Compound Class	Assay Type	Binding Affinity (Ki or Kd)	Reference
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	Spirooxindole	(FP)	(Hypothesized nanomolar)	N/A
MI-888	Spirooxindole	FP	Ki = 0.44 nM	[3]
MI-219	Spirooxindole	FP	Low nanomolar	[3]
Nutlin-3a	cis-Imidazoline	FP	Ki = 90 nM	[1]

Experimental Protocol: Fluorescence Polarization (FP) Assay

This protocol outlines a competitive binding assay to measure the inhibition of the MDM2-p53 interaction.

• Reagents & Materials:

  • Purified, recombinant human MDM2 protein.

  • A fluorescently-labeled p53-derived peptide (e.g., TAMRA-p53).

  • Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4, with 0.1% bovine serum albumin (BSA).

  • Test compounds (5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and controls) dissolved in DMSO.

  • 384-well, low-volume, black plates.

  • A plate reader capable of measuring fluorescence polarization.

• Procedure:

  • Prepare a serial dilution of the test compounds in DMSO.

  • In the assay plate, add 20 µL of assay buffer containing a fixed concentration of MDM2 protein and the TAMRA-p53 peptide.

  • Add 100 nL of the serially diluted compounds to the wells. Include controls for no inhibition (DMSO only) and maximal inhibition (excess of a known potent inhibitor).

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

  • Measure the fluorescence polarization (in millipolarization units, mP) of each well.

• Data Analysis:

  • The polarization values are plotted against the logarithm of the inhibitor concentration.

  • The resulting sigmoidal curve is fitted using a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor required to displace 50% of the fluorescent peptide).

  • The IC50 value can be converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Step 2 & 3: Cellular Target Engagement and Downstream Effects

Confirming that a compound engages its target within a cellular environment and elicits the expected downstream signaling changes is a critical validation step. Western blotting is a standard technique to measure changes in protein levels.

Mechanism of Action: An effective MDM2 inhibitor should prevent p53 degradation, leading to an accumulation of p53 protein. This, in turn, should increase the transcription and expression of p53 target genes, such as the cell cycle inhibitor p21.

Comparative Cellular Activity

Compound	Cell Line	Primary Effect Observed	Reference
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	MCF-7	(Hypothesized ↑p53, ↑p21, ↓MDM2)	N/A
Compound 11b (Spirooxindole-HDAC dual inhibitor)	MCF-7	Dose-dependent increase in p53 and acetylated Histone H4	[1]
Compounds 8k, 8m (Spirooxindole-pyrazole hybrids)	A549	Downmodulation of MDM2 protein levels	[5]
MI-219	Various	Reactivation of p53 in tumor cells with wild-type p53	[3]

Experimental Protocol: Western Blot for p53 and p21 Levels

• Cell Culture & Treatment:

  • Culture human cancer cells with wild-type p53 (e.g., MCF-7 breast cancer or A549 lung cancer cells) to an appropriate density.

  • Treat the cells with increasing concentrations of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (and controls) for 12-24 hours.

• Protein Extraction:

  • Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant containing total protein.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for p53, p21, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Wash again and apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Detection & Analysis:

  • Image the resulting chemiluminescent signal using a digital imager.

  • Quantify the band intensities and normalize the levels of p53 and p21 to the loading control to determine the relative fold-change upon treatment.

Conclusion

The validation of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one's molecular target requires a systematic approach. Based on extensive evidence from its chemical class, the primary putative target is the E3 ubiquitin ligase MDM2. The experimental framework provided here, comparing its potential activity with established spirooxindole and other MDM2 inhibitors, offers a clear path forward. Successful validation would involve demonstrating direct, high-affinity binding to MDM2, followed by confirmation of cellular target engagement, characterized by the accumulation of p53 and the induction of its downstream target, p21. These results, when compared to benchmark compounds, will firmly establish the compound's mechanism of action and its potential as a therapeutic agent.

References

• 1. Discovery of spirooxindole-derived small-molecule compounds as novel HDAC/MDM2 dual inhibitors and investigation of their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 3. ascentagepharma.com [ascentagepharma.com]
• 4. Design and organocatalytic synthesis of spirooxindole–cyclopentene–isoxazole hybrids as novel MDM2–p53 inhibitors - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. Optimized spirooxindole-pyrazole hybrids targeting the p53-MDM2 interplay induce apoptosis and synergize with doxorubicin in A549 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Docking Analysis of Spiro[cyclohexane-1,3'-indolin]-2'-one Analogs in Cancer Therapy

For Immediate Release

In the landscape of modern drug discovery, spiro[cyclohexane-1,3'-indolin]-2'-one analogs are emerging as a promising class of compounds, demonstrating significant potential in the development of novel anticancer agents. Their rigid, three-dimensional structure provides a unique scaffold for interacting with various biological targets. This guide offers a comparative overview of the in silico docking performance of these analogs against key cancer-related proteins, supported by experimental data and detailed methodologies to inform researchers and drug development professionals.

Comparative Analysis of Binding Affinities

Molecular docking studies have been instrumental in elucidating the binding modes and predicting the affinities of spiro[cyclohexane-1,3'-indolin]-2'-one derivatives against several high-value cancer targets. The following tables summarize the binding energies and inhibitory concentrations of representative analogs from various studies, offering a comparative perspective on their potential efficacy.

Compound ID	Target Protein	Binding Energy (kcal/mol)	Key Interacting Residues	Reference
Series 1: MDM2-p53 Interaction Inhibitors
Analog 4g	MDM2	Not Specified	Not Specified	[1]
Analog 4i	MDM2	Not Specified	Not Specified	[1]
Dispiro-indolinone Analog	MDM2	Not Specified	Not Specified	[2]
Series 2: Plk4 Kinase Inhibitors
Analog 4b	Plk4 Kinase	-	CYS 92, PHE 23, ARG 99, LEU 143, TYR 100	[3]
Analog 4i	Plk4 Kinase	-	CYS 92, PHE 23, ARG 99, LEU 143, TYR 100, MET 91	[3]
Series 3: COX-2 Inhibitors
Analog 4e	COX-2	-8.9	Not Specified	[4]
Analog 4k	COX-2	-8.7	Not Specified	[4]
Analog 4h	COX-2	-8.6	Not Specified	[4]

Note: Direct binding energy values for all spiro[cyclohexane-1,3'-indolin]-2'-one analogs were not consistently available in the reviewed literature. The table presents available data for closely related spirooxindole derivatives.

Compound ID	Cell Line	Cancer Type	IC50 (µM)	Reference
Experimental Anticancer Activity
Analog 4g	MCF-7	Breast	15.49 ± 0.04	[1]
Analog 4i	K562	Leukemia	13.38 ± 0.14	[1]
Analog 4b	Caco-2	Colorectal	68 ± 6	[5]
HCT-116	Colorectal	63 ± 4	[5]
Analog 4i	Caco-2	Colorectal	55 ± 3	[5]
HCT-116	Colorectal	51 ± 4	[5]
SC-01	MCF-7	Breast	8.5	[6]
HCT116	Colon	6.2	[6]
A549	Lung	10.1	[6]
Compound 6b	DU-145	Prostate	<20	[7]
Compound 6u	DU-145	Prostate	<20	[7]

Experimental Protocols

A detailed understanding of the methodologies employed in docking studies is crucial for the interpretation and replication of results.

Molecular Docking Protocol for Spirooxindole Analogs

• Protein Preparation: The three-dimensional crystal structure of the target protein (e.g., MDM2, Plk4 kinase, COX-2) is obtained from the Protein Data Bank (PDB). Water molecules and co-crystallized ligands are typically removed, and polar hydrogen atoms are added to the protein structure. The protein is then prepared for docking by assigning charges and atom types using a molecular modeling software suite.

• Ligand Preparation: The 2D structures of the spiro[cyclohexane-1,3'-indolin]-2'-one analogs are sketched and converted to 3D structures. Energy minimization of the ligands is performed using a suitable force field.

• Docking Simulation: Molecular docking is performed using software such as AutoDock, Glide, or LibDock. The prepared ligand is placed in the defined binding site of the protein, and a scoring function is used to predict the binding affinity and pose of the ligand. The binding site is typically defined based on the co-crystallized ligand or through site-finder algorithms.

• Analysis of Results: The docking results are analyzed to identify the best-docked poses based on the binding energy scores. The interactions between the ligand and the protein, such as hydrogen bonds and hydrophobic interactions, are visualized and analyzed to understand the molecular basis of the binding.

Signaling Pathways and Experimental Workflows

To contextualize the therapeutic potential of these compounds, it is essential to visualize the signaling pathways they target and the general workflow of their in silico evaluation.

Caption: General workflow for in silico docking and experimental validation.

Caption: Inhibition of the MDM2-p53 interaction by spiro analogs.

Caption: Plk4 kinase inhibition by spiro analogs disrupts cancer cell proliferation.

This guide provides a snapshot of the current understanding of spiro[cyclohexane-1,3'-indolin]-2'-one analogs as potential anticancer agents, based on available in silico and in vitro data. Further dedicated comparative studies are warranted to fully elucidate the structure-activity relationships and therapeutic potential of this promising class of molecules.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Synthesis and Biological Evaluation of Novel Dispiro-Indolinones with Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tohoku.elsevierpure.com [tohoku.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. The MDM2-p53 pathway revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Signal transduction pathways regulating cyclooxygenase-2 expression: potential molecular targets for chemoprevention - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Selectivity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one for Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The spirooxindole scaffold has emerged as a privileged structure in medicinal chemistry, with numerous derivatives demonstrating potent anticancer activity. This guide provides a comparative assessment of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one , a member of this class, focusing on its potential selectivity for cancer cells. Due to the limited publicly available data for this specific compound, this guide presents a framework for its evaluation, incorporating data from structurally related spirooxindole and brominated indolinone analogs to provide a comprehensive comparison.

Quantitative Assessment of Cytotoxicity

A crucial first step in evaluating a potential anticancer agent is to determine its cytotoxicity against a panel of cancer cell lines and, importantly, against non-cancerous cells to assess its selectivity. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency.

Table 1: Hypothetical and Experimental IC50 Values of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and Comparator Compounds (µM)

Compound	Cell Line	Cancer Type	IC50 (µM)	Comparator IC50 (µM)	Reference Compound
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	MCF-7	Breast	15.5	7.54	Indolin-2-one derivative (Compound 9)[1]
A549	Lung	12.8	6.3	Benzofuran derivative (Compound 7)[2]
HCT116	Colon	18.2	>100	Spirooxindole derivative (Compound 13)[1]
HepG2	Liver	9.5	2.53	Indolin-2-one derivative (Compound 9)[1]
Normal Fibroblast	Non-cancerous	>50	>100	Indolin-2-one derivative (Compound 13)[1]
Spiro[cyclopropane-1,3'-indolin]-2'-one derivative (6b) [3]	DU-145	Prostate	<20	-	-
Spiro-fused [3-azabicyclo[3.1.0]hexane]oxindole (Compound 4) [4]	Jurkat	Leukemia	2-10	-	-
5-Bromo-7-azaindolin-2-one derivative (23p) [5]	HepG2	Liver	2.357-3.012	31.594-49.036	Sunitinib
A549	Lung	2.357-3.012	31.594-49.036	Sunitinib
Skov-3	Ovarian	2.357-3.012	31.594-49.036	Sunitinib

Note: IC50 values for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one are hypothetical and presented for illustrative purposes. The comparator compounds are structurally related and their data provides a benchmark for potential activity.

Experimental Protocols

The following are detailed methodologies for standard cytotoxicity assays used to generate the data presented above.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay[6][7]

This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase in living cells, which forms a purple formazan product.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound and a vehicle control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

SRB (Sulphorhodamine B) Assay[8][9][10]

This assay is based on the ability of the SRB dye to bind to protein components of cells fixed with trichloroacetic acid (TCA).

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Cell Fixation: After treatment, gently add 50 µL of cold 50% (w/v) TCA to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with deionized water and allow to air dry.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate for 30 minutes at room temperature.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye and allow to air dry.

• Protein-Bound Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value.

Potential Mechanism of Action: Targeting the p53-MDM2 Pathway

A primary mechanism of action for many spirooxindole derivatives is the inhibition of the p53-MDM2 protein-protein interaction.[6][7] The tumor suppressor protein p53 is a critical regulator of cell cycle arrest and apoptosis. Its activity is negatively regulated by Murine Double Minute 2 (MDM2), which targets p53 for degradation. By disrupting the p53-MDM2 interaction, spirooxindoles can stabilize and activate p53, leading to the selective induction of apoptosis in cancer cells with wild-type p53.

Caption: p53-MDM2 signaling pathway and the inhibitory role of spirooxindoles.

Experimental Workflow for Assessing Anticancer Selectivity

The following diagram outlines a typical workflow for the initial assessment of a novel compound's anticancer selectivity.

Caption: Experimental workflow for evaluating anticancer selectivity.

References

• 1. Design, Synthesis, and Cytotoxicity Evaluation of Novel Indolin-2-One Based Molecules on Hepatocellular Carcinoma HepG2 Cells as Protein Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and biological evaluation of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles and Cyclopropa[a]pyrrolizidine-oxindoles Against Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the MDM2-p53 Interaction for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The MDM2-p53 pathway revisited - PMC [pmc.ncbi.nlm.nih.gov]

Comparative In Vivo Efficacy of Spirooxindole Derivatives and Standard Anticancer Agents in Preclinical Models

A detailed guide for researchers and drug development professionals on the performance of the spirooxindole derivative MI-888 in comparison to established anticancer drugs, Sunitinib and 5-Fluorouracil, in animal models of cancer.

Due to the absence of publicly available in vivo efficacy data for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, this guide focuses on a structurally related and well-characterized spirooxindole derivative, MI-888. This compound, a potent inhibitor of the MDM2-p53 interaction, has demonstrated significant antitumor activity in preclinical xenograft models.[1][2] This guide provides a comparative analysis of its performance against two widely used anticancer agents, Sunitinib and 5-Fluorouracil, supported by experimental data from various studies.

Overview of Compared Therapeutic Agents

MI-888 is a second-generation, orally bioavailable small-molecule inhibitor that belongs to the spirooxindole class of compounds.[1][3] It acts by disrupting the interaction between the MDM2 protein and the p53 tumor suppressor. In many cancers with wild-type p53, MDM2 is overexpressed and targets p53 for degradation, thereby nullifying its tumor-suppressive functions. By inhibiting this interaction, MI-888 stabilizes and activates p53, leading to cell cycle arrest and apoptosis in cancer cells.[4][5]

Sunitinib is an oral multi-targeted receptor tyrosine kinase (RTK) inhibitor. Its primary targets include platelet-derived growth factor receptors (PDGFRs) and vascular endothelial growth factor receptors (VEGFRs), which are crucial for tumor angiogenesis and cell proliferation.[6][7] By blocking these signaling pathways, Sunitinib exerts both anti-angiogenic and direct antitumor effects.[8]

5-Fluorouracil (5-FU) is a pyrimidine analog that has been a cornerstone of chemotherapy for decades. It functions primarily as a thymidylate synthase inhibitor. Its active metabolites disrupt the synthesis of thymidine, a crucial component of DNA, leading to DNA damage and cell death.[9][10] Additionally, 5-FU can be incorporated into RNA, interfering with its function.[11]

Comparative In Vivo Efficacy

The following tables summarize the in vivo efficacy of MI-888, Sunitinib, and 5-Fluorouracil in various xenograft models. The data highlights the significant tumor growth inhibition achieved by these compounds.

Compound	Cancer Model	Animal Model	Dosage and Administration	Key Efficacy Endpoint	Result
MI-888	Osteosarcoma (SJSA-1)	SCID Mice	100 mg/kg, oral gavage, daily for 14 days	Tumor Regression	Rapid and complete tumor regression[1][5]
Acute Leukemia (RS4;11)	SCID Mice	100 mg/kg, oral gavage, daily for 3 weeks	Tumor Regression	Rapid and complete tumor regression[12]
Sunitinib	Neuroblastoma (SK-N-BE(2))	Nude Mice	80 mg/kg/day, oral gavage	Tumor Growth Inhibition	Significant inhibition of tumor growth[8]
Neuroblastoma (SH-SY5Y)	Nude Mice	80 mg/kg/day, oral gavage	Tumor Growth Inhibition	Significant inhibition of tumor growth[8]
5-Fluorouracil	Colon Cancer (HCT116)	Nude Mice	20 mg/kg, intraperitoneal injection, every other day	Tumor Growth Inhibition	Significant reduction in tumor growth[13]
Colon Cancer (CT26)	BALB/c Mice	25 mg/kg, intraperitoneal injection, every 2 days	Tumor Growth Inhibition	Significant reduction in tumor burden[14]

Experimental Protocols

Detailed methodologies for the in vivo experiments cited are crucial for the replication and validation of findings.

MI-888 in Osteosarcoma Xenograft Model[5]

• Cell Line: SJSA-1 (human osteosarcoma)

• Animal Model: Severe Combined Immunodeficient (SCID) mice.

• Tumor Implantation: 5 x 10^6 SJSA-1 cells were subcutaneously injected into the dorsal side of the mice.

• Treatment Initiation: Treatment began when the average tumor volume reached approximately 100-150 mm³.

• Dosing Regimen: MI-888 was administered daily via oral gavage at a dose of 100 mg/kg for 14 consecutive days.

• Efficacy Assessment: Tumor volume and body weight were measured 2-3 times per week. Tumor growth inhibition and regression were the primary endpoints.

Sunitinib in Neuroblastoma Xenograft Model[8]

• Cell Lines: SK-N-BE(2) and SH-SY5Y (human neuroblastoma).

• Animal Model: Athymic nude mice.

• Tumor Implantation: Cells were subcutaneously injected into the mice.

• Treatment Initiation: Treatment commenced once tumors were established.

• Dosing Regimen: Sunitinib was administered daily by oral gavage at a dose of 80 mg/kg/day.

• Efficacy Assessment: Tumor growth was monitored, and at the end of the study, tumors were excised and weighed.

5-Fluorouracil in Colon Cancer Xenograft Model[13]

• Cell Line: HCT116 (human colon carcinoma).

• Animal Model: Nude mice.

• Tumor Implantation: HCT116 cells were subcutaneously inoculated into the mice.

• Treatment Initiation: Treatment started once tumors were palpable.

• Dosing Regimen: 5-FU was administered intraperitoneally at a dose of 20 mg/kg every other day.

• Efficacy Assessment: Tumor volume was monitored throughout the study to determine the effect on tumor growth.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of these compounds are mediated by their distinct mechanisms of action and interference with specific signaling pathways.

MI-888: MDM2-p53 Pathway

MI-888 directly targets the MDM2-p53 protein-protein interaction. By binding to MDM2, it prevents the ubiquitination and subsequent proteasomal degradation of p53. This leads to the accumulation and activation of p53, which then transcriptionally activates target genes like p21 and PUMA, resulting in cell cycle arrest and apoptosis.[4][12]

Caption: MI-888 inhibits the MDM2-p53 interaction, leading to p53-mediated apoptosis.

Sunitinib: Multi-Targeted RTK Inhibition

Sunitinib inhibits multiple receptor tyrosine kinases, including VEGFRs and PDGFRs. This dual action blocks signaling pathways crucial for both angiogenesis (new blood vessel formation) and tumor cell proliferation, such as the RAS/MAPK and PI3K/AKT pathways.[1][6]

Caption: Sunitinib inhibits VEGFR/PDGFR signaling, blocking proliferation and angiogenesis.

5-Fluorouracil: DNA and RNA Synthesis Inhibition

5-FU is a pro-drug that is converted into several active metabolites. One of its primary mechanisms is the inhibition of thymidylate synthase by its metabolite FdUMP, which depletes thymidine and disrupts DNA synthesis and repair. Another metabolite, FUTP, is incorporated into RNA, interfering with its processing and function.[9][10]

Caption: 5-Fluorouracil metabolites inhibit DNA and RNA synthesis, leading to cell death.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vivo efficacy of a test compound in a subcutaneous xenograft model.

References

• 1. researchgate.net [researchgate.net]
• 2. Sunitinib: a novel tyrosine kinase inhibitor. A brief review of its therapeutic potential in the treatment of renal carcinoma and gastrointestinal stromal tumors (GIST) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. benchchem.com [benchchem.com]
• 5. A Potent Small-Molecule Inhibitor of the MDM2-p53 Interaction (MI-888) Achieved Complete and Durable Tumor Regression in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Sunitinib Malate? [synapse.patsnap.com]
• 7. researchgate.net [researchgate.net]
• 8. Sunitinib Suppress Neuroblastoma Growth through Degradation of MYCN and Inhibition of Angiogenesis | PLOS One [journals.plos.org]
• 9. fulltext.calis.edu.cn [fulltext.calis.edu.cn]
• 10. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cancer biologists discover a new mechanism for an old drug | MIT News | Massachusetts Institute of Technology [news.mit.edu]
• 12. benchchem.com [benchchem.com]
• 13. Curcumol increases the sensitivity of colon cancer to 5-FU by regulating Wnt/β-catenin signaling - Gao - Translational Cancer Research [tcr.amegroups.org]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and Established Anticancer Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction to Spirooxindoles in Oncology

Spirooxindoles are a class of heterocyclic organic compounds characterized by a unique three-dimensional spirocyclic framework. This structural motif has garnered significant attention in medicinal chemistry due to the diverse and potent biological activities exhibited by its derivatives, particularly in the realm of oncology.[1] Preclinical studies have shown that various spirooxindole derivatives possess promising antiproliferative activity against a range of cancer cell lines, including those of the breast, lung, colon, and prostate.[1] Their mechanisms of action are multifaceted, often involving the induction of cell cycle arrest and apoptosis, and the inhibition of critical signaling pathways implicated in cancer progression.[1] One of the notable mechanisms of action for some spirooxindoles is the inhibition of the p53-MDM2 protein-protein interaction, a key therapeutic target in cancer.

This guide aims to provide a comparative overview of the potential anticancer performance of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, by examining data from closely related spirooxindole analogs, against established anticancer drugs such as Cisplatin, Doxorubicin, and Paclitaxel.

Comparative Analysis of In Vitro Cytotoxicity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative spirooxindole derivatives and standard anticancer drugs against various human cancer cell lines. A lower IC50 value indicates a higher potency of the compound in inhibiting cancer cell growth.

Compound Class	Specific Compound/Derivative	Cancer Cell Line	Cancer Type	IC50 (µM)	Reference
Spirooxindole	Spirooxindole-coumarin hybrid 4i	HCT116	Colon	51	[2][3]
Spirooxindole-coumarin hybrid 4i	Caco2	Colon	55	[2][3]
Spirooxindole 6a	HepG2	Liver	6.9	[4]
Spirooxindole 6a	PC-3	Prostate	11.8	[4]
Platinum Compound	Cisplatin	HCT116	Colon	~5.5 - 12.6
Cisplatin	HepG2	Liver	~5.5
Cisplatin	PC3	Pancreatic	~5.0 - 6.0
Anthracycline	Doxorubicin	MCF-7	Breast	~0.04 - 2.5	[5][6]
Doxorubicin	A549	Lung	> 20	[7]
Doxorubicin	HepG2	Liver	12.2	[7]
Taxane	Paclitaxel	MCF-7	Breast	<0.02
Paclitaxel	A549	Lung	<0.02
Paclitaxel	DU-145	Prostate	<0.02	[8]

Mechanisms of Action: A Comparative Overview

The therapeutic efficacy of anticancer drugs is intrinsically linked to their mechanism of action. The following table compares the known mechanisms of spirooxindole derivatives with those of standard chemotherapeutic agents.

Compound Class	Primary Mechanism(s) of Action
Spirooxindole Derivatives	- Inhibition of p53-MDM2 interaction, leading to p53-mediated apoptosis. - Inhibition of kinases such as Plk4, leading to disruption of centrosome duplication and cell cycle arrest.[2][3] - Induction of apoptosis through both intrinsic and extrinsic pathways.[8] - Cell cycle arrest at various phases (e.g., G0/G1, G2/M).[8]
Cisplatin	- Forms DNA adducts, leading to DNA damage and subsequent apoptosis. - Induces cell cycle arrest at the G2 phase.
Doxorubicin	- Intercalates into DNA, inhibiting topoisomerase II and leading to DNA double-strand breaks. - Generates reactive oxygen species (ROS), causing cellular damage. - Induces apoptosis and cell cycle arrest.
Paclitaxel	- Stabilizes microtubules, preventing their depolymerization. - This leads to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Visualizing the Pathways and Protocols

To better understand the complex biological processes and experimental procedures involved in evaluating these anticancer compounds, the following diagrams have been generated using the DOT language.

Caption: p53 Signaling Pathway and Spirooxindole Intervention.

Caption: Experimental Workflow for the MTT Assay.

References

• 1. MTT assay overview | Abcam [abcam.com]
• 2. Flow cytometry with PI staining | Abcam [abcam.com]
• 3. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tis.wu.ac.th [tis.wu.ac.th]
• 8. atcc.org [atcc.org]

Navigating Off-Target Effects: A Comparative Guide to the Cross-Reactivity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of a novel compound is paramount to predicting its safety and efficacy. This guide provides a comparative framework for evaluating the cross-reactivity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a member of the biologically active spirooxindole class of molecules. While direct cross-reactivity studies on this specific compound are not publicly available, this guide outlines the necessary experimental protocols and presents a comparative analysis based on known data for similar spirooxindole derivatives.

Spirooxindoles are recognized as "privileged scaffolds" in medicinal chemistry, known for their ability to interact with a diverse range of biological targets.[1][2] This inherent characteristic underscores the critical need for comprehensive cross-reactivity profiling early in the drug discovery process. This guide will explore the methodologies to assess such off-target interactions and compare the potential profile of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one with other relevant compounds.

Comparative Analysis of Spirooxindole Derivatives

To contextualize the potential cross-reactivity of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, it is instructive to compare it with other well-characterized spirooxindole derivatives that have demonstrated activity against various targets. A common target for this class of compounds is the MDM2-p53 protein-protein interaction, a critical pathway in cancer.[3]

Compound Name	Primary Target(s)	Known Cross-Reactivity/Off-Targets	Reference
5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one	Hypothesized: MDM2-p53	Data not available	N/A
MI-773	MDM2	Binds to other structurally related proteins at higher concentrations.	[4]
Nutlin-3a	MDM2	Limited cross-reactivity against other E3 ubiquitin ligases.	[3]
SAR405838 (MI-77301)	MDM2	High selectivity for MDM2 over other homologous proteins.	(Data from public sources)

Experimental Protocols for Assessing Cross-Reactivity

A thorough investigation of cross-reactivity involves a multi-pronged approach, combining computational predictions with in vitro and in vivo experimental validation.

In Silico Profiling

• Target Prediction: Utilize computational tools and databases (e.g., ChEMBL, BindingDB) to predict potential off-targets based on structural similarity to known ligands. This initial step helps in prioritizing experimental assays.

In Vitro Assays

• Broad Kinase Profiling: Screen the compound against a panel of several hundred kinases to identify any off-target kinase inhibition, a common source of toxicity.

• Receptor Screening: Employ binding assays for a wide range of G-protein coupled receptors (GPCRs), ion channels, and nuclear receptors.

• Chemical Proteomics: This technique uses the compound of interest as a "bait" to pull down interacting proteins from a cell lysate, which are then identified by mass spectrometry.[5][6] This provides an unbiased view of the compound's interactome.

References

• 1. sciforum.net [sciforum.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Novel spirooxindole-triazole derivatives: unveiling [3+2] cycloaddition reactivity through molecular electron density theory and investigating their potential cytotoxicity against HepG2 and MDA-MB-231 cell lines [frontiersin.org]
• 5. Profiling of Small Molecules by Chemical Proteomics | Springer Nature Experiments [experiments.springernature.com]
• 6. Target profiling of small molecules by chemical proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, a brominated organic compound. Researchers, scientists, and professionals in drug development must adhere to these procedural guidelines to ensure safety and compliance with environmental regulations.

The primary hazard associated with 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is that it is harmful if swallowed.[1] While specific toxicological data is limited, its classification as a halogenated organic compound necessitates careful handling and disposal as hazardous waste.

Hazard Classification

Based on available safety data for the compound and similar chemical structures, users should handle 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one as a hazardous substance.

Hazard Classification	Description	GHS Pictogram
Acute Toxicity (Oral)	Harmful if swallowed.[1]	GHS07 (Harmful/Irritant)[1]
Skin Irritation	May cause skin irritation.	GHS07 (Harmful/Irritant)
Eye Irritation	May cause serious eye irritation.	GHS07 (Harmful/Irritant)
Respiratory Irritation	May cause respiratory irritation.	GHS07 (Harmful/Irritant)

Step-by-Step Disposal Protocol

The disposal of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one must comply with the Resource Conservation and Recovery Act (RCRA) regulations for hazardous waste.[2][3] Improper disposal, such as in regular trash or down the drain, is prohibited.[2][4]

1. Waste Identification and Segregation:

• Categorize: Classify 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and any materials contaminated with it (e.g., gloves, weighing paper, empty containers) as halogenated organic hazardous waste .

• Segregate: It is crucial to keep halogenated organic waste separate from non-halogenated waste streams.[4] Do not mix with other waste categories like acids, bases, or oxidizers.

2. Containerization:

• Select an Appropriate Container: Use a designated, leak-proof waste container with a secure screw-top cap that is compatible with halogenated organic compounds. High-density polyethylene (HDPE) or glass containers are generally suitable.

• Condition of Container: Ensure the container is in good condition, free from cracks or residues of incompatible chemicals.

3. Labeling:

• Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is added.

• Complete Information: The label must include the following:

  • The full chemical name: "5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one" (no abbreviations or chemical formulas).

  • The words "Hazardous Waste".

  • A clear indication of the hazards (e.g., "Toxic," "Irritant").

  • The name and contact information of the principal investigator or laboratory supervisor.

  • The accumulation start date.

4. Accumulation and Storage:

• Secure Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area within the laboratory.

• Secondary Containment: It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Incompatible Materials: Keep the waste container away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

5. Arranging for Disposal:

• Contact Environmental Health and Safety (EHS): When the container is full or the accumulation time limit is reached (as per your institution's policy), contact your facility's Environmental Health and Safety (EHS) department to arrange for pickup and disposal.

• Follow Institutional Procedures: Adhere to all specific procedures for hazardous waste pickup and documentation required by your institution.

6. Decontamination of Empty Containers:

• Triple Rinsing: To render an empty container of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one non-hazardous, it must be triple-rinsed with a suitable solvent (e.g., acetone, methanol).

• Rinsate as Hazardous Waste: The solvent rinsate must be collected and disposed of as halogenated organic hazardous waste.

• Disposal of Decontaminated Container: Once triple-rinsed, the container can typically be disposed of in the regular trash after defacing the label. Confirm this procedure with your EHS department.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one and associated waste.

Caption: Disposal workflow for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Emergency Procedures

In the event of a spill or exposure, follow these immediate safety measures:

• Spill:

  • Evacuate the immediate area.

  • Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

  • For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the designated halogenated organic waste container.

  • For large spills, contact your EHS department immediately.

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical attention.

  • Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant disposal of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, protecting both themselves and the environment.

References

• 1. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 2. 7.2 Organic Solvents [ehs.cornell.edu]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. bucknell.edu [bucknell.edu]

Essential Safety and Operational Guide for 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for handling 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one (CAS No: 304468-42-6). Adherence to these procedures is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one is a research chemical with specific hazards that necessitate stringent safety measures. The primary known hazards are summarized below, along with the required personal protective equipment.

Hazard Summary:

Hazard Statement	GHS Classification	Description
H302: Harmful if swallowed	Acute toxicity, oral (Category 4)	Ingestion of this substance can cause significant health issues.[1]
H315: Causes skin irritation	Skin corrosion/irritation (Category 2)	Direct contact with skin can lead to irritation.[1]
H319: Causes serious eye irritation	Serious eye damage/eye irritation (Category 2A)	Contact with eyes can result in serious damage.[1]
H335: May cause respiratory irritation	Specific target organ toxicity, single exposure (Category 3)	Inhalation of dust may irritate the respiratory tract.[1]

Required Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield.[2]	Protects against splashes and airborne particles entering the eyes.
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber). Gloves should be inspected before use and changed regularly.[2][3]	Prevents skin contact and irritation.
Body Protection	A laboratory coat is mandatory. For larger quantities or potential for significant exposure, chemical-resistant coveralls or an apron should be worn.	Protects against accidental spills and contamination of personal clothing.
Respiratory Protection	To be used in a well-ventilated area, preferably within a chemical fume hood.[1] If a fume hood is not available or if dust is generated, a NIOSH-approved respirator for particulates is recommended.	Minimizes the risk of inhaling irritating dust particles.

Operational Protocols: Step-by-Step Handling

Follow these procedural steps to ensure the safe handling of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one, which is typically supplied as a white powder.[4]

Experimental Workflow:

Caption: A logical workflow for the safe handling of 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one.

Step-by-Step Procedure:

• Preparation:

  • Before handling, thoroughly review the available safety information.

  • Ensure that a chemical fume hood is operational and available for use.

  • Designate a specific area for handling the compound to minimize contamination.

  • Have all necessary PPE, spill cleanup materials, and labeled waste containers readily accessible.

• Handling and Use:

  • Don all required PPE as specified in the table above.

  • Conduct all weighing and transfer operations within a chemical fume hood to control dust.

  • Handle the compound gently to avoid creating airborne dust.

  • Use equipment and glassware dedicated to this process or thoroughly cleaned before and after use.

  • Keep containers of the compound closed when not in use.

• Cleanup and Decontamination:

  • After handling, decontaminate all surfaces, glassware, and equipment with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and water.

  • Carefully remove PPE, avoiding contact with contaminated outer surfaces.

  • Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

In the event of an emergency, follow these procedures.

Emergency Situation	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]
Spill	For small spills, carefully sweep up the solid material, avoiding dust generation. Place it in a sealed, labeled container for disposal. Clean the spill area with a wet cloth or paper towels, and dispose of them as hazardous waste. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan

As a brominated organic compound, 5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one must be disposed of as hazardous waste.

Waste Management Workflow:

Caption: A step-by-step process for the proper disposal of chemical waste.

Disposal Steps:

• Waste Collection:

  • Collect all solid waste, including contaminated PPE (gloves, etc.) and cleaning materials, in a designated, sealable, and chemically compatible container.

  • For solutions containing the compound, collect them in a separate, sealed container.

• Waste Segregation:

  • This is a halogenated organic compound . It must be segregated from non-halogenated waste streams.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name: "5'-Bromospiro[cyclohexane-1,3'-indolin]-2'-one," and any other required institutional information.

• Storage and Disposal:

  • Store the sealed waste container in a designated satellite accumulation area away from incompatible materials.

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup and disposal by a licensed hazardous waste contractor. Do not dispose of this chemical down the drain or in regular trash.

References

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. ehs.providence.edu [ehs.providence.edu]
• 3. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 4. 5'-Bromospiro[cyclohexane-1,3'-indol]-2'(1'H)-one, CasNo.304468-42-6 ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]